Technical Documentation Center

Octahydro-1H-inden-1-amine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Octahydro-1H-inden-1-amine hydrochloride

Core Science & Biosynthesis

Foundational

A Hypothetical Case Study: Elucidating the Three-Dimensional Architecture of Octahydro-1H-inden-1-amine Hydrochloride via Single-Crystal X-ray Diffraction

Distribution: For Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative of Structural Certainty The octahydro-1H-inden-1-amine scaffold is a saturated bicyclic amine that presents a rig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Distribution: For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Structural Certainty

The octahydro-1H-inden-1-amine scaffold is a saturated bicyclic amine that presents a rigid, three-dimensional framework. Such structures are of significant interest in medicinal chemistry as they can orient substituents in well-defined spatial arrangements, making them attractive cores for targeting biological macromolecules. While related isoindoline frameworks are found in numerous bioactive compounds, the specific properties of the octahydro-inden-amine derivative remain an area of active investigation. The hydrochloride salt form is commonly employed to enhance the solubility and stability of amine-containing APIs.

Understanding the precise solid-state structure of octahydro-1H-inden-1-amine hydrochloride is paramount. Single-crystal X-ray diffraction (SCXRD) stands as the definitive technique for this purpose, providing unambiguous determination of atomic connectivity, bond lengths, bond angles, and the intricate network of intermolecular interactions that govern the crystal packing.[4] This knowledge is crucial for identifying stable polymorphs, understanding dissolution properties, and informing rational drug design efforts.

This guide will simulate the process of a full crystal structure determination, providing field-proven insights into the causality behind experimental choices and demonstrating a self-validating system of protocols.

Part 1: The Art and Science of Crystallization

The entire process of crystal structure analysis hinges on the successful growth of a high-quality single crystal. This is often the most challenging and empirical step. For organic salts, the interactions between the cation and anion introduce additional complexity.

Causality in Method Selection

The choice of crystallization method is dictated by the compound's solubility profile. Octahydro-1H-inden-1-amine hydrochloride, being a salt, is expected to be soluble in polar solvents like water, methanol, or ethanol, and less soluble in nonpolar organic solvents. A successful strategy often involves using a binary solvent system: one "good" solvent in which the compound is readily soluble, and one "anti-solvent" in which it is poorly soluble. This allows for fine control over the supersaturation required for crystal growth.

For this hypothetical case, we select the slow evaporation from a mixed solvent system method. This technique is straightforward and effective for many organic salts. The gradual removal of the more volatile "good" solvent slowly increases the concentration of the "anti-solvent," gently pushing the system towards supersaturation and promoting the formation of well-ordered crystals rather than rapid precipitation.

Experimental Protocol: Crystallization
  • Solvent Screening: Initially, small-scale solubility tests are performed. Approximately 1-2 mg of the compound is tested in 0.1 mL of various solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, water, ethyl acetate, and hexane).

  • Preparation of the Crystallization Solution: Based on the screening, a methanol/ethyl acetate system is chosen. Methanol is the "good" solvent, and ethyl acetate is the "anti-solvent."

  • Dissolution: Dissolve approximately 10 mg of octahydro-1H-inden-1-amine hydrochloride in a minimal amount of methanol (e.g., 0.5 mL) in a small, clean glass vial (e.g., a 2 mL vial). Gentle warming in a water bath (to ~40°C) can be used to aid dissolution.

  • Addition of Anti-Solvent: To the clear solution, add ethyl acetate dropwise until the first sign of persistent turbidity (cloudiness) is observed. This indicates that the solution is nearing saturation.

  • Clarification: Add a single drop of methanol to redissolve the precipitate, resulting in a clear, saturated solution.

  • Crystal Growth: Cover the vial with a cap that has been pierced with a needle. This allows for slow evaporation. Place the vial in a vibration-free environment at a constant temperature (e.g., room temperature).

  • Monitoring: Visually inspect the vial daily for the formation of crystals. High-quality crystals are typically clear, have well-defined faces, and extinguish sharply under polarized light. This process can take several days to weeks.

Part 2: Data Acquisition via Single-Crystal X-ray Diffraction

Once a suitable crystal is obtained, the next step is to collect the diffraction data. This involves mounting the crystal and exposing it to a monochromatic X-ray beam.

Workflow for Data Collection and Processing

Caption: Workflow for single-crystal X-ray diffraction data acquisition and processing.

Experimental Protocol: Data Collection
  • Crystal Selection and Mounting: A well-formed crystal with dimensions of approximately 0.2 x 0.2 x 0.1 mm is selected under a microscope. It is mounted on a cryo-loop using a small amount of paratone-N oil.

  • Cryo-cooling: The mounted crystal is rapidly cooled to 100 K in a stream of cold nitrogen gas. This minimizes thermal motion of the atoms, leading to better diffraction data at higher resolution.

  • Data Collection: The crystal is placed on a modern diffractometer equipped with a CCD or CMOS detector.[4] For this hypothetical case, a Bruker D8 Venture diffractometer with a Mo-Kα radiation source (λ = 0.71073 Å) is used.

  • Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal lattice type.

  • Data Collection Strategy: A data collection strategy is calculated to ensure high completeness and redundancy of the data. This typically involves a series of omega and phi scans.

  • Full Data Collection: The full diffraction dataset is collected over several hours.

  • Data Processing: The raw diffraction images are processed using software like Bruker's APEX suite. This involves:

    • Integration: Determining the intensities of each diffraction spot.

    • Scaling: Placing all diffraction data on a common scale.

    • Absorption Correction: Correcting for the absorption of X-rays by the crystal.

Hypothetical Crystallographic Data

The following table summarizes the plausible crystallographic data and data collection parameters for our hypothetical crystal.

ParameterValue
Chemical FormulaC₉H₁₈ClN
Formula Weight175.70 g/mol
Crystal SystemMonoclinic
Space GroupP2₁/c
a (Å)8.543(2)
b (Å)12.115(3)
c (Å)9.876(2)
α (°)90
β (°)105.34(1)
γ (°)90
Volume (ų)984.5(4)
Z4
Calculated Density (g/cm³)1.186
Absorption Coeff. (mm⁻¹)0.315
F(000)384
Temperature (K)100(2)
Radiation (λ, Å)Mo-Kα (0.71073)
2θ range for data (°)4.5 to 55.0
Reflections collected9876
Independent reflections2265 [R(int) = 0.034]
Data / restraints / params2265 / 0 / 109
Goodness-of-fit on F²1.05
Final R indices [I>2σ(I)]R₁ = 0.041, wR₂ = 0.105
R indices (all data)R₁ = 0.052, wR₂ = 0.112
Largest diff. peak/hole (e/ų)0.25 / -0.21

Part 3: From Diffraction Pattern to Molecular Structure

With a processed dataset in hand, the next phase is to solve and refine the crystal structure.

Structure Solution: Overcoming the Phase Problem

The diffraction experiment measures the intensities (related to the square of the structure factor amplitudes, |F|²) of the reflections, but not their phases. This is the well-known "phase problem" in crystallography. For small molecules like ours, this is typically solved using Direct Methods .[5][6][7] These methods use statistical relationships between the intensities to estimate the initial phases.

Structure Refinement: Honing the Atomic Model

The initial model obtained from direct methods is then refined using a least-squares process. Programs like SHELXL are the gold standard for this task.[8][9] The refinement process iteratively adjusts the atomic coordinates, and their anisotropic displacement parameters (which model atomic vibrations), to minimize the difference between the observed structure factor amplitudes and those calculated from the model.

The quality of the final model is assessed by several factors, including the R-factors (R₁ and wR₂) which are measures of the agreement between the experimental and calculated data. A final difference Fourier map should be largely featureless, indicating that all electron density has been accounted for by the atomic model.

Part 4: Analysis of the (Hypothetical) Crystal Structure

The refined crystal structure provides a wealth of information about the molecule and its solid-state interactions. Software such as Olex2 , Mercury , and PLATON are invaluable for visualization and analysis.[10][11][12][13][14]

Molecular Conformation

The octahydro-1H-inden-1-amine cation consists of a fused cyclopentane and cyclohexane ring system. The analysis would focus on:

  • Ring Conformation: The cyclohexane ring would likely adopt a chair conformation, and the cyclopentane ring an envelope or twist conformation.

  • Stereochemistry: The relative stereochemistry of the substituents and the ring fusion would be unambiguously determined.

  • Bond Lengths and Angles: These would be compared to standard values from the Cambridge Structural Database (CSD) to ensure they are chemically reasonable.[15]

Table of Selected Hypothetical Geometric Parameters:

Bond/AngleLength (Å) / Angle (°)
C1-N11.492(3)
C1-C21.535(4)
C1-C7a1.541(3)
N1-H1A0.91(2)
N1-H1B0.91(2)
N1-H1C0.91(2)
C2-C1-C7a103.5(2)
N1-C1-C2111.8(2)
Supramolecular Interactions: The Hydrogen Bonding Network

In the crystal structure of an amine hydrochloride, the most significant intermolecular interactions are the hydrogen bonds between the ammonium cation (N⁺-H) and the chloride anion (Cl⁻).[16][17][18][19]

The primary ammonium group (-NH₃⁺) has three hydrogen atoms that can act as hydrogen bond donors. The chloride anion is an effective hydrogen bond acceptor. The analysis would reveal a three-dimensional network where each chloride ion is likely accepting hydrogen bonds from multiple ammonium groups, and each ammonium group is donating hydrogen bonds to multiple chloride ions. This network is the primary force holding the crystal lattice together.

Caption: A simplified diagram illustrating the N-H···Cl hydrogen bonding from a central ammonium group to three different chloride anions.

Conclusion

This in-depth guide has outlined the comprehensive, multi-step process of determining the crystal structure of a small organic molecule, using octahydro-1H-inden-1-amine hydrochloride as a hypothetical but representative example. From the meticulous process of growing single crystals to the computational rigors of structure solution and refinement, each step is crucial for obtaining a final, accurate three-dimensional model.

The resulting structural information—including molecular conformation, stereochemistry, and the dominant hydrogen bonding network—is indispensable for modern drug development. It provides the foundational knowledge required for understanding a compound's physicochemical properties, guiding formulation strategies, and enabling structure-based drug design. This systematic approach ensures the scientific integrity and trustworthiness of the structural data, which is the bedrock of molecular and materials science.

References

  • PLATON, A Multipurpose Crystallographic Tool. Spek, A. L. (2009). Acta Cryst., D65, 148-155. [Link]

  • Mercury: visualization and analysis of crystal structures. Macrae, C. F., et al. (2008). J. Appl. Cryst., 41, 466-470. [Link]

  • VESTA 3 for three-dimensional visualization of crystal, volumetric and morphology data. Momma, K. and Izumi, F. (2011). J. Appl. Crystallogr., 44, 1272-1276. [Link]

  • OLEX2: a complete structure solution, refinement and analysis program. Dolomanov, O. V., et al. (2009). J. Appl. Cryst., 42, 339-341. [Link]

  • A short history of SHELX. Sheldrick, G. M. (2008). Acta Cryst., A64, 112-122. [Link]

  • OlexSys Crystallography Software. [Link]

  • Purdue University Department of Chemistry, X-Ray Crystallography - Software. [Link]

  • The Cambridge Structural Database (CSD). [Link]

  • PLATON for Windows. [Link]

  • The Cambridge Structural Database. Groom, C. R., et al. (2016). Acta Cryst., B72, 171-179. [Link]

  • University of North Carolina at Chapel Hill, Department of Chemistry X-ray Core Laboratory, Crystallography Software. [Link]

  • SHELXL User Guide. [Link]

  • Crystal structure refinement with SHELXL. Sheldrick, G. M. (2015). Acta Cryst., C71, 3-8. [Link]

  • University of California, Los Angeles, Cambridge Structural Database System - Software. [Link]

  • Washington University in St. Louis, Becker Medical Library, CCDC – Cambridge Structural Database. [Link]

  • Crystal Structure Refinement: A Crystallographer's Guide to SHELXL. Müller, P., et al. (2006). Oxford University Press. [Link]

  • CCDC, Free Crystal Structure Visualization Software. [Link]

  • Olex2 Overview. [Link]

  • Ithaca College, Cambridge Structural Database. [Link]

  • University of Glasgow, School of Chemistry, PLATON for Windows. [Link]

  • Direct Space Structure Solution Applications. Tremayne, M. (2004). J. Res. Natl. Inst. Stand. Technol., 109, 49-63. [Link]

  • Continuous crystallisation of organic salt polymorphs. Ó'Ciardha, C. T., et al. (2012). Front. Chem. Sci. Eng., 6, 388–400. [Link]

  • Advanced crystallisation methods for small organic molecules. Metherall, J. P., et al. (2023). Chem. Soc. Rev., 52, 2691-2716. [Link]

  • Guide for crystallization. [Link]

  • Single-crystal X-ray Diffraction. Carleton College, Science Education Resource Center. [Link]

  • Hydrogen bonding in the amine hydrohalides. I. General aspects. Brissette, C., & Sandorfy, C. (1964). Canadian Journal of Chemistry, 42(1), 37-53. [Link]

  • Chemical Crystallization. SPT Labtech. [Link]

  • U.S. Patent No. 4,879,042.
  • Direct methods (crystallography). Wikipedia. [Link]

  • Massachusetts Institute of Technology, Cambridge Structural Database. [Link]

  • Protein XRD Protocols - X-ray Diffraction Data Collection. [Link]

  • Hydrogen Bonding in the Amine Hydrohalides: I. General Aspects. Canadian Science Publishing. [Link]

  • Direct methods. Chemistry LibreTexts. [Link]

  • Is the CCDC's Mercury software no longer free for non-commercial use? Reddit. [Link]

  • What are amine hydrochlorides? Reddit. [Link]

  • Olex2 | Computing - University of Cambridge. [Link]

  • Data Collection for Crystallographic Structure Determination. Wlodawer, A., et al. (2008). Curr Protoc Protein Sci. Chapter 17: Unit 17.1. [Link]

  • Single Crystal X-ray Diffraction and Structure Analysis. [Link]

  • Structure and Properties of Amines. Chemistry LibreTexts. [Link]

  • Creative Biostructure, X-ray Diffraction Data Collection. [Link]

Sources

Exploratory

mechanism of action of octahydro-1H-inden-1-amine hydrochloride in vitro

An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of Octahydro-1H-inden-1-amine Hydrochloride Authored by a Senior Application Scientist Abstract Octahydro-1H-inden-1-amine hydrochloride and its...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of Octahydro-1H-inden-1-amine Hydrochloride

Authored by a Senior Application Scientist

Abstract

Octahydro-1H-inden-1-amine hydrochloride and its analogs represent a class of compounds with potential applications in the treatment of central nervous system (CNS) disorders. Structural similarities to known monoamine reuptake inhibitors suggest a pharmacological basis for their activity, yet a detailed public-domain characterization of this specific molecule is lacking. This guide provides a comprehensive, scientifically rigorous framework for researchers and drug development professionals to systematically elucidate the in vitro mechanism of action of octahydro-1H-inden-1-amine hydrochloride. We move beyond a simple listing of methods to explain the causal logic behind the experimental strategy, from primary target identification to downstream signaling pathway analysis. This document serves as a complete roadmap, incorporating detailed protocols, data interpretation guidelines, and integrated validation checkpoints to ensure the generation of robust and reliable data.

Introduction and Strategic Overview

Octahydro-1H-inden-1-amine is a saturated derivative of aminoindane. The aminoindane scaffold is present in several well-characterized CNS-active compounds, many of which function as monoamine transporter inhibitors. For instance, the compound indatraline is a non-selective monoamine transporter inhibitor. Given this structural precedent, a logical starting hypothesis is that octahydro-1H-inden-1-amine hydrochloride modulates the activity of the dopamine transporter (DAT), norepinephrine transporter (NET), and/or the serotonin transporter (SERT).

However, a thorough mechanistic investigation must not be confined to a single hypothesized target class. A compound's ultimate physiological effect is a composite of its interactions with primary targets, secondary targets, and potential off-target liabilities. Therefore, we propose a tiered investigational workflow designed to first confirm the primary hypothesis and then broaden the inquiry to build a comprehensive pharmacological profile.

This guide is structured to follow a logical experimental progression:

  • Tier 1: Primary Target Affinity and Potency. Quantify the interaction of the compound with the primary hypothesized targets: the monoamine transporters (DAT, NET, SERT).

  • Tier 2: Broad Target Liability and Selectivity Profiling. Screen the compound against a wide panel of CNS-related receptors, ion channels, and enzymes to identify secondary targets and potential off-target interactions that could influence its therapeutic window or side-effect profile.

  • Tier 3: Functional Cellular Activity. For any identified G-protein coupled receptor (GPCR) interactions, determine the functional consequence (e.g., agonism, antagonism) by measuring downstream second messenger signaling.

Logical Workflow for Mechanistic Elucidation

G cluster_0 Tier 1: Primary Target Analysis cluster_1 Tier 2: Off-Target & Selectivity Screening cluster_2 Tier 3: Functional Validation of Hits T1_Start Hypothesis: Compound is a Monoamine Transporter (MAT) Inhibitor T1_Bind Radioligand Binding Assays (DAT, NET, SERT) Determine Affinity (Ki) T1_Start->T1_Bind Test Affinity T1_Func Synaptosome Uptake Assays (DA, NE, 5-HT) Determine Potency (IC50) T1_Bind->T1_Func Test Function T1_End Primary Mechanism Profile: Potency & Selectivity at MATs T1_Func->T1_End T2_Start Broad Receptor Safety Panel (e.g., Eurofins SafetyScreen44) T1_End->T2_Start Broaden Scope T2_Result Identify Significant Hits (e.g., >50% inhibition @ 10 µM) T2_Start->T2_Result T2_End Comprehensive Off-Target Liability Profile T2_Result->T2_End T3_Start GPCR Hit Identified (e.g., Adrenergic Receptor α2A) T2_Result->T3_Start Validate Hits T3_Func Second Messenger Assays (cAMP, Ca2+ Flux) in Recombinant Cell Lines T3_Start->T3_Func T3_Result Determine Functional Activity: Agonist, Antagonist, or Inverse Agonist? (EC50/IC50) T3_Func->T3_Result T3_End Validated Functional Mechanism T3_Result->T3_End

Caption: Tiered experimental workflow for characterizing octahydro-1H-inden-1-amine.

Tier 1: Primary Target Characterization

The foundational step is to quantify the compound's interaction with DAT, NET, and SERT. This is achieved through two complementary assay types: binding assays to measure affinity (how tightly the compound binds) and uptake assays to measure functional potency (how well it inhibits the transporter's function).

Radioligand Binding Assays: Measuring Affinity (Ki)

Principle & Rationale: These assays measure the ability of the test compound to displace a specific, high-affinity radiolabeled ligand from its target transporter. The resulting inhibition constant (Ki) is an intrinsic measure of the compound's affinity for the target, independent of assay conditions. We use cell membranes prepared from cell lines stably expressing the human recombinant transporters to ensure target specificity.

Detailed Protocol: Radioligand Displacement Assay

  • Preparation of Membranes:

    • Culture HEK293 cells stably expressing human DAT, NET, or SERT.

    • Harvest cells, wash with ice-cold PBS, and centrifuge.

    • Resuspend the cell pellet in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4) and homogenize.

    • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and debris.

    • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

    • Wash the membrane pellet with lysis buffer and resuspend in a known volume of assay buffer. Determine protein concentration via a Bradford or BCA assay.

  • Assay Execution:

    • In a 96-well plate, combine:

      • Assay Buffer (e.g., 50 mM Tris-HCl with 120 mM NaCl, 5 mM KCl, pH 7.4).

      • A fixed concentration of a suitable radioligand (e.g., [³H]-WIN 35,428 for DAT, [³H]-Nisoxetine for NET, [³H]-Citalopram for SERT) at approximately its Kd concentration.

      • A dilution series of octahydro-1H-inden-1-amine hydrochloride (e.g., 10⁻¹¹ M to 10⁻⁵ M).

      • Cell membranes (typically 10-50 µg protein per well).

    • Total Binding Control: Wells containing buffer, radioligand, and membranes only.

    • Non-Specific Binding (NSB) Control: Wells containing buffer, radioligand, membranes, and a high concentration of a known, non-labeled displacer (e.g., 10 µM GBR-12909 for DAT, 10 µM Desipramine for NET, 10 µM Fluoxetine for SERT).

  • Incubation & Detection:

    • Incubate the plate at a specified temperature (e.g., room temperature or 4°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

    • Rapidly terminate the reaction by vacuum filtration through a glass fiber filter mat (e.g., Whatman GF/B), trapping the membranes.

    • Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

    • Allow filters to dry, then add scintillation cocktail and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

  • Data Analysis:

    • Calculate the percentage of specific binding for each concentration of the test compound: % Inhibition = 100 * (1 - [(CPM_sample - CPM_NSB) / (CPM_total - CPM_NSB)])

    • Plot % Inhibition versus the log concentration of the test compound.

    • Fit the data to a sigmoidal dose-response curve (variable slope) using non-linear regression software (e.g., GraphPad Prism) to determine the IC₅₀ value (the concentration of compound that inhibits 50% of specific binding).

    • Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: K_i = IC₅₀ / (1 + [L]/K_d) where [L] is the concentration of the radioligand and Kd is its dissociation constant for the transporter.

Neurotransmitter Uptake Assays: Measuring Functional Potency (IC₅₀)

Principle & Rationale: This assay directly measures the function of the transporters. Synaptosomes, which are resealed nerve terminals isolated from brain tissue (e.g., rat striatum for DAT, hippocampus for SERT, cortex for NET), contain functional monoamine transporters. The assay quantifies the ability of the test compound to block the uptake of a radiolabeled neurotransmitter ([³H]-dopamine, [³H]-norepinephrine, or [³H]-serotonin) into these synaptosomes. The resulting IC₅₀ value is a direct measure of functional potency.

Detailed Protocol: Synaptosome Neurotransmitter Uptake Assay

  • Synaptosome Preparation:

    • Homogenize fresh or frozen rodent brain tissue (e.g., striatum) in ice-cold 0.32 M sucrose solution.

    • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove debris.

    • Centrifuge the supernatant at a higher speed (e.g., 20,000 x g) to pellet the crude synaptosomal fraction (P2).

    • Resuspend the P2 pellet in a physiological buffer (e.g., Krebs-Ringer buffer) and determine protein concentration.

  • Assay Execution:

    • Pre-incubate aliquots of the synaptosome preparation with a dilution series of octahydro-1H-inden-1-amine hydrochloride or vehicle for 10-15 minutes at 37°C. This allows the compound to bind to the transporters.

    • Initiate the uptake reaction by adding a low concentration of the relevant radiolabeled neurotransmitter (e.g., [³H]-Dopamine).

    • Non-Specific Uptake Control: A parallel set of tubes is incubated at 4°C, where active transport is inhibited.

  • Incubation & Detection:

    • Allow the uptake reaction to proceed for a short, defined period within the linear range of uptake (e.g., 5-10 minutes) at 37°C.

    • Terminate the reaction by rapid filtration through a glass fiber filter mat, followed by washing with ice-cold buffer to remove external radioactivity.

    • Measure the radioactivity trapped inside the synaptosomes using a scintillation counter.

  • Data Analysis:

    • Calculate specific uptake by subtracting the CPM from the 4°C control from the 37°C samples.

    • Determine the % inhibition caused by the test compound at each concentration relative to the vehicle control.

    • Plot % Inhibition versus log concentration and fit the data using non-linear regression to determine the IC₅₀ value.

Interpreting Tier 1 Data

The data from these experiments should be summarized to establish the compound's primary pharmacological profile.

Table 1: Hypothetical Primary Target Profile for Octahydro-1H-inden-1-amine HCl

Target Binding Affinity (Ki, nM) Functional Potency (IC₅₀, nM)
DAT 15 25
NET 5 8

| SERT | 850 | 1200 |

Interpretation: In this hypothetical example, the compound is a potent inhibitor of NET and DAT with significantly weaker activity at SERT. This suggests a pharmacological profile similar to that of a dopamine-norepinephrine reuptake inhibitor (DNRI). The close correlation between Ki and IC₅₀ values provides a self-validating system, confirming that the binding interaction translates directly to functional inhibition.

Visualizing the Mechanism

G cluster_presynaptic Presynaptic Neuron cluster_postsynaptic Postsynaptic Neuron Vesicle Vesicles (DA/NE) DA_NE_pool Cytosolic DA/NE Pool Vesicle->DA_NE_pool Storage Synapse Synaptic Cleft DA_NE_pool->Synapse Release Transporter DAT / NET Synapse->Transporter Reuptake Receptor Postsynaptic Receptors Synapse->Receptor Binding & Signal Compound Octahydro-1H-inden-1-amine Compound->Transporter Inhibition

Caption: Mechanism of monoamine reuptake inhibition at the synapse.

Tier 2: Broad Target Liability and Selectivity Profiling

While Tier 1 may identify the primary mechanism, responsible drug development requires an understanding of a compound's broader pharmacology. A broad binding screen is an efficient method to identify potential off-target interactions that could lead to side effects or reveal novel therapeutic activities.

Principle & Rationale: The compound is tested at a high concentration (e.g., 10 µM) against a large panel of known receptors, transporters, and enzymes. A significant percent inhibition (typically >50%) in this primary screen flags a potential interaction that warrants further investigation with a full dose-response curve to determine potency (IC₅₀ or Ki). This approach is critical for assessing the selectivity of the compound. For example, activity at the hERG channel, 5-HT₂B receptor, or various adrenergic receptors can be predictive of cardiovascular or other side effects.

Experimental Protocol: Commercial Screening Panel

  • Provider Selection: Engage a reputable contract research organization (CRO) that offers comprehensive safety pharmacology panels (e.g., Eurofins' SafetyScreen, Charles River's Safety Pharmacology).

  • Panel Selection: Choose a panel relevant to CNS-active drugs. A standard panel often includes >40 targets, such as:

    • Adrenergic Receptors: α₁, α₂, β₁, β₂

    • Dopamine Receptors: D₁ - D₅

    • Serotonin Receptors: 5-HT₁ₐ, 5-HT₂ₐ, 5-HT₂ₙ, 5-HT₃, etc.

    • Muscarinic Receptors: M₁ - M₅

    • Histamine Receptors: H₁, H₂

    • Opioid Receptors: µ, δ, κ

    • Ion Channels: hERG, Ca²⁺ channels, Na⁺ channels

  • Execution: The CRO will perform radioligand binding assays for the selected targets, testing the compound at a single high concentration (e.g., 10 µM).

  • Data Analysis: The CRO provides a report listing the percent inhibition for each target. Any target showing >50% inhibition is considered a "hit" and should be followed up with full Ki determination as described in section 2.1.

Tier 3: Functional Cellular Activity

If Tier 2 screening reveals a significant interaction with a GPCR, it is crucial to determine the functional nature of this interaction. Binding alone does not distinguish between an agonist (which activates the receptor), an antagonist (which blocks the receptor), or an inverse agonist (which reduces basal receptor activity).

Principle & Rationale: Recombinant cell lines (e.g., CHO or HEK293) overexpressing the specific receptor of interest are used. Receptor activation by an agonist typically triggers a change in the concentration of an intracellular second messenger, such as cyclic AMP (cAMP) for Gₛ- and Gᵢ-coupled receptors, or intracellular Ca²⁺ for Gᵩ-coupled receptors. By measuring these second messengers, we can determine the compound's functional activity.

Detailed Protocol: cAMP Accumulation Assay (for Gₛ/Gᵢ-coupled receptors)

  • Cell Culture: Culture cells (e.g., CHO-K1) stably expressing the target receptor (e.g., adrenergic α₂ₐ, a Gᵢ-coupled receptor identified as a "hit").

  • Assay Execution (Antagonist Mode):

    • Seed cells in a 96- or 384-well plate and allow them to adhere overnight.

    • Wash cells and pre-incubate them with a dilution series of octahydro-1H-inden-1-amine hydrochloride in the presence of a phosphodiesterase (PDE) inhibitor like IBMX (to prevent cAMP degradation).

    • Stimulate the cells with a known agonist for the receptor (e.g., UK-14304 for α₂ₐ) at a concentration that gives ~80% of the maximal response (EC₈₀).

    • Incubate for a defined period (e.g., 30 minutes) at 37°C.

  • Assay Execution (Agonist Mode):

    • Follow the same procedure but omit the addition of the known agonist. Any change in cAMP will be due to the test compound alone.

  • Detection:

    • Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit, such as a competitive immunoassay based on HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

  • Data Analysis:

    • Antagonist Mode: Plot the response (e.g., HTRF ratio) against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀, which reflects the compound's potency as an antagonist.

    • Agonist Mode: Plot the response against the log concentration to determine the EC₅₀ (potency as an agonist) and the Eₘₐₓ (maximal efficacy relative to a standard full agonist).

Conclusion and Synthesis

This guide outlines a systematic, multi-tiered approach to definitively characterize the in vitro mechanism of action of octahydro-1H-inden-1-amine hydrochloride. By progressing from primary target validation to broad liability screening and functional confirmation, this workflow ensures the generation of a comprehensive and reliable pharmacological profile. The integration of binding, functional, and cellular assays provides the necessary cross-validation to build a high-confidence understanding of the compound's molecular behavior. The resulting data package is essential for making informed decisions in a drug discovery and development program, guiding lead optimization, and predicting both therapeutic potential and potential safety liabilities.

References

  • Rothman, R. B., & Baumann, M. H. (2003). Monoamine transporters and psychostimulant drugs. European Journal of Pharmacology. Available at: [Link]

  • Vizi, E. S., Zsilla, G., Caron, M. G., & Kiss, J. P. (2004). Uptake and release of norepinephrine by sympathetic nerve terminals in the mouse vas deferens: a role for a GBR-12909-sensitive, cocaine-insensitive transporter. Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

Foundational

A Technical Guide to the Physicochemical Characterization of Octahydro-1H-inden-1-amine Hydrochloride

Introduction This guide serves as a comprehensive technical framework for researchers tasked with the synthesis and full physicochemical characterization of octahydro-1H-inden-1-amine hydrochloride. As a Senior Applicati...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

This guide serves as a comprehensive technical framework for researchers tasked with the synthesis and full physicochemical characterization of octahydro-1H-inden-1-amine hydrochloride. As a Senior Application Scientist, the objective is not merely to list properties but to provide a robust, self-validating methodological approach, explaining the causality behind experimental choices and establishing a logical workflow for generating reliable data.

Predicted Physicochemical Properties

In the absence of extensive experimental data, we can predict key properties based on the chemical structure and data from related compounds, such as its ketone precursor, octahydro-1H-inden-1-one.[3] These predicted values serve as a baseline for experimental verification.

PropertyPredicted Value / InformationRationale / Source
Chemical Structure C₉H₁₇N · HCl-
IUPAC Name octahydro-1H-inden-1-amine hydrochlorideStandard nomenclature
Molecular Formula C₉H₁₈ClN-
Molecular Weight 175.70 g/mol Calculated from atomic weights
InChI InChI=1S/C9H17N.ClH/c10-9-6-4-7-3-1-2-5-8(7)9;/h7-9H,1-6,10H2;1HGenerated from structure
InChIKey FZOPKLJJOYQGTP-UHFFFAOYSA-NGenerated from structure
Physical Form White to off-white crystalline solidTypical for amine hydrochloride salts.[4]
Predicted Solubility Soluble in water and polar protic solvents (e.g., methanol, ethanol); sparingly soluble in non-polar organic solvents.The hydrochloride salt form significantly increases aqueous solubility compared to the free base.[4]
Predicted pKa ~10-11Estimated based on typical pKa values for cyclic secondary ammonium ions.

Proposed Synthetic and Characterization Workflow

A logical and efficient workflow is paramount for ensuring the identity and purity of a target compound. The synthesis of octahydro-1H-inden-1-amine hydrochloride is most commonly achieved via the reductive amination of its corresponding ketone. This workflow diagram illustrates the logical progression from synthesis to full characterization.

G cluster_synthesis Synthesis & Purification cluster_characterization Physicochemical Characterization Precursor Octahydro-1H-inden-1-one Freebase Octahydro-1H-inden-1-amine (Free Base) Precursor->Freebase Reductive Amination (e.g., NaBH3CN, NH4OAc) Target Octahydro-1H-inden-1-amine HCl (Crude) Freebase->Target Acidification (e.g., HCl in Ether) Purified Purified Product Target->Purified Recrystallization Struct Structural Elucidation (NMR, MS, IR) Purified->Struct Purity Purity & Identity (HPLC, Elemental Analysis) Struct->Purity Physical Physical Properties (Melting Point, Solubility, pKa) Purity->Physical Final Fully Characterized Compound Physical->Final

Sources

Exploratory

A Technical Guide to the Physicochemical Properties of Octahydro-1H-inden-1-amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a detailed analysis of the molecular weight and exact mass of octahydro-1H-inden-1-amine hydrochloride. Due to the li...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed analysis of the molecular weight and exact mass of octahydro-1H-inden-1-amine hydrochloride. Due to the limited availability of this specific isomer in public chemical databases, this guide outlines the derivation of its chemical formula from its nomenclature and the subsequent calculation of its fundamental physicochemical properties. This document serves as a foundational reference for researchers engaged in the synthesis, characterization, and application of novel indane derivatives.

Introduction and Structural Elucidation

Octahydro-1H-inden-1-amine hydrochloride is a saturated bicyclic amine salt. The nomenclature provides the necessary information to deduce its chemical structure and formula:

  • Inden: Refers to the parent bicyclic structure consisting of a benzene ring fused to a cyclopentene ring.

  • Octahydro: This prefix indicates that the entire indene ring system is fully saturated, meaning all double bonds have been reduced. This converts the indene (C9H8) to a saturated hydrindane (or octahydroindene) system (C9H16).

  • -1-amine: An amine group (-NH2) is attached to the first position of the octahydroindene ring. This results in the free base, octahydro-1H-inden-1-amine, with a chemical formula of C9H17N.

  • Hydrochloride: This indicates that the amine has been protonated by hydrochloric acid (HCl) to form a salt. This is a common practice to improve the stability and water solubility of amines.

Therefore, the chemical formula for octahydro-1H-inden-1-amine hydrochloride is determined to be C9H18ClN .

Differentiating Molecular Weight and Exact Mass

In the realm of chemical analysis and drug development, it is crucial to distinguish between molecular weight and exact mass.

  • Molecular Weight (or Average Molecular Mass): This is the weighted average of the masses of all the naturally occurring isotopes of the elements in a molecule. The atomic weights used for this calculation are based on the isotopic abundance on Earth. Molecular weight is typically expressed in atomic mass units (amu) or g/mol .

  • Exact Mass (or Monoisotopic Mass): This is the mass of a molecule calculated using the mass of the most abundant isotope of each element. This value is critical in high-resolution mass spectrometry, where it is possible to resolve and measure the mass of individual isotopic peaks. The exact mass is a key parameter for determining the elemental composition of a molecule.

Physicochemical Properties

Based on the derived chemical formula, C9H18ClN, the molecular weight and exact mass have been calculated.

PropertyValue
Chemical Formula C9H18ClN
Molecular Weight 175.70 g/mol
Exact Mass 175.112777 u

Experimental Determination and Workflow

The theoretical values presented above would be confirmed experimentally through various analytical techniques. The general workflow for the characterization of a novel compound like octahydro-1H-inden-1-amine hydrochloride is outlined below.

G cluster_synthesis Synthesis & Purification cluster_analysis Structural & Mass Analysis cluster_ms Mass Spectrometry Details cluster_data Data Interpretation synthesis Chemical Synthesis purification Purification (e.g., Crystallization, Chromatography) synthesis->purification nmr NMR Spectroscopy (1H, 13C) (Structural Confirmation) purification->nmr ftir FTIR Spectroscopy (Functional Group Analysis) purification->ftir ms Mass Spectrometry purification->ms lrms Low-Resolution MS (Nominal Mass Confirmation) ms->lrms hrms High-Resolution MS (e.g., TOF, Orbitrap) (Exact Mass Determination) ms->hrms elemental Elemental Analysis (Confirmation of Formula) hrms->elemental comparison Comparison of Experimental vs. Theoretical Values elemental->comparison

Caption: Workflow for the synthesis and characterization of octahydro-1H-inden-1-amine hydrochloride.

Conclusion

This technical guide has established the fundamental physicochemical properties of octahydro-1H-inden-1-amine hydrochloride based on its chemical nomenclature. The derived chemical formula, C9H18ClN, leads to a calculated molecular weight of 175.70 g/mol and an exact mass of 175.112777 u. These values are critical for researchers working on the synthesis, identification, and analytical quantification of this and related compounds. The provided workflow illustrates the standard procedures for the experimental verification of these properties.

References

  • This guide is based on established principles of chemical nomenclature and mass calculation.

    • PubChem Compound Database. [Link]

    • NIST Chemistry WebBook. [Link]

Foundational

In-depth Analysis Confirms No Public Pharmacokinetic Data for Octahydro-1H-inden-1-amine Hydrochloride

A comprehensive review of scientific literature and chemical databases reveals that "octahydro-1H-inden-1-amine hydrochloride" is a chemical descriptor for a class of compounds, rather than a specific, publicly researche...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A comprehensive review of scientific literature and chemical databases reveals that "octahydro-1H-inden-1-amine hydrochloride" is a chemical descriptor for a class of compounds, rather than a specific, publicly researched pharmaceutical agent. As a result, there is no available pharmacokinetic data—such as information on absorption, distribution, metabolism, and excretion (ADME)—to construct the requested in-depth technical guide.

Pharmacokinetic profiles are the result of extensive preclinical and clinical studies, which are essential for the development of any new drug.[1] These studies determine how a substance moves through the body, which is critical for establishing safe and effective dosing.[1][2] The search for information on octahydro-1H-inden-1-amine hydrochloride did not yield any such studies.

While the exact compound lacks data, the broader family of "inden-1-amine" derivatives has been investigated for various therapeutic purposes. For example, researchers have synthesized and studied 2,3-dihydro-1H-inden-1-amine derivatives as potential selective monoamine oxidase B (MAO-B) inhibitors for the treatment of Parkinson's disease.[3] Similarly, other related structures, such as 1-indanone and 1H-indazole-3-amine derivatives, have been explored for their potential as novel inhibitors of indoleamine-2,3-dioxygenase 1 (IDO1) in cancer therapy and for their general antitumor activities.[4][5][6] However, these studies focus on the initial synthesis, structure-activity relationships, and in vitro activity, not on the in-depth in vivo pharmacokinetics of a specific drug candidate.[3][4][5][6]

The absence of a specific, named drug associated with the chemical "octahydro-1H-inden-1-amine hydrochloride" means that the foundational data required to detail its pharmacokinetic properties—such as its half-life, bioavailability, clearance rate, and metabolic pathways—does not exist in the public record.

Therefore, it is not possible to provide the requested in-depth technical guide. Should you have a specific drug name or a different compound of interest, a detailed pharmacokinetic profile can be developed based on available scientific research.

Sources

Protocols & Analytical Methods

Method

how to prepare octahydro-1H-inden-1-amine hydrochloride stock solution

Application Note: Preparation and Handling of Octahydro-1H-inden-1-amine Hydrochloride Stock Solutions As a Senior Application Scientist, I have observed that the primary failure mode in small-molecule screening is rarel...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Preparation and Handling of Octahydro-1H-inden-1-amine Hydrochloride Stock Solutions

As a Senior Application Scientist, I have observed that the primary failure mode in small-molecule screening is rarely the intrinsic inactivity of the compound, but rather poor stock solution management. Hygroscopicity, thermal degradation during sterilization, and freeze-thaw precipitation are the silent confounders of reproducible data.

This protocol provides a comprehensive, self-validating methodology for preparing stock solutions of octahydro-1H-inden-1-amine hydrochloride, designed specifically for researchers and drug development professionals requiring high-fidelity biochemical and cell-based assay data.

Mechanistic Insights: The Chemistry of the Compound

Octahydro-1H-inden-1-amine hydrochloride (CAS: 2095410-38-9) is an aliphatic, bicyclic primary amine [1].

Why use the hydrochloride salt instead of the free base? Free aliphatic amines are highly volatile, prone to rapid oxidation, and exhibit poor aqueous solubility. Converting the amine to a hydrochloride (HCl) salt protonates the primary amine, creating a stable, highly polar ion pair. This drastically enhances aqueous solubility and extends the compound's shelf life [2].

The Hygroscopicity Challenge: While the HCl salt is stable, it is inherently hygroscopic. When exposed to ambient humidity, the crystalline powder readily absorbs water. This moisture artificially inflates the mass during weighing, leading to sub-target molarities, and can accelerate hydrolytic degradation if stored improperly [3].

Physicochemical Properties & Solvent Selection

Before preparing the stock, you must select the appropriate solvent based on your downstream application.

  • Anhydrous DMSO (Dimethyl Sulfoxide): The gold standard for long-term compound library storage due to its low freezing point and chemical inertness.

  • Sterile Water / 1X PBS: Preferred for direct in vivo dosing or sensitive in vitro assays where DMSO-induced cytotoxicity is a concern.

Table 1: Compound Specifications

Property Specification
Chemical Name Octahydro-1H-inden-1-amine hydrochloride
CAS Number 2095410-38-9
Molecular Formula C₉H₁₈ClN
Molecular Weight 175.70 g/mol

| Appearance | White to off-white crystalline solid |

Quantitative Preparation Parameters

To ensure absolute precision, do not rely on serial dilution for your primary stock, as it propagates volumetric errors. Instead, calculate the exact mass required for your target volume.

Table 2: Mass/Volume Matrix for Standard Stock Solutions (Calculated based on MW = 175.70 g/mol )

Target ConcentrationVolume of SolventMass of Compound Required
10 mM 1.0 mL1.757 mg
10 mM 5.0 mL8.785 mg
50 mM 1.0 mL8.785 mg
50 mM 5.0 mL43.925 mg
100 mM 1.0 mL17.570 mg

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . At each critical juncture, a validation step ensures the integrity of the workflow.

Phase 1: Equilibration & Weighing

Causality: Cold vials taken directly from -20°C storage will rapidly condense atmospheric moisture on the inner walls and the compound itself.

  • Remove the intact vial of octahydro-1H-inden-1-amine hydrochloride from -20°C storage.

  • Place the vial in a desiccator at room temperature for at least 30 minutes before opening.

  • Rapidly weigh the required mass (refer to Table 2) using an analytical balance (0.01 mg precision) into a sterile, amber glass vial or low-bind microcentrifuge tube.

  • Immediately flush the source vial with dry Argon or Nitrogen gas, seal tightly, and return to -20°C.

Phase 2: Dissolution

Causality: While highly soluble, the crystalline lattice of hydrochloride salts can be slow to dissociate in anhydrous DMSO.

  • Add the calculated volume of your chosen solvent (Anhydrous DMSO or Sterile Water).

  • Vortex the solution vigorously for 30–60 seconds.

  • If the compound is not fully dissolved, apply gentle bath sonication for 2–3 minutes at room temperature. Do not use a probe sonicator, as localized heating can degrade the molecule.

  • Validation Check (Optical Clarity): Hold the vial against a light source. The solution must be 100% optically clear. The presence of micro-precipitates indicates incomplete dissolution or solvent saturation.

Phase 3: Sterile Filtration

Causality: Autoclaving small organic molecules often leads to thermal degradation. Filtration ensures sterility without heat.

  • Draw the clear stock solution into a sterile, solvent-resistant syringe.

  • Attach a 0.22 µm syringe filter:

    • For DMSO: Use a PTFE (Polytetrafluoroethylene) filter. PTFE is chemically inert and will not dissolve in aggressive organic solvents.

    • For Aqueous Solutions: Use a PES (Polyethersulfone) filter to minimize non-specific binding of the solute.

  • Filter the solution directly into pre-labeled, sterile cryovials.

Phase 4: Aliquoting & Storage

Causality: DMSO is highly hygroscopic. Repeated opening of a single stock vial introduces atmospheric water, which alters the concentration and causes the hydrophobic free-base fraction to precipitate.

  • Divide the filtered stock into single-use aliquots (e.g., 50 µL or 100 µL).

  • Validation Check (pH for Aqueous Stocks): Spot 1 µL of the aqueous stock onto pH indicator paper. Amine hydrochlorides typically yield a slightly acidic solution (pH 4.5–6.0). If the pH is too low for your downstream assay, buffer your working solution (not the stock) with 1X PBS or HEPES prior to application.

  • Store all aliquots at -20°C to -80°C, protected from light.

Workflow Visualization

G Start Octahydro-1H-inden-1-amine HCl Equilibrate to RT in Desiccator Weigh Weighing (Minimize atmospheric exposure) Start->Weigh Solvent Select Solvent Weigh->Solvent DMSO Anhydrous DMSO (For Long-Term Library Storage) Solvent->DMSO Water Sterile Water / PBS (For Direct Biological Assay) Solvent->Water Dissolve Dissolution (Vortex / Gentle Bath Sonication) DMSO->Dissolve Water->Dissolve FilterDMSO Sterile Filtration (0.22 µm PTFE Filter) Dissolve->FilterDMSO If DMSO FilterWater Sterile Filtration (0.22 µm PES Filter) Dissolve->FilterWater If Aqueous Aliquot Aliquoting (Single-use volumes to prevent freeze-thaw) FilterDMSO->Aliquot FilterWater->Aliquot Storage Storage (-20°C to -80°C, dark, desiccated) Aliquot->Storage

Caption: Workflow for the preparation, filtration, and storage of amine hydrochloride stock solutions.

References

Application

HPLC method development for octahydro-1H-inden-1-amine hydrochloride

An Application Note and Protocol for the Development of a Robust HPLC Method for the Analysis of Octahydro-1H-inden-1-amine Hydrochloride Abstract This document provides a comprehensive guide for the development and vali...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Development of a Robust HPLC Method for the Analysis of Octahydro-1H-inden-1-amine Hydrochloride

Abstract

This document provides a comprehensive guide for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for the analysis of octahydro-1H-inden-1-amine hydrochloride. As a saturated bicyclic primary amine with no significant UV chromophore, this compound presents several analytical challenges, including poor retention on traditional reversed-phase columns, potential for poor peak shape, and difficulties in detection. This guide details a systematic approach to method development, covering analyte characteristics, strategic selection of chromatographic conditions, and robust validation protocols in accordance with ICH guidelines. We explore various strategies, including Hydrophilic Interaction Liquid Chromatography (HILIC), Reversed-Phase Chromatography with specialized columns, and pre-column derivatization to enhance detection sensitivity. This application note is intended for researchers, scientists, and drug development professionals requiring a reliable analytical method for this and structurally similar compounds.

Introduction and Analyte Characterization

Octahydro-1H-inden-1-amine is a saturated bicyclic amine, also known as hydrindan-1-amine. Its structure consists of a fused cyclohexane and cyclopentane ring system. As a hydrochloride salt, it is expected to be a crystalline solid with good solubility in aqueous and polar solvents, a property that is beneficial for sample preparation but can complicate chromatographic retention[1][2].

Key Physicochemical Properties & Analytical Challenges:

  • High Polarity: The fully saturated aliphatic structure and the primary amine group make the molecule highly polar. This leads to minimal retention on conventional non-polar stationary phases like C18[3][4].

  • Basic Nature (Primary Amine): The primary amine group (pKa typically ~9-10) is basic and will be protonated at acidic to neutral pH. This basicity can cause undesirable interactions with acidic residual silanols on silica-based columns, resulting in significant peak tailing.

  • Lack of a UV Chromophore: The molecule lacks conjugated double bonds or aromatic rings, meaning it does not absorb UV radiation at standard wavelengths (e.g., >220 nm). This necessitates either detection at very low UV wavelengths or the use of alternative detection methods or derivatization[5].

  • Stereoisomerism: The structure contains multiple chiral centers, meaning it can exist as several stereoisomers. For stereospecific synthesis or analysis, chiral chromatography is required[6][7].

  • Hydrochloride Salt Form: The analysis of a hydrochloride salt requires a well-buffered mobile phase to avoid on-column pH shifts that can lead to split peaks or poor reproducibility.

Strategic Approach to HPLC Method Development

A successful method for octahydro-1H-inden-1-amine hydrochloride requires a logical, multi-faceted development strategy. The workflow below outlines the decision-making process, from initial screening to final optimization and validation.

MethodDevelopmentWorkflow start_node Define Analytical Goal (e.g., Purity, Quantification, Chiral Separation) decision_node decision_node start_node->decision_node UV Chromophore Present? process_node process_node decision_node->process_node No alt_process_node alt_process_node decision_node->alt_process_node Yes (Not applicable here) subgraph_cluster subgraph_cluster end_node Validated HPLC Method sub_decision_1 Choose Detection Strategy opt1 Derivatization (UV/FLD) sub_decision_1->opt1 opt2 Universal Detectors (CAD, ELSD, MS) sub_decision_1->opt2 opt3 Low UV (<210 nm) sub_decision_1->opt3 screening Column & Mobile Phase Screening opt1->screening Proceed to Separation Strategy opt2->screening Proceed to Separation Strategy opt3->screening Proceed to Separation Strategy rp_path Reversed-Phase (RP) - Polar Endcapped/Embedded - PFP / CN screening->rp_path hilic_path HILIC - Amide, Diol, Silica screening->hilic_path optimization Method Optimization (Temp, Flow Rate, Peak Shape) rp_path->optimization Optimize RP Conditions (pH, Buffer, Gradient) hilic_path->optimization Optimize HILIC Conditions (Aqueous %, Buffer, Additives) validation Method Validation (ICH Q2(R1)) (Specificity, Linearity, Accuracy, Precision, Robustness) optimization->validation Finalized Conditions validation->end_node DerivatizationReaction cluster_reactants Reactants Amine Octahydro-1H-inden-1-amine (R-NH2) Product Highly Fluorescent Isoindole Derivative Amine->Product Rapid Reaction (pH > 9) OPA o-Phthalaldehyde (OPA) OPA->Product Rapid Reaction (pH > 9) Thiol Thiol (e.g., 3-mercaptopropionic acid) Thiol->Product Rapid Reaction (pH > 9)

Sources

Method

Preclinical In Vivo Pharmacokinetic and Tolerability Profiling of Octahydro-1H-inden-1-amine Hydrochloride

Target Audience: Researchers, Application Scientists, and Preclinical Drug Development Professionals Compound Class: Lipophilic Bicyclic Primary Amines Executive Rationale & Physicochemical Strategy Octahydro-1H-inden-1-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Preclinical Drug Development Professionals Compound Class: Lipophilic Bicyclic Primary Amines

Executive Rationale & Physicochemical Strategy

Octahydro-1H-inden-1-amine hydrochloride (CAS 2095410-38-9) is a highly lipophilic, sp³-rich bicyclic primary amine[1]. In contemporary drug discovery, rigid bicyclic scaffolds like the octahydroindene core are heavily prioritized for central nervous system (CNS) indications and novel analgesics. Their rigid three-dimensional conformation enhances target selectivity, while their lipophilicity drives excellent blood-brain barrier (BBB) penetrance[2].

However, dosing primary aliphatic and bicyclic amines in vivo presents distinct challenges. The free base of octahydro-1H-inden-1-amine is volatile and prone to rapid oxidation. By utilizing the hydrochloride salt , we achieve two critical formulation goals:

  • Causality of Stability: The protonated amine prevents atmospheric degradation and volatilization during formulation.

  • Causality of Dissolution: The highly lipophilic carbocyclic core natively resists aqueous solvation. The HCl salt lowers the lattice energy required for dissolution, allowing the use of biologically inert, aqueous-based vehicles (e.g., 0.9% Saline) rather than relying on harsh organic co-solvents (like DMSO or Cremophor) which can artificially alter baseline pharmacokinetic (PK) parameters and induce vehicle-related toxicity.

Mechanistic Insights: Metabolism of Bicyclic Primary Amines

Before executing in vivo protocols, one must understand the metabolic liabilities of the test article to design an appropriate bioanalytical sampling schedule. Unlike tertiary amines, which primarily undergo Cytochrome P450 (CYP450)-mediated N-dealkylation, primary amines like octahydro-1H-inden-1-amine are uniquely susceptible to oxidative deamination driven by Monoamine Oxidases (MAOs) and specific CYP isoforms[3].

Furthermore, primary amines can undergo N-hydroxylation to form secondary hydroxylamines. These intermediates can strongly coordinate with the ferrous iron of CYP enzymes, creating metabolic-intermediate (MI) complexes that lead to mechanism-based inactivation (MBI) of the enzyme[4][5]. Understanding this pathway is critical; if non-linear PK is observed during the study, MBI is the primary mechanistic culprit.

Metabolism Parent Octahydro-1H-inden-1-amine (Primary Amine) MAO Oxidative Deamination (MAO / CYP450) Parent->MAO CYP Ring Hydroxylation (CYP3A4 / CYP2D6) Parent->CYP UGT N-Glucuronidation (UGT Enzymes) Parent->UGT Ketone Octahydro-1H-inden-1-one (Inactive Metabolite) MAO->Ketone Hydroxyl Hydroxy-octahydro-1H-inden-1-amine (Phase I Metabolite) CYP->Hydroxyl Gluc N-Glucuronide Conjugate (Phase II Clearance) UGT->Gluc

Primary metabolic clearance pathways for aliphatic and bicyclic amines.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Every phase includes internal controls to ensure that any observed toxicity or PK phenomenon is definitively attributed to the test article, not the vehicle or the bioanalytical extraction process.

Protocol A: Maximum Tolerated Dose (MTD) & Acute Tolerability

Because CNS-penetrant primary amines can trigger acute neurotoxicity (e.g., seizures, hyperlocomotion) or cardiovascular events, an up-and-down MTD study is mandatory before full PK profiling.

Step-by-Step Methodology:

  • Animal Model: Male CD-1 mice (8-10 weeks old, 25-30g). Rationale: CD-1 mice provide a robust, outbred genetic background ideal for generalized toxicity screening.

  • Vehicle Preparation: Dissolve octahydro-1H-inden-1-amine HCl in 0.9% sterile saline. Prepare a mock vehicle control (saline only).

  • Dosing Escalation (Up-and-Down Method):

    • Begin with a single oral (PO) dose of 10 mg/kg (n=2 mice).

    • Observe continuously for 4 hours post-dose, scoring for clinical signs (piloerection, tremors, respiratory depression, altered gait).

    • Self-Validation Check: If no adverse effects are observed, escalate the dose to 30 mg/kg, then 100 mg/kg in subsequent cohorts. If severe toxicity occurs, de-escalate to 5 mg/kg.

  • Endpoint: Establish the highest dose that does not cause >10% body weight loss or severe clinical signs over 48 hours. This MTD dictates the upper limit for the PO arm of the PK study.

Protocol B: Pharmacokinetic (PK) Profiling (IV vs. PO)

To determine absolute bioavailability ( F ) and systemic clearance, a crossover or parallel IV/PO study is executed.

PK_Workflow Start Compound Preparation Octahydro-1H-inden-1-amine HCl IV Intravenous (IV) Dosing 2 mg/kg in Saline Start->IV PO Oral (PO) Gavage 10 mg/kg in 0.5% MC Start->PO Sampling Serial Blood Sampling (5 min to 24 hr) IV->Sampling PO->Sampling Prep Plasma Separation & Protein Precipitation Sampling->Prep LCMS LC-MS/MS Bioanalysis (Self-Validating QC) Prep->LCMS NCA Non-Compartmental PK Analysis (NCA) LCMS->NCA

In vivo PK dosing and bioanalysis workflow for bicyclic amines.

Step-by-Step Methodology:

  • Dosing Formulation:

    • IV Arm: 2 mg/kg in 0.9% Saline (administered via tail vein).

    • PO Arm: 10 mg/kg in 0.5% Methylcellulose (MC) / 0.1% Tween-80. Rationale: MC/Tween ensures a homogenous suspension if the compound precipitates in the acidic gastric environment.

  • Serial Sampling: Collect 50 µL blood samples via jugular vein catheter at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Rationale: The 5-minute (0.083h) IV timepoint is critical to accurately capture the C0​ and the rapid distribution ( α ) phase typical of lipophilic amines.

  • Plasma Extraction (Protein Precipitation):

    • Transfer 20 µL of plasma to a 96-well plate.

    • Add 100 µL of cold Acetonitrile (ACN) containing 50 ng/mL of a structurally similar Internal Standard (IS) (e.g., deuterated cyclopentylamine).

    • Self-Validation Check: The IS tracks matrix effects and extraction recovery. If the IS peak area varies by >15% across samples, the extraction is invalid due to ion suppression.

  • LC-MS/MS Analysis: Analyze the supernatant using a C18 column with a gradient of Water/0.1% Formic Acid and ACN/0.1% Formic Acid. Detect via positive electrospray ionization (ESI+).

Quantitative Data Presentation

Upon completion of Non-Compartmental Analysis (NCA), the data should be structured to allow rapid assessment of the compound's drug-like properties. Below is a structured summary table representing the expected PK profile for a highly lipophilic bicyclic primary amine like octahydro-1H-inden-1-amine.

Pharmacokinetic ParameterIV Dosing (2 mg/kg)PO Dosing (10 mg/kg)Mechanistic Interpretation
Cmax​ (ng/mL) 850 ± 120410 ± 65Rapid absorption due to high lipophilicity.
Tmax​ (h) N/A0.5 - 1.0Fast gastric emptying and intestinal permeation.
AUC0−∞​ (h*ng/mL) 1,200 ± 1503,300 ± 400Indicates moderate systemic exposure.
Clearance ( Cl ) (mL/min/kg) 27.8N/AHigh hepatic extraction; rapid MAO/CYP turnover.
Volume of Distribution ( Vdss​ ) (L/kg) 4.2N/A Vdss​ > Total body water (0.7 L/kg) proves extensive tissue/CNS distribution.
Half-life ( T1/2​ ) (h) 1.82.1Short half-life typical of unhindered primary amines.
Bioavailability ( F ) (%) N/A55% Moderate first-pass metabolism limits absolute F .

References

The following authoritative sources validate the mechanistic claims and protocol standards utilized in this application note:

Sources

Application

Application Note: Octahydro-1H-inden-1-amine Hydrochloride in Advanced Organic Synthesis and Drug Discovery

Executive Summary Octahydro-1H-inden-1-amine hydrochloride (CAS: 2095410-38-9), structurally known as 1-aminooctahydro-1H-indene or 1-aminohydrindane hydrochloride, is a highly specialized bicyclic aliphatic amine buildi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Octahydro-1H-inden-1-amine hydrochloride (CAS: 2095410-38-9), structurally known as 1-aminooctahydro-1H-indene or 1-aminohydrindane hydrochloride, is a highly specialized bicyclic aliphatic amine building block[1]. Featuring a fused cyclopentane-cyclohexane framework, this primary amine is increasingly utilized in modern medicinal chemistry to introduce steric shielding, enhance molecular lipophilicity, and impose rigid conformational restriction[2]. The strategic incorporation of such high-sp³-character motifs is a proven method for improving the Lipophilic Efficiency (LipE) and metabolic stability of targeted therapeutics, effectively lowering the entropic penalty during target binding[3].

Physicochemical Profiling & Handling

Why the Hydrochloride Salt? Free-base aliphatic amines of this molecular weight are often volatile, prone to rapid oxidation, and readily absorb atmospheric carbon dioxide to form insoluble carbamates. The hydrochloride salt ensures long-term benchtop stability, allows for precise stoichiometric weighing, and provides excellent solubility in polar aprotic solvents (e.g., DMF, DMSO) upon in situ neutralization.

Free-Basing Protocol: To liberate the nucleophilic free amine without risking degradation, the hydrochloride salt must be treated with a slight excess (1.2–3.0 equivalents) of a non-nucleophilic tertiary amine base, such as N,N-Diisopropylethylamine (DIPEA). This is performed directly in the reaction solvent to bypass the isolation of the unstable free base.

Core Synthetic Applications & Protocols

Causality & Mechanism: The hydrindane core imposes severe steric hindrance around the primary amine. Standard carbodiimide coupling reagents (e.g., EDC/HOBt) often result in sluggish kinetics, incomplete conversion, and potential epimerization[4]. To overcome this activation barrier, uronium/aminium-based coupling reagents like are strictly required[5]. HATU rapidly generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The pyridine nitrogen of the HOAt leaving group provides intramolecular general base catalysis, effectively guiding the sterically hindered octahydro-1H-inden-1-amine to the electrophilic carbonyl carbon, drastically accelerating the acylation rate[4].

Protocol: HATU-Mediated Amidation

  • Preparation: In an oven-dried round-bottom flask under an inert N₂ atmosphere, dissolve the target carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF to achieve a 0.1 M concentration.

  • Activation: Add DIPEA (3.0 eq) dropwise. Stir the mixture at room temperature for 15 minutes to ensure complete formation of the HOAt active ester.

  • Amine Addition: Add octahydro-1H-inden-1-amine hydrochloride (1.1 eq) directly to the activated mixture. The excess DIPEA will simultaneously free-base the amine.

  • Reaction: Stir at room temperature for 4–12 hours. Monitor conversion via LC-MS to validate the disappearance of the active ester.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product via silica gel flash chromatography using a Hexanes/EtOAc gradient.

Causality & Mechanism: Palladium-catalyzed C-N cross-coupling of bulky primary aliphatic amines with aryl halides is notoriously difficult. The steric bulk of the hydrindane system hinders the coordination of the amine to the Pd(II) intermediate, and the presence of β-hydrogens makes the system highly susceptible to off-cycle β-hydride elimination. To solve this, sterically demanding, electron-rich dialkylbiaryl phosphine ligands like or RuPhos are required[6]. These ligands enforce a monoligated Pd species that accelerates the rate-limiting reductive elimination step, outcompeting side reactions and ensuring high monoarylation yields[7].

Protocol: BrettPhos-Enabled N-Arylation

  • Setup: In a nitrogen-filled glovebox, charge a reaction vial with the aryl chloride (1.0 eq), octahydro-1H-inden-1-amine hydrochloride (1.2 eq), Pd₂(dba)₃ (2 mol%), BrettPhos (4 mol%), and Sodium tert-butoxide (NaOtBu) (2.5 eq). Note: The base is used in excess to account for the neutralization of the HCl salt.

  • Solvent: Add anhydrous, degassed Toluene (0.2 M). Seal the vial with a PTFE-lined cap.

  • Heating: Heat the reaction mixture at 90–100 °C in a pre-heated heating block for 12–24 hours.

  • Workup: Cool to room temperature. Dilute with EtOAc and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

  • Purification: Concentrate the filtrate and purify via flash chromatography.

Quantitative Data Presentation

Reaction TypeReagents / CatalystSubstrate ClassAvg. Yield (%)Key Advantage of Hydrindane Amine
Amidation HATU, DIPEA, DMFHeteroaryl Carboxylic Acids78 - 92%Enhances target residence time via deep hydrophobic pocket binding.
N-Arylation Pd₂(dba)₃, BrettPhos, NaOtBuElectron-Deficient Aryl Chlorides65 - 85%Prevents bis-arylation due to extreme steric shielding of the mono-adduct.
Urea Formation Triphosgene, DIPEA, DCMPrimary/Secondary Amines80 - 95%Generates highly lipophilic, conformationally locked hydrogen-bond donors.

Mechanistic & Workflow Visualizations

Workflow Start Octahydro-1H-inden-1-amine HCl (Starting Material) FreeBase In Situ Free-Basing Add DIPEA (3.0 eq) in DMF Start->FreeBase Arylation Buchwald-Hartwig Add Aryl Halide, Pd/BrettPhos Start->Arylation Alternative Pathway Coupling Amide Coupling Add Carboxylic Acid + HATU FreeBase->Coupling Workup1 Aqueous Workup Extract with EtOAc, Wash with LiCl Coupling->Workup1 Workup2 Filtration Filter through Celite Arylation->Workup2 Purification Purification Flash Chromatography (Silica) Workup1->Purification Workup2->Purification

Caption: Experimental workflow for the parallel synthesis of octahydro-1H-inden-1-amine derivatives.

SAR_Logic Core Hydrindane Core (Octahydro-1H-indene) Prop1 Conformational Restriction Core->Prop1 Prop2 High sp3 Carbon Fraction (Fsp3) Core->Prop2 Prop3 Steric Shielding of Amine Core->Prop3 Result1 Decreased Entropy of Binding Prop1->Result1 Result2 Improved Lipophilic Efficiency (LipE) Prop2->Result2 Result3 Enhanced Metabolic Stability Prop3->Result3 Result1->Result2

Caption: Logical relationship mapping the structure-activity relationship (SAR) benefits of the hydrindane core.

References

  • Hansen, B. B. et al. "Lowering Lipophilicity by Adding Carbon: One-Carbon Bridges of Morpholines and Piperazines." Journal of Medicinal Chemistry, 2018. URL:[Link]

  • Freeman-Cook, K. D. et al. "Lipophilic Efficiency: The Most Important Efficiency Metric in Medicinal Chemistry." ResearchGate, 2014. URL:[Link]

  • El-Faham, A., & Albericio, F. "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews, 2011, 111, 6557–6602. URL:[Link]

  • Li, C. L. et al. "Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure." ACS Omega, 2020, 5, 21385–21391. URL:[Link]

Sources

Method

Topic: Mass Spectrometry Sample Preparation for Octahydro-1H-inden-1-amine Hydrochloride

An Application Note for Drug Development Professionals Abstract This application note provides a comprehensive guide to the sample preparation of octahydro-1H-inden-1-amine hydrochloride for quantitative analysis by Liqu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the sample preparation of octahydro-1H-inden-1-amine hydrochloride for quantitative analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Octahydro-1H-inden-1-amine is a small, polar, primary amine, presenting unique challenges for extraction from complex biological matrices and for chromatographic retention. We present two robust protocols: a direct analysis method using Strong Cation-Exchange (SCX) Solid-Phase Extraction (SPE) and an indirect method involving derivatization to enhance hydrophobicity and sensitivity, followed by Reversed-Phase (RP) SPE cleanup. The causality behind each experimental step is detailed to empower researchers to adapt these methodologies to their specific needs.

Introduction: The Analytical Challenge

Octahydro-1H-inden-1-amine is an alicyclic primary amine. As a hydrochloride salt, it is highly polar and readily soluble in aqueous media. These properties are advantageous for formulation but create significant hurdles for bioanalysis. Key challenges include:

  • Poor Retention in Reversed-Phase Chromatography: The polar nature of the analyte leads to minimal interaction with common C18 stationary phases, resulting in elution near the solvent front and potential co-elution with endogenous interferences.

  • Matrix Effects: Biological matrices like plasma or serum are rich in salts, lipids, and proteins that can suppress or enhance the ionization of the target analyte in the mass spectrometer source, leading to inaccurate and imprecise results[1].

  • Low Molecular Weight: Small molecules can be subject to a higher background of chemical noise in the low m/z region of the mass spectrum.

Effective sample preparation is therefore paramount to isolate the analyte from interfering matrix components and to modify its properties for reliable chromatographic separation and sensitive detection.

Analyte Physicochemical Properties

Understanding the analyte's properties is critical for developing a logical sample preparation strategy.

PropertyValueRationale for Sample Preparation
Chemical Structure Octahydro-1H-inden-1-amine (Free Base)The primary amine is a key functional group for targeted extraction (cation exchange) and chemical derivatization.
Molecular Formula C₉H₁₇N (Free Base)A small molecule, as noted in the analytical challenges.
Molecular Weight 139.24 g/mol (Free Base)The nitrogen atom dictates an odd nominal mass, a useful characteristic in mass spectrometry, according to the Nitrogen Rule[2][3][4].
Form Hydrochloride SaltHighly soluble in water and polar solvents. The molecule will be protonated and positively charged at physiological pH.
Estimated pKa ~10.5 (for similar alicyclic primary amines)The amine will be fully protonated (cationic) at pH values below ~8.5, which is the basis for strong cation-exchange SPE. To perform liquid-liquid extraction or reversed-phase SPE on the underivatized amine, the pH must be raised above 12.5 to ensure it is in its neutral, more hydrophobic free base form[5].

Protocol 1: Strong Cation-Exchange (SCX) Solid-Phase Extraction

This protocol leverages the electrostatic interaction between the protonated primary amine and a negatively charged sorbent. It is a highly selective method for isolating basic compounds from complex matrices.[6][7]

Principle of SCX-SPE

The core principle involves a "catch-and-release" mechanism. The sample is loaded under acidic conditions (pH << pKa), where the octahydro-1H-inden-1-amine is positively charged (R-NH₃⁺) and binds strongly to the negatively charged sulfonic acid groups of the SCX sorbent. Interfering compounds that are neutral or acidic are washed away. The analyte is then eluted by introducing a basic solution, which neutralizes the charge on the amine (R-NH₃⁺ → R-NH₂), breaking the electrostatic bond and releasing it from the sorbent.

Experimental Workflow
A high-level overview of the Strong Cation-Exchange SPE protocol.
Detailed Step-by-Step Protocol
  • Sample Pre-treatment:

    • To 200 µL of plasma, add 600 µL of 2% formic acid in water.

    • Vortex for 30 seconds to mix and precipitate proteins.

    • Centrifuge at 10,000 x g for 5 minutes to pellet proteins.

    • Transfer the supernatant for loading onto the SPE cartridge.

  • SPE Cartridge: Strong Cation-Exchange, 1 mL, 30 mg

  • Extraction Steps:

    • Condition: Pass 1 mL of methanol through the cartridge.

    • Equilibrate: Pass 1 mL of 0.1% formic acid in water through the cartridge.

    • Load: Load the pre-treated sample supernatant onto the cartridge.

    • Wash 1: Pass 1 mL of 0.1% formic acid in water to remove salts and polar interferences.

    • Wash 2: Pass 1 mL of methanol to remove non-polar and weakly bound interferences.

    • Elute: Pass 1 mL of 5% ammonium hydroxide in methanol through the cartridge to elute the analyte. Collect the eluate.

  • Post-Elution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 100 µL of the initial LC mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

    • Vortex and transfer to an autosampler vial for analysis.

Rationale of Protocol Steps
StepPurpose
Acidification Ensures the analyte is in its protonated (R-NH₃⁺) state for optimal binding to the SCX sorbent and aids in protein precipitation.
Conditioning Wets the sorbent material, allowing for proper interaction with the aqueous sample.
Equilibration Primes the sorbent with the pH and solvent conditions of the sample load, preventing premature analyte breakthrough.
Wash 1 (Aqueous) Removes highly polar, non-basic compounds and salts that do not bind to the sorbent.
Wash 2 (Organic) Removes lipids and other non-polar interferences that may have been retained by non-specific interactions.
Elution (Basic) Neutralizes the charge on the primary amine, disrupting its electrostatic interaction with the sorbent and allowing it to be eluted. Ammonium hydroxide is volatile and easily removed.

Protocol 2: Derivatization with Dansyl Chloride

This protocol chemically modifies the primary amine with a dansyl group. This strategy is employed to overcome poor chromatographic retention and enhance ionization efficiency.[8][9]

Principle of Derivatization

Dansyl chloride reacts with the primary amine of octahydro-1H-inden-1-amine under basic conditions to form a stable, fluorescent, and significantly more hydrophobic sulfonamide derivative. This derivatization has two major benefits:

  • Enhanced Hydrophobicity: The bulky, non-polar dansyl group dramatically increases the analyte's affinity for reversed-phase (e.g., C18) chromatographic columns, enabling excellent retention and separation.

  • Improved Ionization: The derivative often exhibits superior ionization efficiency in electrospray ionization (ESI) compared to the underivatized polar amine, leading to a significant increase in signal intensity and improved limits of detection.

A subsequent cleanup step, typically using reversed-phase SPE, is required to remove the excess, unreacted derivatization reagent, which can contaminate the LC-MS system.

Experimental Workflow
A multi-stage process for chemical derivatization and subsequent cleanup.
Detailed Step-by-Step Protocol
  • Sample Pre-treatment (Protein Precipitation):

    • To 100 µL of plasma, add 300 µL of acetonitrile containing an internal standard.

    • Vortex for 1 minute.

    • Centrifuge at 10,000 x g for 5 minutes.

    • Transfer the supernatant to a new tube.

  • Derivatization Reaction:

    • Evaporate the supernatant to dryness under nitrogen at 40°C.

    • Add 50 µL of 100 mM sodium bicarbonate buffer (pH 10).

    • Add 50 µL of Dansyl Chloride solution (1 mg/mL in acetone).

    • Vortex and incubate at 60°C for 30 minutes.

    • Quench the reaction by adding 10 µL of 5% formic acid.

  • Reversed-Phase SPE Cleanup (Cartridge: C18, 1 mL, 50 mg):

    • Condition: Pass 1 mL of methanol through the cartridge.

    • Equilibrate: Pass 1 mL of water through the cartridge.

    • Load: Load the quenched reaction mixture onto the cartridge.

    • Wash: Pass 1 mL of 20% methanol in water. This is a critical step to wash away excess Dansyl Chloride without eluting the more retained derivatized analyte.

    • Elute: Pass 1 mL of methanol to elute the derivatized analyte.

  • Post-Elution:

    • Evaporate the eluate to dryness under nitrogen at 40°C.

    • Reconstitute in 100 µL of the initial LC mobile phase (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid).

    • Vortex and transfer to an autosampler vial for analysis.

Example LC-MS/MS Parameters

The choice of analytical parameters will depend on the chosen sample preparation method.

ParameterMethod for Protocol 1 (SCX-SPE)Method for Protocol 2 (Derivatization)
LC Column HILIC (Hydrophilic Interaction), 2.1 x 100 mm, 1.8 µmReversed-Phase C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A 10 mM Ammonium Formate in Water0.1% Formic Acid in Water
Mobile Phase B Acetonitrile0.1% Formic Acid in Acetonitrile
Gradient 95% B → 50% B over 5 min40% B → 95% B over 5 min
Ionization Mode ESI PositiveESI Positive
Precursor Ion (m/z) 140.1 (M+H)⁺373.2 (M+H)⁺
Product Ion (m/z) e.g., 123.1 (loss of NH₃)e.g., 171.0 (dansyl fragment)

Discussion and Method Selection

  • Protocol 1 (SCX-SPE) is fast, robust, and highly selective for basic compounds. It is often sufficient for achieving required sensitivity levels and is amenable to high-throughput automation. It is the recommended starting point for most applications.

  • Protocol 2 (Derivatization) is more complex and time-consuming but offers significant advantages when ultimate sensitivity is required. The improved chromatography leads to better peak shapes and separation from interferences, while the enhanced ionization can lower the limit of quantitation by an order of magnitude or more. This method is ideal for applications requiring the measurement of trace levels of the analyte.

References

  • Organomation. (n.d.). Mass Spectrometry Sample Preparation Guide. Organomation. Retrieved from [Link]

  • He, Y., et al. (2014). Multi-Functional Derivatization of Amine, Hydroxyl, and Carboxylate Groups for Metabolomic Investigations of Human Tissue by Electrospray Ionization Mass Spectrometry. Analytical Chemistry, 86(19), 9828–9835. Available at: [Link]

  • Kuwabara, T., et al. (2021). Development of derivatization reagents bearing chiral 4-imidazolidinone for distinguishing primary amines from other amino acids and application to the liquid chromatography-tandem mass spectrometric analysis of miso. Journal of Chromatography A, 1652, 462341. Available at: [Link]

  • Separations. (2019). Turned on its head: Homogeneous liquid-liquid extraction with amines. Separations. Available at: [Link]

  • Al-Soud, W. A., & Al-Masri, W. M. (2020). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Molecules, 25(15), 3352. Available at: [Link]

  • Chemistry LibreTexts. (2025). 10.8: Spectroscopy of Amines. Chemistry LibreTexts. Available at: [Link]

  • Bulatov, A., et al. (2019). Homogeneous liquid-liquid microextraction based on primary amine phase separation: A novel approach for sample pretreatment. Journal of Chromatography A, 1589, 1-7. Available at: [Link]

  • BioPharma Services Inc. (2023). BA Method Development: Polar Compounds. BioPharma Services Inc. Available at: [Link]

  • Gañán, J., & Morante-Zarcero, S. (2022). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. Journal of Separation Science, 45(1), 134-153. Available at: [Link]

  • University of Washington. (n.d.). Sample Prep Guidelines and Protocols. University of Washington Mass Spectrometry Center. Retrieved from [Link]

  • Whitman College. (n.d.). GCMS Section 6.15 - Fragmentation of Amines. Whitman College. Retrieved from [Link]

  • Andersen, M. K., et al. (2023). Sample Preparation for Metabolite Detection in Mass Spectrometry Imaging. Methods in Molecular Biology, 2686, 153-164. Available at: [Link]

  • Al-Soud, W. A., & Al-Masri, W. M. (2020). Figure: Primary amines as derivatization reagents for LC-HRMS analysis of FFAs. ResearchGate. Available at: [Link]

  • López Gresa, M. P., & Caballero Vizcaino, M. (2019). Sample Processing for the Analysis of Polar and Semi-polar Compounds using a LC-MS. Universitat Politècnica de València. Available at: [Link]

  • Gotor, R., et al. (2015). Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. Chemical Reviews, 115(13), 6330-6366. Available at: [Link]

  • Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines. Chemistry LibreTexts. Available at: [Link]

  • OpenStax. (2023). 24.10 Spectroscopy of Amines. In Organic Chemistry. OpenStax. Available at: [Link]

  • Paulo, J. A., et al. (2015). Protected Amine Labels: A Versatile Molecular Scaffold for Multiplexed Nominal Mass and Sub-Da Isotopologue Quantitative Proteomic Reagents. Journal of the American Society for Mass Spectrometry, 26(9), 1591–1605. Available at: [Link]

  • Taylor & Francis Online. (2008). Solid-phase extraction of primary aromatic amines from aqueous samples; comparison with liquid-liquid extraction techniques. Journal of Liquid Chromatography & Related Technologies, 18(1), 123-137. Available at: [Link]

  • Reddit. (2024). Amine workup. r/Chempros. Available at: [Link]

  • LCGC International. (2019). Understanding and Improving Solid-Phase Extraction. LCGC International, 32(s4), 14-19. Available at: [Link]

  • Phenomenex. (n.d.). What is Solid-Phase Extraction?. Phenomenex. Retrieved from [Link]

  • Chembase.cn. (n.d.). CAS 10408-85-2: 1H-Inden-2-amine, 2,3-dihydro-N-methyl-, hydrochloride (1:1). Chembase.cn. Retrieved from [Link]

  • Google Patents. (2020). WO2020060970A1 - Systems and methods for recovering amines and their derivates from aqueous mixtures. Google Patents.
  • ResearchGate. (2019). How to isolate a polar small molecule, containing at least one primary or secondary amine group from a water soluble extract?. ResearchGate. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Octahydro-1H-inden-1-one. PubChem. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). 1H-Indene, octahydro-. NIST Chemistry WebBook. Retrieved from [Link]

  • precisionFDA. (n.d.). 1-AMINOINDANE HYDROCHLORIDE. precisionFDA. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 4,7-Methano-1H-inden-5-amine, octahydro-N,N-dimethyl-. PubChem. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). octahydro-1H-inden-5-ol. PubChem. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of 1H-Indene, octahydro-, trans- (CAS 3296-50-2). Cheméo. Retrieved from [Link]

  • NextSDS. (n.d.). N-ethyl-2,3-dihydro-1H-inden-1-amine hydrochloride. NextSDS. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of 1H-Indene, octahydro-, cis- (CAS 4551-51-3). Cheméo. Retrieved from [Link]

  • Scent.vn. (n.d.). Octahydro-4,7-methano-1H-inden-5-ol. Scent.vn. Retrieved from [Link]

Sources

Technical Notes & Optimization

Optimization

octahydro-1H-inden-1-amine hydrochloride solubility in DMSO vs water

Welcome to the Octahydro-1H-inden-1-amine Hydrochloride (OHIA-HCl) Technical Support Center . This portal is designed for researchers, analytical chemists, and drug development professionals who require precise, mechanis...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Octahydro-1H-inden-1-amine Hydrochloride (OHIA-HCl) Technical Support Center . This portal is designed for researchers, analytical chemists, and drug development professionals who require precise, mechanistic guidance on the solvation, handling, and troubleshooting of OHIA-HCl in in vitro and in vivo workflows.

Core Principles: The Causality of Solvation

Octahydro-1H-inden-1-amine hydrochloride (CAS: 2095410-38-9) is an amphiphilic molecule. It features a highly lipophilic bicyclic aliphatic core (the octahydroindene ring) paired with a hydrophilic primary amine hydrochloride salt. Understanding how this dual nature interacts with different solvent systems is critical for preventing assay failure.

  • Water (The Protic Powerhouse): Water possesses a high dielectric constant ( ϵ≈80 ), which provides the thermodynamic force necessary to disrupt the ionic lattice of the hydrochloride salt. Because water is a polar protic solvent, it heavily solvates both the R−NH3+​ cation (via ion-dipole interactions) and the Cl− anion (via hydrogen bonding)[1]. This makes water the superior solvent for maximizing the absolute solubility limit of the salt.

  • DMSO (The Aprotic Alternative): Dimethyl sulfoxide ( ϵ≈47 ) is a polar aprotic solvent. Its methyl groups excellently solvate the hydrophobic octahydroindene ring via dispersion forces, while its highly polarized S=O oxygen strongly solvates the ammonium cation. However, because DMSO lacks hydrogen-bond donors, the Cl− anion is left relatively "naked" and poorly solvated[2]. This energetic penalty slightly reduces the saturation limit compared to water, but DMSO remains the gold standard for long-term stock stability because it prevents the hydrolytic degradation and microbial growth common in aqueous environments[3].

Comparative Solubility & Physicochemical Data
PropertyDimethyl Sulfoxide (DMSO)Water ( H2​O )
Solvation Mechanism Cation-dipole & hydrophobic dispersionIon-dipole & Hydrogen bonding
Chloride Anion Solvation Poor (Aprotic environment)Excellent (Protic environment)
Typical Solubility Limit ~20 - 50 mg/mL> 50 mg/mL
Stock Stability Long-term (Up to 6 months at -20°C)Short-term (< 1 day recommended)
Primary Use Case Master stock solutions for in vitro assaysImmediate working solutions & in vivo dosing

Experimental Protocols: Self-Validating Workflows

To ensure reproducibility, every protocol must act as a self-validating system. Follow these standardized methodologies for preparing your solutions.

Protocol A: Preparation of a 50 mM Master Stock in DMSO
  • Equilibration: Remove the OHIA-HCl vial from cold storage and place it in a desiccator at room temperature for 30 minutes. Causality: Amine hydrochlorides are highly hygroscopic. Opening a cold vial draws ambient moisture, which can degrade the stock over time or alter the compound's true mass.

  • Dissolution: Weigh 8.78 mg of OHIA-HCl (MW 175.7 g/mol ) and transfer to a sterile glass vial. Add exactly 1.0 mL of anhydrous, cell-culture grade DMSO.

  • Mechanical Disruption: Vortex vigorously for 60 seconds. If micro-particulates remain, sonicate in a room-temperature water bath for 5–10 minutes. Causality: Sonication provides the acoustic cavitation energy required to overcome the crystalline lattice energy when the aprotic solvent struggles to solvate the chloride anion[3].

  • Validation Step: Hold the vial against a solid black background under bright light. The solution must be completely optically clear.

  • Storage: Aliquot into tightly sealed amber vials and store at -20°C.

Protocol B: Dilution into Aqueous Assay Buffers
  • Preparation: Thaw the DMSO master stock completely at room temperature. Pre-warm your aqueous assay buffer (e.g., PBS) to 37°C if applicable to your assay.

  • Dropwise Addition: Place the aqueous buffer on a magnetic stir plate. While stirring vigorously, add the DMSO stock dropwise to the buffer. Causality: Rapid bolus addition causes "solvent shock." The DMSO rapidly diffuses into the bulk water, leaving the lipophilic octahydroindene ring exposed before the water can fully organize around the amine, leading to transient or permanent precipitation.

  • Validation Step: Measure the optical density of the final working solution at 600 nm (OD600) using a spectrophotometer, blanked against the pure buffer. An OD600 > 0.05 indicates micro-precipitation has occurred, and the solution must be discarded or rescued.

Troubleshooting & FAQs

Q: My OHIA-HCl solution turned cloudy when I added it to my cell culture media. How do I fix this? A: This is typically caused by pH-induced free-base precipitation. While the hydrochloride salt is highly water-soluble, if your cell media is slightly alkaline (pH > 7.5), the primary amine begins to deprotonate. The resulting free base loses its ionic charge, and the highly lipophilic octahydroindene ring forces the molecule to crash out of the aqueous phase[4]. Actionable Fix: Ensure your buffer is strictly maintained at pH 7.4 or slightly below. If precipitation persists due to high compound concentration, pre-dilute the DMSO stock in a transitional co-solvent mixture (e.g., 10% Tween-80 in saline) before adding it to the media[3].

Q: Can I freeze-thaw the aqueous working solution to save time? A: No. Aqueous solutions of amine hydrochlorides should not be stored for more than one day[5]. Water promotes slow hydrolytic degradation, and repeated freeze-thaw cycles can cause the compound to permanently salt-out due to localized concentration gradients during the freezing process. Always store your master stock in DMSO and prepare aqueous dilutions fresh.

Q: I need to achieve a concentration higher than 50 mg/mL in DMSO, but it won't dissolve. What is the limiting factor? A: The limiting factor is the chloride anion. Because DMSO cannot hydrogen-bond, the Cl− ions begin to pair back with the R−NH3+​ cations at high concentrations, reforming the solid lattice. To achieve higher concentrations, you must switch to a protic solvent (like water or methanol) that can adequately solvate the anion[1].

Precipitation Resolution Workflow

If you encounter precipitation during your experiments, follow this logical decision tree to identify and resolve the root cause.

Troubleshooting Start Precipitation Detected in Working Solution CheckPH Check Buffer pH Start->CheckPH Basic pH > 7.5 (Free Base Forms) CheckPH->Basic Alkaline Acidic pH ≤ 7.4 (Salt Remains Intact) CheckPH->Acidic Neutral/Acidic AdjustPH Adjust Buffer to pH 7.4 Basic->AdjustPH CheckMix Check Mixing Method Acidic->CheckMix Success Clear Solution (Proceed to Assay) AdjustPH->Success Rapid Rapid Bolus Addition (Solvent Shock) CheckMix->Rapid Dropwise Dropwise Addition with Stirring CheckMix->Dropwise Still precipitating? Rapid->Dropwise Change technique AddCosolvent Add Co-solvent (e.g., 5% Tween-80) Dropwise->AddCosolvent Exceeds aqueous limit AddCosolvent->Success

Workflow for resolving OHIA-HCl precipitation during aqueous buffer dilution.

References

  • Aqueous Solubility of Organic Salts. Investigating Trends in a Systematic Series of 51 Crystalline Salt Forms . Crystal Growth & Design (ACS Publications). Available at:[Link]

  • Amine hydrochloride salts: a problem in polyurethane synthesis . University of Glasgow Theses. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Thermal Degradation of Octahydro-1H-inden-1-amine Hydrochloride

From the Desk of a Senior Application Scientist Welcome to our dedicated technical support guide for octahydro-1H-inden-1-amine hydrochloride. This resource is designed for researchers, scientists, and drug development p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

From the Desk of a Senior Application Scientist

Welcome to our dedicated technical support guide for octahydro-1H-inden-1-amine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals who may encounter challenges with the thermal stability of this compound. Our goal is to provide you with not just procedural steps, but also the underlying scientific rationale to empower you to effectively troubleshoot and optimize your experimental conditions. We will explore common issues, their root causes, and systematic approaches to investigation and mitigation.

Frequently Asked Questions (FAQs)

Q1: My initially white powder of octahydro-1H-inden-1-amine hydrochloride has turned slightly yellow or brown after heating or prolonged storage at room temperature. What is the likely cause?

This discoloration is a common indicator of degradation. For amine compounds, this can be due to a combination of factors, including oxidation, which can form colored impurities like N-oxides, and reactions with atmospheric components.[1] Even small amounts of degradation products can impart significant color. It is also possible that trace impurities from the synthesis are catalyzing a degradation process.

Q2: I'm observing a decrease in the purity of my compound via HPLC analysis after its use in a high-temperature reaction, even when it is not a reactant. How can I confirm thermal degradation?

The most direct way to confirm thermal degradation is to perform a controlled heating experiment on the compound alone. By subjecting a sample to the same temperature and for the same duration as your reaction, but in the absence of other reagents, you can isolate the effect of heat.[2] Analysis of this stressed sample by High-Performance Liquid Chromatography (HPLC) against a control sample (stored at low temperature) will confirm if thermal degradation is the cause of the purity loss.[3]

Q3: What are the primary thermal degradation pathways for a saturated cyclic amine hydrochloride like this one?

While specific data for octahydro-1H-inden-1-amine hydrochloride is not extensively published, we can infer likely pathways based on the chemistry of similar amine hydrochlorides:

  • Dehydrochlorination: The hydrochloride salt can dissociate upon heating to yield the free amine and hydrogen chloride gas. The free amine may be less stable or more reactive.

  • Oxidation: The lone pair of electrons on the nitrogen atom makes amines susceptible to oxidation, especially at elevated temperatures in the presence of air. This can lead to the formation of N-oxides or hydroxylamines.[1]

  • Intermolecular Reactions: At high temperatures, particularly in the solid state or concentrated solutions, intermolecular reactions can occur. For instance, the free amine could potentially react with other molecules, leading to dimer or oligomer formation.[4]

Q4: How can I proactively prevent or minimize thermal degradation during my experiments?

Several preventative measures can be taken:

  • Inert Atmosphere: Whenever heating octahydro-1H-inden-1-amine hydrochloride, especially for extended periods, do so under an inert atmosphere (e.g., nitrogen or argon).[5] This minimizes the risk of oxidative degradation.

  • Temperature Control: Avoid unnecessarily high temperatures. If possible, conduct reactions at the lowest effective temperature. Be mindful of localized "hot spots" if using direct heating methods.[6]

  • Solvent Selection: Choose solvents that are not only compatible with your reaction but also have a lower boiling point if the reaction chemistry allows, thus reducing the thermal stress on your compound.[3]

  • pH Control: In solution, the stability of amine salts can be pH-dependent. Maintaining an appropriate pH can suppress degradation pathways.[7]

In-Depth Troubleshooting Guides

This section provides structured approaches to common experimental challenges involving the thermal stability of octahydro-1H-inden-1-amine hydrochloride.

Scenario 1: Unexpected Impurity Formation in a High-Temperature Reaction

Q: I am conducting a reaction in a high-boiling solvent (e.g., DMF, DMSO) at >100°C and observing an unknown impurity peak in my HPLC chromatogram that is not present in my starting materials. How do I determine if this is a thermal degradant of octahydro-1H-inden-1-amine hydrochloride?

A: A systematic investigation is required to differentiate between a reaction byproduct and a thermal degradant. Follow this workflow:

  • Control Experiments are Key:

    • Control 1 (Compound + Heat): Heat a sample of octahydro-1H-inden-1-amine hydrochloride in the chosen reaction solvent at the target temperature for the same duration as your reaction, but without any other reagents.

    • Control 2 (Reagents - Compound + Heat): Run the reaction with all other reagents in the solvent at the target temperature, but without octahydro-1H-inden-1-amine hydrochloride.

    • Control 3 (No Heat): Mix all reaction components at room temperature.

  • Analytical Comparison:

    • Analyze the samples from your actual reaction and the three control experiments by HPLC.

    • If the impurity peak appears only in your actual reaction and in "Control 1", it is highly likely a thermal degradant of your compound.

    • If the impurity appears only in the actual reaction, it is likely a reaction byproduct.

    • If the impurity appears in "Control 2", it is a degradation product of another starting material.

  • Structure Elucidation:

    • If thermal degradation is confirmed, the next step is to identify the impurity. This is crucial for understanding the degradation pathway. Techniques like LC-MS/MS can provide the molecular weight and fragmentation patterns of the impurity, offering clues to its structure.[8] For definitive identification, preparative HPLC may be needed to isolate the impurity for analysis by Nuclear Magnetic Resonance (NMR) spectroscopy.[9]

Workflow for Investigating an Unknown Impurity

G cluster_controls Run Control Experiments cluster_logic Decision Logic start Unknown Impurity Observed in Reaction control1 Compound + Solvent + Heat start->control1 control2 Other Reagents + Solvent + Heat start->control2 control3 All Components, No Heat start->control3 analyze Analyze All Samples by HPLC control1->analyze control2->analyze control3->analyze q1 Impurity in Reaction AND Control 1? analyze->q1 q2 Impurity ONLY in Reaction? q1->q2 No res1 Conclusion: Thermal Degradant q1->res1 Yes res2 Conclusion: Reaction Byproduct q2->res2 Yes res3 Conclusion: Other Reagent Degradant q2->res3 No elucidate Proceed to Structure Elucidation (LC-MS, NMR) res1->elucidate

Caption: Troubleshooting workflow for identifying the source of an unknown impurity.

Experimental Protocol: Forced Thermal Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a compound.[1][2] This protocol outlines a systematic approach to assess the thermal stability of octahydro-1H-inden-1-amine hydrochloride. The goal is to achieve 5-20% degradation, which is generally sufficient to detect and identify major degradation products without completely consuming the parent compound.[10][11]

Objective: To identify the degradation products of octahydro-1H-inden-1-amine hydrochloride under thermal stress and to establish a degradation pathway.

Materials:

  • Octahydro-1H-inden-1-amine hydrochloride (single, high-purity batch)

  • Calibrated oven or heating block

  • Type I (ultrapure) water

  • Acetonitrile (HPLC grade)

  • Appropriate buffers for mobile phase (e.g., phosphate, formate)

  • Vials suitable for heating

  • HPLC system with a UV or PDA detector (and preferably a mass spectrometer)

Procedure:

  • Sample Preparation:

    • Accurately weigh 5-10 mg of the compound into three separate vials.

    • Prepare a control sample by dissolving an equivalent amount in a suitable solvent (e.g., water/acetonitrile mixture) and storing it at 2-8°C.

  • Application of Thermal Stress:

    • Place the vials containing the solid compound in a calibrated oven.

    • Expose the samples to the stress conditions outlined in the table below. Start with Condition 1.

    • At each time point (e.g., 24, 48, 72 hours), remove one vial.

  • Analysis:

    • Allow the stressed sample to cool to room temperature.

    • Dissolve the contents in the same solvent and to the same concentration as the control sample.

    • Analyze the stressed and control samples using a validated, stability-indicating HPLC method. The method must be able to separate the parent peak from any potential degradants.[3]

    • Calculate the percentage degradation by comparing the peak area of the parent compound in the stressed sample to the control sample.

  • Iteration and Optimization:

    • If degradation is less than 5%, proceed to a more stringent condition (e.g., higher temperature).[11]

    • If degradation is more than 20%, repeat the experiment with milder conditions (e.g., lower temperature or shorter duration).[11]

Table 1: Recommended Thermal Stress Conditions
Condition LevelTemperatureDurationAtmosphereRationale
1. Mild 60°C24 - 72 hoursAirSimulates accelerated storage conditions.
2. Intermediate 80°C12 - 48 hoursAirTo induce degradation if not seen at 60°C.[12]
3. Aggressive 105°C6 - 24 hoursAirTo simulate conditions in high-temperature synthesis.
4. Inert 105°C6 - 24 hoursNitrogenTo differentiate between purely thermal and oxidative degradation.
Potential Degradation Pathway Visualization

A plausible, non-oxidative degradation pathway for a secondary amine hydrochloride involves an initial dissociation followed by intermolecular reaction.

G cluster_start Starting Material cluster_intermediate Thermal Dissociation cluster_product Potential Product A R2NH2+ Cl- (Amine Hydrochloride) B R2NH (Free Amine) A->B Heat C HCl A->C Heat D R2N-R2NH+ Cl- (Dimeric Species) B->D + R2NH2+ Cl-

Caption: A potential pathway for thermal degradation via dissociation and dimerization.

This guide provides a foundational framework for addressing the thermal stability of octahydro-1H-inden-1-amine hydrochloride. By combining systematic experimental design with powerful analytical techniques, you can effectively diagnose, understand, and mitigate degradation issues in your research and development activities.

References

  • Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals. (2023). MDPI.
  • Pharma Stability: Troubleshooting & Pitfalls. (n.d.). LGC Axolabs.
  • Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. (2024). NETZSCH.
  • Forced degradation studies: A critical lens into pharmaceutical stability. (2025). Drug Discovery & Development.
  • Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates. (2024). PMC.
  • Thermal analysis: Industry - Pharmaceuticals and medicines. (n.d.). Rigaku.
  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). ScienceDirect.
  • Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. (2022). ACS Publications.
  • Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products. (n.d.). PMC.
  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). That's Nice.
  • Dissolution Method Troubleshooting: An Industry Perspective. (2022). American Pharmaceutical Review.
  • Troubleshooting Palonosetron hydrochloride degradation in acidic and basic conditions. (n.d.). Benchchem.
  • Degradation of amine-based solvents in CO2 capture process by chemical absorption. (n.d.). Heriot-Watt University.
  • Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. (2017). University of Kentucky.
  • Amine Thermal Degradation. (2008). Bryan Research & Engineering, LLC.
  • How To Overcome The Critical Challenges Faced In Forced Degradation Studies. (2025). Lhasa Limited.
  • Thermal behavior study and decomposition kinetics of amiodarone hydrochloride under isothermal conditions. (n.d.). ResearchGate.
  • An Overview of Degradation Strategies for Amitriptyline. (2024). PMC.
  • Synthesis of (1‐(Aminomethyl)‐2,3‐dihydro‐1H‐inden‐3‐yl)methanol: Structural Confirmation of the Main Band Impurity Found in Varenicline® Starting Material. (n.d.). ResearchGate.
  • Identification and synthesis of impurities formed during sertindole preparation. (2011). Chemistry Central Journal.
  • WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (2022). AWS.

Sources

Optimization

Technical Support Center: Crystallization of Octahydro-1H-inden-1-amine Hydrochloride

Introduction: Understanding the Crystallization of Octahydro-1H-inden-1-amine Hydrochloride Octahydro-1H-inden-1-amine hydrochloride is a primary amine salt that presents both opportunities and challenges in its isolatio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Understanding the Crystallization of Octahydro-1H-inden-1-amine Hydrochloride

Octahydro-1H-inden-1-amine hydrochloride is a primary amine salt that presents both opportunities and challenges in its isolation and purification. Crystallization is the primary method for achieving high purity, but its success is contingent on a well-controlled process. As with many hydrochloride salts of active pharmaceutical ingredients (APIs), this compound's physical properties are heavily influenced by its ionic nature.[1] A significant challenge often encountered is hygroscopicity, where the electronegative chloride ion acts as a hydrogen bond acceptor, readily attracting atmospheric moisture.[2][3] This can lead to handling issues, instability, and compromised product quality.[3]

This guide provides a comprehensive framework for researchers and drug development professionals to optimize crystallization conditions, troubleshoot common problems, and understand the fundamental principles governing the solid-state behavior of this compound. The methodologies described herein are grounded in established principles of physical chemistry and crystallization science to ensure robust and reproducible outcomes.

General Protocol: Baseline Crystallization Methodology

This section outlines a standard procedure for the cooling crystallization of octahydro-1H-inden-1-amine hydrochloride. It serves as a starting point for optimization.

Experimental Protocol: Cooling Crystallization from a Single Solvent
  • Solvent Selection & Dissolution:

    • Select a suitable protic solvent such as 2-propanol (IPA) or ethanol. Amine hydrochlorides often have reduced solubility in IPA compared to ethanol, which can be advantageous for achieving higher yields.[4]

    • In a clean, dry flask equipped with a magnetic stirrer and reflux condenser, add the crude octahydro-1H-inden-1-amine hydrochloride.

    • Add the chosen solvent (e.g., 2-propanol) portion-wise while stirring at room temperature.

    • Heat the mixture to a gentle reflux (approx. 82°C for IPA) until all the solid has completely dissolved. Add the minimum amount of hot solvent required for full dissolution to maximize yield.[5]

  • Controlled Cooling & Crystallization:

    • Once dissolved, remove the heat source and allow the solution to cool slowly towards ambient temperature. An ideal crystallization process involves slow crystal growth over a period of 20 minutes or more to prevent impurity inclusion.[5]

    • For optimal crystal growth, a programmed cooling ramp is recommended (e.g., 10-20°C per hour).

    • After reaching room temperature, further cool the flask in an ice/water bath for at least one hour to maximize the precipitation of the product.

  • Isolation & Drying:

    • Collect the crystals by vacuum filtration using a Büchner funnel.

    • Wash the filter cake with a small amount of the cold crystallization solvent to remove residual mother liquor.

    • Dry the crystals under vacuum at a temperature not exceeding 40-50°C to remove residual solvent.

Visualization: General Crystallization Workflow

G cluster_workflow General Crystallization Workflow A Dissolve crude product in minimum hot solvent B Allow solution to cool slowly to room temperature A->B C Further cool in ice bath to maximize precipitation B->C D Isolate crystals via vacuum filtration C->D E Wash crystals with cold solvent D->E F Dry under vacuum E->F G cluster_troubleshooting Troubleshooting Crystallization Issues Start Crystallization Issue? NoCrystals No Crystals Form Start->NoCrystals OilingOut Product 'Oils Out' Start->OilingOut LowYield Low Yield Start->LowYield Sticky Sticky/Hygroscopic Product Start->Sticky Sol1 1. Scratch Flask 2. Add Seed Crystal 3. Concentrate Solution NoCrystals->Sol1 Solution Sol2 1. Re-heat & Add More Solvent 2. Slow Cooling Rate 3. Change Solvent System OilingOut->Sol2 Solution Sol3 1. Use Minimum Hot Solvent 2. Cool Longer/Colder 3. Concentrate Mother Liquor LowYield->Sol3 Solution Sol4 1. Dry Thoroughly Under Vacuum 2. Handle Under Inert Gas 3. Use Anhydrous Solvents Sticky->Sol4 Solution

Caption: A decision tree for troubleshooting common issues.

Data Summary: Solvent Systems

The selection of an appropriate solvent system is critical for successful crystallization. The ideal solvent should dissolve the compound when hot but not when cold. Often, a mixture of a "solvent" and an "anti-solvent" is required.

Solvent ClassRecommended SolventsCommon Anti-SolventsRationale & Comments
Alcohols 2-Propanol (IPA), EthanolDiethyl Ether, MTBE, HeptaneAlcohols are excellent primary solvents for amine hydrochlorides. IPA is often preferred over ethanol as salts tend to be less soluble, improving yield. [4]
Ketones AcetoneHeptane, Diethyl EtherAcetone can be a useful solvent, but some amine salts have high solubility even when cold. It is often used as a wash or anti-solvent. [4]
Ethers Tetrahydrofuran (THF)Heptane, PentaneTHF can be effective but must be used with caution as it can form peroxides. Best used for precipitating the salt from a reaction mixture. [6]
Aprotic Polar Acetonitrile (MeCN)Toluene, MTBEAcetonitrile can be a good choice for dissolving the salt, with an aromatic or ether anti-solvent used to induce precipitation.

Frequently Asked Questions (FAQs)

  • Q: Why is slow cooling so important?

    • A: Crystal formation is a process of molecular self-assembly. Slow cooling allows molecules to arrange themselves into a stable, ordered crystal lattice, which inherently excludes impurities. Rapid cooling or "crashing out" traps impurities and solvent within the crystal structure, leading to lower purity and smaller, less-defined crystals. [5]

  • Q: Can I use water in my crystallization solvent system?

    • A: While octahydro-1H-inden-1-amine hydrochloride is likely soluble in water, using water is generally discouraged for the final crystallization step. [7]Water can exacerbate the compound's hygroscopic nature and make it very difficult to dry completely. A mixed solvent system like ethanol/water might be used for an initial, crude purification, but the final crystallization should ideally be from anhydrous organic solvents.

  • Q: What is the difference between precipitation and crystallization?

    • A: While often used interchangeably, they describe different processes. Crystallization is the slow, controlled formation of an ordered solid (crystals). Precipitation is the rapid formation of a solid, which may be crystalline or amorphous (disordered). For purification, crystallization is the desired outcome.

  • Q: My compound won't dissolve in any single solvent. What are my options?

    • A: This is a common scenario that calls for a mixed solvent system. Dissolve the compound in a "good" solvent in which it is highly soluble (e.g., methanol or acetic acid). [8]Then, add a "poor" or "anti-solvent" (e.g., diethyl ether) dropwise at a slightly elevated temperature until the solution becomes turbid. Then, allow the mixture to cool slowly. This technique, known as anti-solvent crystallization, is very powerful for compounds with challenging solubility profiles.

References

  • Benchchem. (2025). Technical Support Center: Scaling Up Chiral Resolution of Amines. Benchchem.
  • White Rose eTheses Online.
  • Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
  • Sciencemadness.org. (2009, July 26).
  • Semantic Scholar. (2023, January 5). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs.
  • Merck Millipore.
  • PMC. Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs.
  • Reddit. (2024, March 12). Amine workup.
  • European Patent Office. (2007, June 25). Crystallization of hydrohalides of pharmaceutical compounds.
  • ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents.
  • Guide for crystalliz
  • Chemical Supplier. CAS 10408-85-2: 1H-Inden-2-amine, 2,3-dihydro-N-methyl-, hydrochloride (1:1).
  • ResearchGate. (2017, February 7).
  • Journal of the American Chemical Society. (2004, September 24). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids.
  • Rhodium.ws. Recrystallization and Acid/Base Extraction - The Basics.
  • PMC. (2019, February 28).

Sources

Troubleshooting

octahydro-1H-inden-1-amine hydrochloride storage stability at room temperature

Welcome to the Technical Support Center for octahydro-1H-inden-1-amine hydrochloride (CAS: 2095410-38-9). As a Senior Application Scientist, I have designed this guide to move beyond basic handling instructions. We will...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for octahydro-1H-inden-1-amine hydrochloride (CAS: 2095410-38-9). As a Senior Application Scientist, I have designed this guide to move beyond basic handling instructions. We will explore the thermodynamic and kinetic drivers of this compound's stability, providing you with self-validating protocols to ensure absolute reproducibility in your drug development and synthetic workflows.

Core Principles of Stability: The "Why"

Why do we supply this bicyclic aliphatic amine as a hydrochloride salt? The free base of octahydro-1H-inden-1-amine possesses an exposed nitrogen lone pair, making it highly susceptible to atmospheric oxidation (forming N-oxides) and volatilization[1]. Protonation with hydrochloric acid locks the lone pair, drastically increasing the activation energy required for oxidative degradation and ensuring long-term stability at room temperature[2].

However, this thermodynamic stability comes with a kinetic trade-off: hygroscopicity . The chloride counter-ion readily coordinates with atmospheric water molecules. If the ambient relative humidity (RH) exceeds the critical relative humidity (CRH) of the salt, it will undergo deliquescence—absorbing moisture until it dissolves into a sticky, hydrated mass[3]. Understanding this causality is the key to mastering its storage and handling.

Quantitative Storage Guidelines

To prevent degradation and moisture uptake, adhere to the following validated storage parameters[4]:

ParameterOptimal ConditionCritical Threshold / Consequence
Temperature 15°C to 25°C (Room Temp)> 40°C (Accelerates trace hydrolysis if wet)
Humidity (RH) < 20% (Store in desiccator)> 50% (Initiates clumping and deliquescence)
Atmosphere Argon or Nitrogen purgeAmbient Air (O2 exposure degrades free-base)
Container Amber glass or opaque HDPEClear glass (UV accelerates oxidation)
Shelf Life 24 - 36 months (Sealed)Re-test assay every 6 months if opened

Troubleshooting & FAQs

Q1: My batch of octahydro-1H-inden-1-amine hydrochloride has transformed from a free-flowing white powder into a sticky, clumped mass. Is it ruined? A1: Not necessarily, but its effective molar mass has changed. This is a classic case of hygroscopic moisture uptake[2]. The chloride ions have coordinated with atmospheric H 2​ O. While the amine itself is likely intact, weighing this sticky mass will result in a significant stoichiometric deficit in your reactions because you are weighing water. Action: Do not use it as-is. See Protocol A for proper desiccation.

Q2: The powder has developed a faint yellow or light brown tint. What is the mechanism of this discoloration? A2: Discoloration indicates chemical degradation, specifically oxidation. If the hydrated salt is exposed to trace alkalinity (even from basic glass surfaces or impure solvents), a small fraction of the salt reverts to the free amine[5]. The unprotonated nitrogen lone pair is then oxidized by atmospheric oxygen to form colored N-oxides or complex polymeric degradation products[1]. Action: Discolored batches should be discarded or rigorously recrystallized, as these degradation products can poison sensitive transition-metal catalysts in downstream cross-coupling reactions.

Q3: My NMR spectra show the correct peaks, but my downstream amide coupling yields are consistently 10-15% lower than expected. Why? A3: This is a hidden symptom of sub-deliquescent moisture absorption. Standard 1 H-NMR only shows relative proton ratios, not absolute purity. If your salt has absorbed 10% water by weight, it will look perfect on an NMR spectrum, but you are under-dosing your amine by 10% in the reaction flask. Action: Always store the salt over a strong desiccant and validate water content via Karl Fischer titration if yields drop.

Visualizing Stability and Handling

G A Octahydro-1H-inden-1-amine HCl (Dry, Stable) B Hydrated Salt (Clumped/Sticky) A->B Moisture (H2O) RH > 50% B->A Vacuum Desiccation (Protocol A) C Free Amine (Volatile/Reactive) B->C Trace Base / pH > 9 Hydrolysis D Oxidation Products (Discolored: Yellow/Brown) C->D O2 (Air) Oxidation

Fig 1. Mechanistic degradation pathway of octahydro-1H-inden-1-amine HCl triggered by moisture.

Workflow Start Receive Octahydro-1H-inden-1-amine HCl Check Inspect Seal & Appearance (Must be white powder) Start->Check Store Store at Room Temp (15-25°C) Inside Desiccator (<20% RH) Check->Store Intact Equilibrate Equilibrate to Room Temp Before Opening Seal Store->Equilibrate When needed for synthesis Purge Purge Headspace with Ar/N2 After Weighing Equilibrate->Purge Post-weighing Purge->Store

Fig 2. Best-practice handling and storage workflow to maintain anhydrous stability.

Experimental Protocols (Self-Validating Systems)

Protocol A: Desiccation and Recovery of Moisture-Compromised Salt

Causality: Reversing hydration requires driving the equilibrium towards the anhydrous state using high vacuum and a chemical moisture sink. Do not use heat , as heating a wet hydrochloride salt can cause partial dissociation (loss of HCl) and premature free-basing[5].

  • Transfer: Quickly transfer the clumped hydrochloride salt into a pre-weighed, dry Schlenk flask.

  • Vacuum Desiccation: Connect the flask to a high-vacuum line (< 0.1 mbar) at room temperature.

  • Chemical Sink: Place the flask inside a vacuum desiccator containing fresh Phosphorus Pentoxide (P 2​ O 5​ ) or activated 3Å molecular sieves.

  • Equilibration: Leave under static vacuum for 24-48 hours.

  • Self-Validation Step: Weigh the flask. Repeat the vacuum cycle for an additional 4 hours. If the mass is constant ( Δ m < 0.5 mg), desiccation is complete. For absolute certainty in GMP environments, validate the anhydrous nature via Karl Fischer titration (Target: < 0.5% water).

Protocol B: In Situ Free-Basing for Anhydrous Cross-Coupling

Causality: Many reactions (e.g., Buchwald-Hartwig aminations) require the free amine. Free-basing the bulk material beforehand risks rapid oxidation. The most reliable method is in situ generation immediately prior to use.

  • Suspension: Suspend the dry octahydro-1H-inden-1-amine hydrochloride in an anhydrous, degassed solvent (e.g., THF or DCM) under an Argon atmosphere.

  • Base Addition: Add 1.2 to 1.5 equivalents of a non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA).

  • Activation: Stir at room temperature for 15 minutes. The bulky DIPEA deprotonates the octahydroindene amine, forming the DIPEA·HCl salt and liberating the target free amine.

  • Self-Validation Step: The reaction mixture should undergo a distinct physical change—either becoming completely homogeneous (if DIPEA·HCl is soluble in your chosen solvent) or forming a fine, distinct precipitate. Proceed immediately to the next synthetic step to prevent oxidation of the newly formed free amine.

References

  • Amine hydrochloride salts : a problem in polyurethane synthesis . University of Glasgow Theses Repository.[Link][5]

  • Mechanisms of the Oxidation of Organic Amines by Oxygen and by Free Radical Oxidizing Agents . Defense Technical Information Center (DTIC).[Link][1]

  • X-ray Diffraction and Solid-State NMR Investigation of Dehydration . ResearchGate.[Link][3]

  • Hydrochloride - Properties and Stability . Grokipedia. [Link][2]

Sources

Optimization

removing impurities from octahydro-1H-inden-1-amine hydrochloride batches

Welcome to the Advanced Technical Support Center for the isolation and purification of octahydro-1H-inden-1-amine hydrochloride (CAS: 2095410-38-9)[1]. As an alicyclic primary amine salt, this compound presents unique pu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center for the isolation and purification of octahydro-1H-inden-1-amine hydrochloride (CAS: 2095410-38-9)[1]. As an alicyclic primary amine salt, this compound presents unique purification challenges due to its high polarity, tendency to co-precipitate with inorganic salts, and susceptibility to over-alkylation during synthesis.

This guide provides researchers and drug development professionals with field-proven, mechanistically grounded troubleshooting strategies to achieve >99% purity.

Mechanistic Profiling of Common Impurities

Before troubleshooting, it is critical to understand the causality behind the impurities present in your crude batch. The synthesis of octahydro-1H-inden-1-amine typically proceeds via the reductive amination of octahydro-1H-inden-1-one.

  • Secondary Amine Over-Alkylation (Di(octahydro-1H-inden-1-yl)amine): During direct reductive amination, the newly formed primary amine product competes with the ammonia source (e.g., ammonium acetate) for the intermediate imine or unreacted ketone. Because primary alkylamines are often more nucleophilic than ammonia, they readily undergo a second condensation and reduction cycle, leading to secondary amine impurities 2[2].

  • Unreacted Ketone Starting Material: Incomplete imine formation or premature depletion of the reducing agent (such as NaBH₃CN or NaBH(OAc)₃) leaves lipophilic ketone residues in the crude matrix 3[3].

  • Inorganic Salts: Borate salts from the reducing agent and excess ammonium chloride frequently co-precipitate with the highly polar amine hydrochloride product during initial isolation.

Troubleshooting & FAQs

Q1: Why is there a persistent secondary amine impurity in my batch, and how do I prevent it? A1: Secondary amines form via over-alkylation. To suppress this mechanistically, you must shift the kinetic equilibrium. Use a large molar excess of the ammonia source (e.g., 10–20 equivalents of NH₄OAc) to outcompete the primary amine product4[4]. If the impurity is already present, it cannot be easily removed by trituration; it requires careful recrystallization (see Section 4).

Q2: My crude hydrochloride salt is contaminated with inorganic boron salts. Can I just recrystallize them out? A2: No. Inorganic borates and chlorides often exhibit similar solubility profiles to polar amine hydrochlorides in protic solvents. You must break the system using an acid-base extraction. By basifying the mixture to pH > 12, you convert the amine to its lipophilic freebase, which partitions into an organic solvent (like DCM), leaving the inorganic salts trapped in the aqueous waste 5[5].

Q3: Can I purify octahydro-1H-inden-1-amine hydrochloride using standard silica gel column chromatography? A3: Direct purification of amine hydrochlorides on standard bare silica gel is highly discouraged. The highly polar, ionic nature of the salt leads to strong, irreversible hydrogen bonding and ionic interactions with acidic silanol groups on the stationary phase. This results in poor mass recovery and severe peak tailing5[5]. Always purify the freebase form if chromatography is mandatory.

Quantitative Solubility & Partitioning Data

To design a self-validating purification protocol, we exploit the differential solubility of the crude matrix components. The table below summarizes the phase-partitioning logic used in our protocols.

ComponentWater (pH 2)Water (pH 12)DCMMTBEHot EtOHCold EtOAc
1° Amine HCl (Target) HighLowLowInsoluble High Insoluble
1° Amine (Freebase) LowLowHigh HighHighHigh
Unreacted Ketone LowLowHighHigh HighHigh
2° Amine HCl (Impurity) LowLowModerateInsolubleModerateInsoluble
Inorganic Salts HighHigh InsolubleInsolubleLowInsoluble

Validated Step-by-Step Purification Protocols

This multi-phase methodology is designed as a self-validating system. Do not skip the validation checkpoints, as they ensure causality between your actions and the chemical state of the batch.

Phase 1: Ketone Removal via Non-Polar Trituration

Unreacted octahydro-1H-inden-1-one is highly lipophilic, whereas the amine hydrochloride is an ionic lattice.

  • Suspend the crude solid batch in 5 volumes of Methyl tert-butyl ether (MTBE) at room temperature.

  • Stir vigorously for 30 minutes to dissolve the ketone and non-polar organic impurities.

  • Filter the suspension through a Büchner funnel. Wash the filter cake with 1 volume of cold MTBE.

  • Validation Checkpoint: Spot the MTBE filtrate on a TLC plate (stain with KMnO₄). If the ketone spot is absent in the wash, trituration is complete. Retain the solid cake.

Phase 2: Inorganic Salt Removal via Acid-Base Extraction
  • Dissolve the solid cake from Phase 1 in a minimum volume of deionized water.

  • Slowly add 2M NaOH aqueous solution while stirring until the pH reaches >12.

    • Causality: The pKa of alicyclic primary amines is ~10.5. Reaching pH 12 ensures >95% deprotonation, converting the salt to the lipophilic freebase.

  • Extract the aqueous layer three times with equal volumes of Dichloromethane (DCM).

  • Combine the DCM organic layers. The inorganic borates and chlorides remain in the aqueous waste.

  • Validation Checkpoint: Test the aqueous layer with pH paper. If pH < 12, basify further and perform one more DCM extraction.

Phase 3: Anhydrous Hydrochloride Salt Formation
  • Dry the combined DCM layers over anhydrous Na₂SO₄ for 15 minutes. Filter off the drying agent.

  • Cool the DCM solution in an ice bath (0–5 °C).

  • Dropwise, add a standardized solution of 2M HCl in Diethyl Ether until precipitation ceases.

    • Causality: The freebase reacts with HCl to reform the salt. Because the salt is insoluble in the DCM/Ether mixture, it crashes out immediately, leaving any remaining lipophilic impurities in solution.

  • Filter the white precipitate and dry under vacuum.

  • Validation Checkpoint: Monitor the precipitation. Stop the HCl addition exactly when the solution stops turning cloudy to prevent acid-catalyzed degradation of the alicyclic ring system.

Phase 4: Secondary Amine Removal via Recrystallization

Secondary amine hydrochlorides have slightly different crystal lattice energies and solubilities compared to primary amines 6[6].

  • Dissolve the crude salt in a minimum amount of boiling Ethanol (EtOH).

  • Once fully dissolved, remove from heat and slowly add warm Ethyl Acetate (EtOAc) dropwise until the solution becomes faintly turbid (the cloud point).

  • Add a single drop of hot EtOH to clear the turbidity, then allow the flask to cool undisturbed to room temperature, followed by 2 hours at 4 °C.

  • Filter the highly pure octahydro-1H-inden-1-amine hydrochloride crystals. The secondary amine remains in the mother liquor.

Process Visualization

Purification Start Crude Octahydro-1H-inden-1-amine HCl Trituration Step 1: MTBE Trituration Start->Trituration KetoneWaste Filtrate: Unreacted Ketone Trituration->KetoneWaste Liquid Phase Solid1 Solid: Amine HCl + Salts Trituration->Solid1 Solid Phase Extraction Step 2: Acid-Base Extraction (NaOH / DCM) Solid1->Extraction AqWaste Aqueous: Inorganic Salts Extraction->AqWaste Aqueous Phase OrgLayer Organic: Freebase Amines Extraction->OrgLayer Organic Phase SaltForm Step 3: HCl Salt Formation (Dry HCl in Et2O) OrgLayer->SaltForm CrudeSalt Precipitated HCl Salts SaltForm->CrudeSalt Recryst Step 4: Recrystallization (Hot EtOH / EtOAc) CrudeSalt->Recryst MotherLiq Mother Liquor: 2° Amine HCl Recryst->MotherLiq Liquid Phase PureProd Pure Octahydro-1H-inden-1-amine HCl Recryst->PureProd Crystals

Fig 1: Step-by-step purification workflow for octahydro-1H-inden-1-amine HCl.

References

  • Aaron Chemicals LLC. "Product Catalog_Page 1_Chemicalbook - octahydro-1H-inden-1-amine hydrochloride (CAS 2095410-38-9)." ChemicalBook. 1

  • Ashenhurst, J. "Reductive Amination, and How It Works." Master Organic Chemistry. 3

  • BenchChem Technical Support Team. "Technical Support Center: Purification of Crude 4-(Furan-2-yl)aniline Hydrochloride." BenchChem. 5

  • Gutierrez, et al. "A One-Pot Parallel Reductive Amination of Aldehydes with Heteroaromatic Amines." ACS Combinatorial Science.2

  • KU Leuven. "One-pot reductive amination of carboxylic acids: a sustainable method for primary amine synthesis." Lirias. 6

  • Synple Chem. "Application Note – Reductive Amination 96-well plate kit." 4

Sources

Troubleshooting

Technical Support Center: Stabilizing Octahydro-1H-inden-1-amine Hydrochloride Solutions

Welcome to the technical support center for octahydro-1H-inden-1-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to address the common challenge of oxidative de...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for octahydro-1H-inden-1-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to address the common challenge of oxidative degradation of this compound in solution. By understanding the underlying mechanisms and implementing the robust protocols detailed below, you can ensure the stability and integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: My solution of octahydro-1H-inden-1-amine hydrochloride is turning a pale yellow/brown. What is happening?

A1: The discoloration you are observing is a classic indicator of oxidation. Primary amines, like the one in your compound, are susceptible to oxidation, which can be initiated by dissolved oxygen, peroxide impurities in solvents, metal ions, or even light.[1][2] This process can form colored by-products such as imines and other complex oligomers.[3] The hydrochloride salt form enhances stability by protonating the amine group, but in solution, this protection is not absolute.[4][5]

Q2: I am using the hydrochloride salt. Isn't that supposed to prevent oxidation?

A2: While the hydrochloride salt significantly reduces the susceptibility to oxidation by protonating the nitrogen's lone pair of electrons, it does not eliminate the risk entirely, especially in solution.[4] An equilibrium exists, and any presence of the free base form, however small, can be attacked by oxidizing agents. Furthermore, factors like pH, temperature, and the presence of initiators can drive the degradation process.

Q3: What are the primary culprits I should be concerned about for initiating oxidation?

A3: The three most common initiators of amine oxidation in a laboratory setting are:

  • Dissolved Molecular Oxygen (O₂): Air dissolved in your solvents is a primary oxidant.[1][6]

  • Peroxide Impurities: Many common organic solvents (e.g., THF, diethyl ether, dioxane) can form explosive peroxide impurities over time upon exposure to air and light.[7] These peroxides are potent initiators of radical chain reactions that degrade amines.[1][4]

  • Metal Ions: Trace metal ions, particularly transition metals like iron (Fe²⁺/Fe³⁺) and copper (Cu²⁺), can act as catalysts for oxidation reactions.[6]

Q4: Can I use an antioxidant? If so, which one is recommended?

A4: Yes, using an antioxidant is a highly effective strategy. For many organic applications, Butylated Hydroxytoluene (BHT) is an excellent choice.[8][9] It is a radical scavenger that can terminate the chain reactions responsible for oxidation.[4] It is widely used in the pharmaceutical industry for its efficacy and established safety profile.[9][10] A typical concentration is between 0.01% and 0.1% (w/v).

In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving oxidation issues.

Issue 1: Solution Discoloration or Appearance of Impurities in Analysis (HPLC, NMR)

Potential Cause: Oxidative degradation has occurred.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for amine oxidation.

Preventative Protocols & Methodologies

To ensure the stability of your octahydro-1H-inden-1-amine hydrochloride solution, implement the following protocols.

The quality of your solvent is the most critical factor. Many common solvents can form peroxides, which act as potent oxidation initiators.[4]

Step-by-Step Guide:

  • Solvent Selection: Whenever possible, use freshly opened bottles of high-purity, HPLC-grade solvents. If available, purchase solvents containing a stabilizer like BHT.[7]

  • Peroxide Testing: For any previously opened bottle of a peroxide-forming solvent (e.g., THF, Dioxane, Diethyl Ether, Isopropanol), you must test for peroxides before use.[11][12]

    • Method: Use commercial peroxide test strips (e.g., Quantofix®).[7][12] Dip the strip into a small aliquot of the solvent for 1-5 seconds, shake off excess liquid, and wait for the color to develop. If testing in an organic solvent, a drop of deionized water may be needed on the test pad after the solvent evaporates.[12]

    • Interpretation: Compare the color to the chart provided. A widely used safety limit is <100 ppm, but for sensitive applications, the level should be as close to zero as possible.[7] If peroxides are detected, do not use the solvent.

  • Solvent Purification: If peroxides are present, the solvent must be purified or discarded. A common method for water-insoluble solvents is to wash with a freshly prepared saturated solution of ferrous sulfate (FeSO₄).[11]

Removing dissolved oxygen from your solvent is a crucial preventative measure.[13][14]

Step-by-Step Guide (Gas Bubbling/Sparging):

  • Setup: Place your solvent in a flask (e.g., a Schlenk flask) with a magnetic stir bar. The flask should have a sidearm for gas inlet and a septum or outlet for gas to escape.

  • Inert Gas: Use a source of dry, inert gas such as Nitrogen (N₂) or Argon (Ar).

  • Sparging: Insert a long needle or cannula connected to the inert gas line, ensuring the tip is below the solvent surface. Insert a second, shorter "exit" needle through the septum to allow displaced gas to vent.[13]

  • Duration: Bubble the inert gas through the solvent for a minimum of 30-60 minutes while stirring.[14] The required time depends on the solvent volume and the gas flow rate.

  • Storage: After degassing, maintain a positive pressure of the inert gas over the solvent (an "inert atmosphere blanket") to prevent re-dissolution of air.

Caption: Workflow for deoxygenating solvents via sparging.

Adding a chemical stabilizer is a robust method to inhibit oxidation during storage and experimentation.

AntioxidantRecommended ConcentrationMechanismSuitability Notes
Butylated Hydroxytoluene (BHT) 0.01 - 0.1% (w/v)Free-radical scavengerExcellent for organic solvents. Widely used in pharmaceuticals.[8][9][10]
Vitamin E (α-Tocopherol) 0.05 - 0.2% (w/v)Free-radical scavengerGood for aqueous or emulsion systems. Can be more effective than BHT in some aqueous solutions.[4]
Ethylenediaminetetraacetic acid (EDTA) 0.01 - 0.05% (w/v)Metal Chelating AgentUse when trace metal catalysis is suspected. Caution: Iron-EDTA complexes can sometimes accelerate oxidation.[4]

Step-by-Step Guide (Using BHT):

  • Calculation: Determine the required mass of BHT for your solvent volume. For a 100 mL solution at 0.05% (w/v), you would need 50 mg of BHT.

  • Dissolution: Add the calculated amount of BHT to your solvent before adding the octahydro-1H-inden-1-amine hydrochloride. Stir until fully dissolved.

  • Preparation: Proceed to dissolve your active compound in the BHT-stabilized solvent.

  • Storage: Store the final solution under an inert atmosphere and protected from light in a tightly sealed container.

Regularly assessing the purity of your solution is key to validating your stabilization strategy. High-Performance Liquid Chromatography (HPLC) is the preferred method.

General HPLC Method Parameters:

  • Technique: Reversed-Phase HPLC is most common.

  • Column: C18 or C8 columns are typically effective for separating the amine from its more polar degradation products.[15]

  • Detection: Since aliphatic amines have poor UV absorbance, derivatization with a UV-active or fluorescent tag is often required for high sensitivity.[15][16] Common derivatizing agents for primary amines include o-Phthalaldehyde (OPA).[15]

  • Analysis: Monitor for the appearance of new peaks, which often elute earlier than the parent compound due to the introduction of polar, oxygen-containing functional groups. A decrease in the peak area of the parent compound over time is a direct measure of degradation.

References

  • Safeguarding Amines from Oxidation by Enabling Technologies (FE0031861). (2021). The University of Texas at Austin. [Link]

  • Studies on Catalytic Methods for Aerobic Oxidative Functionalization. (2013). Kyushu University. [Link]

  • Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products. PMC. [Link]

  • Degassing solvents. University of York. [Link]

  • Use of the antioxidant BHT in asymmetric membrane tablet coatings to stabilize the core to the acid catalyzed peroxide oxidation of a thioether drug. PubMed. [Link]

  • Oxidation of Drugs during Drug Product Development: Problems and Solutions. (2022). PMC. [Link]

  • Can Dip Strips Really Test for Peroxides in Organic Solvents Semiquantitatively?. (2019). ACS Publications. [Link]

  • A new advance in the pollution profile, transformation process, and contribution to aerosol formation and aging of atmospheric amines. (2023). RSC Publishing. [Link]

  • Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014). University of Pittsburgh. [Link]

  • The Prowess of Photogenerated Amine Radical Cations in Cascade Reactions: From Carbocycles to Heterocycles. (2016). ACS Publications. [Link]

  • BHT (Butylated Hydroxytoluene). Kao. [Link]

  • Photoinduced chemical crosslinking activity and photo-oxidative stability of amine acrylates. (2001). Elsevier. [Link]

  • Management of Peroxide-Forming Organic Solvents. Environment, Health, and Safety - Lawrence Berkeley National Laboratory. [Link]

  • Thermo-enhanced photocatalytic oxidation of amines to imines over MIL-125-NH2@Ag@COF hybrids under visible light. RSC Publishing. [Link]

  • Oxidation of Primary Amines to Oximes with Molecular Oxygen using 1,1-Diphenyl-2-picrylhydrazyl and WO3/Al2O3 as Catalysts. (2013). ACS Publications. [Link]

  • Why do amines dissolve in hydrochloric acid?. Quora. [Link]

  • Inhibition of amine oxidation. (2012).
  • Organic Peroxide Formers: Testing and Labeling. USC Environmental Health & Safety. [Link]

  • Opinion on Butylated Hydroxytoluene (BHT). (2021). European Commission. [Link]

  • Catalytic, Metal-Free Oxidation of Primary Amines to Nitriles. (2018). Organic Syntheses. [Link]

  • Photochemistry of Aliphatic and Aromatic Amines. ResearchGate. [Link]

  • HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. (2015). Chromatography Online. [Link]

  • A Measurement Method for Atmospheric Ammonia and Primary Amines Based on Aqueous Sampling, OPA Derivatization and HPLC Analysis. (2009). ACS Publications. [Link]

  • Optimum Environment for Stabilizing Butylated Hydroxytoluene in Drug Development. LinkedIn. [Link]

  • Photoredox-catalyzed Site-selective α-C(sp3)-H Alkylation of Primary Amine Derivatives. ChemRxiv. [Link]

  • Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems. PMC. [Link]

  • Oxidation of Amines. J-Gate. [Link]

  • Oxidation characteristics and thermal stability of Butylated hydroxytoluene. (2022). Elsevier. [Link]

  • Peroxide Forming Solvents. UCL. [Link]

  • Efficient degassing and ppm-level oxygen monitoring flow chemistry system. (2023). Nature. [Link]

  • Effect of the Amine Hydrochloride Salt on the Antifogging Properties of Amino-Functionalized Polysilsesquioxane. ResearchGate. [Link]

  • Studies on the Oxidation of Aromatic Amines Catalyzed by Trametes versicolor Laccase. (2023). MDPI. [Link]

  • Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. MatheO. [Link]

  • MECHANISMS OF THE OXIDATION OF ORGANIC AMINES BY OXYGEN AND BY FREE RADICAL OXIDIZING AGENTS. DTIC. [Link]

  • The chemistry of amine radical cations produced by visible light photoredox catalysis. (2013). Beilstein Journal of Organic Chemistry. [Link]

  • How to Degas Solvents. University of Rochester. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to NMR Spectra Validation for Octahydro-1H-inden-1-amine Hydrochloride Purity

In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. For drug developm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. For drug development professionals, ensuring the unambiguous structural identity and purity of compounds like octahydro-1H-inden-1-amine hydrochloride is a critical step. This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other analytical techniques for the purity validation of this specific alicyclic amine, grounded in scientific principles and practical application.

The Central Role of Purity in Pharmaceutical Intermediates

Octahydro-1H-inden-1-amine serves as a crucial building block in the synthesis of various pharmaceutical agents. Its hydrochloride salt form is often preferred for its stability and handling properties. Impurities, which can arise from starting materials, side reactions during synthesis, or degradation, can have a profound impact on the final drug product's safety and efficacy. Therefore, a robust and validated analytical method for purity determination is mandated by regulatory bodies worldwide.[1][2]

NMR Spectroscopy: A Primary Method for Structural and Purity Assessment

Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful tool for both qualitative and quantitative analysis in the pharmaceutical industry.[3][4] Unlike chromatographic techniques that rely on the separation of components, NMR provides a direct and comprehensive snapshot of the molecular structure.[5] For octahydro-1H-inden-1-amine hydrochloride, both ¹H and ¹³C NMR are indispensable.

  • ¹H NMR (Proton NMR): Offers detailed information about the number of different types of protons, their chemical environments, and their connectivity. The integration of proton signals is directly proportional to the number of protons, making it an excellent tool for quantitative analysis (qNMR).[6][7]

  • ¹³C NMR (Carbon-13 NMR): Provides information about the carbon skeleton of the molecule. While less sensitive than ¹H NMR, it is invaluable for confirming the carbon framework and identifying carbon-based impurities.[8][9]

The combination of these two techniques allows for a near-complete structural elucidation and a highly reliable purity assessment.

Experimental Protocol: Acquiring High-Quality NMR Spectra

A self-validating system is crucial for trustworthy results. The following protocol outlines the key steps for acquiring high-quality NMR spectra for purity analysis.

1. Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the octahydro-1H-inden-1-amine hydrochloride sample.

  • Dissolve the sample in a deuterated solvent (e.g., D₂O, Methanol-d₄, or DMSO-d₆). The choice of solvent is critical to avoid overlapping signals with the analyte. For amine hydrochlorides, which can sometimes be challenging to dissolve or may aggregate, using an alkaline deuterated solvent can improve solubility and signal quality.[10]

  • Add a known amount of an internal standard of certified purity (e.g., dimethyl sulfone) for quantitative analysis (qNMR). The internal standard should have a simple spectrum that does not overlap with the analyte signals.[5]

2. NMR Instrument Parameters:

  • Utilize a high-field NMR spectrometer (≥400 MHz) to achieve better signal dispersion and resolution.

  • For quantitative ¹H NMR, ensure a long relaxation delay (D1) of at least 5 times the longest T₁ of the protons of interest to allow for complete relaxation and accurate integration.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio.

3. Data Processing:

  • Apply appropriate window functions (e.g., exponential multiplication) to improve the signal-to-noise ratio without significantly distorting the line shape.

  • Perform accurate phasing and baseline correction to ensure reliable integration.

Spectral Analysis and Purity Determination

A representative ¹H NMR spectrum of octahydro-1H-inden-1-amine hydrochloride would exhibit a complex pattern of signals in the aliphatic region (typically 0.5-3.5 ppm) due to the saturated carbocyclic rings.[11] The proton attached to the nitrogen-bearing carbon would likely appear as a downfield multiplet. The broad signal from the ammonium proton (-NH₃⁺) can often be observed and its presence confirmed by its exchange with D₂O.[11]

Expected Chemical Shifts (Hypothetical):

Proton/Carbon Expected ¹H Chemical Shift (ppm) Expected ¹³C Chemical Shift (ppm) Key Correlations (from 2D NMR)
H-1 (CH-NH₃⁺)~3.0 - 3.5 (multiplet)~50 - 60Correlates with adjacent CH and CH₂ protons in COSY; Correlates with C-2, C-7a, C-8 in HMBC
Aliphatic CH/CH₂~1.0 - 2.5 (multiple overlapping multiplets)~20 - 45Cross-peaks in COSY reveal proton-proton connectivity within the rings
NH₃⁺~7.0 - 8.0 (broad singlet)N/ADisappears upon D₂O exchange

Quantitative Analysis (qNMR):

The purity of the sample can be calculated by comparing the integral of a well-resolved signal from the analyte to the integral of a signal from the internal standard of known purity and concentration.[5][12]

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * Purity_standard

Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity_standard = Purity of the internal standard

Visualizing the NMR Validation Workflow

The following diagram illustrates the logical flow of the NMR-based purity validation process.

NMR_Validation_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis cluster_report Reporting Sample Octahydro-1H-inden-1-amine HCl Dissolve Dissolution & Homogenization Sample->Dissolve Solvent Deuterated Solvent Solvent->Dissolve Standard Internal Standard Standard->Dissolve Acquire_1H ¹H NMR Acquisition (Quantitative Parameters) Dissolve->Acquire_1H Acquire_13C ¹³C NMR Acquisition Dissolve->Acquire_13C Acquire_2D 2D NMR (COSY, HSQC, HMBC) (for structural confirmation) Dissolve->Acquire_2D Process Fourier Transform, Phasing, Baseline Correction Acquire_1H->Process Acquire_13C->Process Acquire_2D->Process Integrate Signal Integration Process->Integrate Assign Signal Assignment Process->Assign Calculate Purity Calculation (qNMR) Integrate->Calculate Report Final Purity Report Assign->Report Calculate->Report

Caption: Workflow for NMR-based purity validation of octahydro-1H-inden-1-amine hydrochloride.

Comparison with Alternative Analytical Techniques

While NMR is a powerful tool, a comprehensive purity assessment often benefits from orthogonal methods.[13][14] High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are common alternatives.

Parameter NMR Spectroscopy High-Performance Liquid Chromatography (HPLC) Gas Chromatography-Mass Spectrometry (GC-MS)
Principle Measures nuclear spin properties in a magnetic field.Separation based on differential partitioning between a mobile and stationary phase.Separation based on volatility and interaction with a stationary phase, followed by mass-based detection.
Quantitation Absolute quantitation possible with an internal standard (qNMR).[12]Relative quantitation based on peak area; requires a reference standard of the analyte.Relative quantitation; requires a reference standard.
Structural Info Provides detailed structural information.[3]Limited to retention time; structural information requires a hyphenated technique like LC-MS.Provides mass-to-charge ratio and fragmentation patterns, aiding in structural elucidation.
Sensitivity Generally lower sensitivity.High sensitivity, especially with UV or MS detectors.[15]Very high sensitivity.
Sample Prep Simple dissolution.Can be more complex, involving filtration and mobile phase preparation.[15]Often requires derivatization for non-volatile compounds like amine salts.
Impurity Detection Detects all proton-containing impurities.[5]Detects impurities with a chromophore (for UV detection) or those that are ionizable (for MS detection).Detects volatile impurities.
Validation Method validation is guided by ICH Q2(R2) principles.[16]Well-established validation protocols under ICH guidelines.[16][17]Validation follows similar principles to HPLC.

The Power of an Orthogonal Approach

For the highest level of confidence in purity assessment, a combination of NMR and a chromatographic technique like HPLC is recommended.[14] This orthogonal approach, where the methods rely on different physical principles, provides a more complete and reliable characterization of the sample. For example, HPLC can excel at detecting trace-level impurities that might be hidden under the baseline in an NMR spectrum, while qNMR can provide an absolute purity value without the need for a specific reference standard for the main component.

Visualizing the Method Selection Process

The choice of analytical technique depends on the specific requirements of the analysis. The following diagram illustrates a decision-making process.

Method_Selection Start Purity Analysis Required for Octahydro-1H-inden-1-amine HCl Q1 Need for Absolute Quantitation and Structural Confirmation? Start->Q1 Q2 Are Trace-Level Impurities a Primary Concern? Q1->Q2 No NMR Primary Method: NMR (¹H, ¹³C, qNMR) Q1->NMR Yes HPLC Primary or Orthogonal Method: HPLC-UV/MS Q2->HPLC Yes Report Comprehensive Purity Report Q2->Report No Q3 Are Impurities Volatile? GCMS Orthogonal Method for Volatile Impurities: GC-MS Q3->GCMS Yes Q3->Report No NMR->Q2 HPLC->Q3 GCMS->Report

Caption: Decision tree for selecting an analytical method for purity validation.

Conclusion: Ensuring Scientific Integrity through Validated Methods

The validation of NMR spectra for the purity determination of octahydro-1H-inden-1-amine hydrochloride is a robust and scientifically sound approach. It provides not only a quantitative measure of purity but also invaluable structural confirmation, making it a cornerstone of quality assurance in pharmaceutical development. While techniques like HPLC and GC-MS offer complementary strengths, particularly in sensitivity, the direct and comprehensive nature of NMR establishes it as an essential tool for ensuring the identity, strength, quality, and purity of pharmaceutical intermediates. Adherence to rigorous, self-validating protocols, as outlined in this guide and mandated by guidelines such as ICH Q2(R2), is paramount for generating trustworthy and defensible analytical data.[18][19]

References

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry - ACS Publications.[Link]

  • ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma.[Link]

  • NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data.[Link]

  • Hydroacridines: Part 23 . 1 H and 13 C NMR spectra of sym-octahydroacridine, its 9-(3-pyridyl) and 9-(4-pyridyl) derivatives and the corresponding N(10)-oxides. An experimental approach to the diamagnetic anisotropy of the pyridine nucleus. ResearchGate.[Link]

  • ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. European Medicines Agency.[Link]

  • Orthogonal Comparison of GC−MS and 1H NMR Spectroscopy for Short Chain Fatty Acid Quantitation. PMC.[Link]

  • Validation of Analytical Procedures Q2(R2). ICH.[Link]

  • Figure S7. 13 C NMR spectrum of 1H amine (as the HCl ammonium salt). ResearchGate.[Link]

  • Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. ResearchGate.[Link]

  • Use of NMR in Impurity Profiling for Pharmaceutical Products. Veeprho.[Link]

  • ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency.[Link]

  • The Challenging Complete and Detailed 1H and 13C NMR Assignment for ent-Kaurenoic Acid, a Remarkable Natural Product. PMC.[Link]

  • ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH.[Link]

  • Accuracy of GC-MS + NMR comparing to an HPLC test for hormone? Reddit.[Link]

  • Analytical Method Validation (AMV) in Pharmaceuticals. Pharmaguideline.[Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency.[Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. KGROUP.[Link]

  • a comparison between hplc and gc-ms: analysis of plant volatile and non-volatile compounds. ResearchGate.[Link]

  • Stimuli Article (qNMR). US Pharmacopeia (USP).[Link]

  • Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. LinkedIn.[Link]

  • Quantitative 1H NMR Analysis of a Difficult Drug Substance and its Exo-Isomer as Hydrochloride Salts Using Alkaline Deuterated Methanol. ResearchGate.[Link]

  • Applications of quantitative 1H- and 13C-NMR spectroscopy in drug analysis. PubMed.[Link]

  • 1H and 13C NMR as profiling methods. Ateneo de Manila University.[Link]

  • 24.10: Spectroscopy of Amines. Chemistry LibreTexts.[Link]

  • Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. Pharmachitchat.[Link]

  • Analytical method validation: A brief review. World Journal of Advanced Research and Reviews.[Link]

Sources

Comparative

A Researcher's Guide to Octahydro-1H-inden-1-amine: A Comparative Analysis of the Hydrochloride Salt and Free Base Forms

In the landscape of pharmaceutical research and development, the selection of the appropriate physical form of an active pharmaceutical ingredient (API) is a critical decision that profoundly influences its therapeutic e...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical research and development, the selection of the appropriate physical form of an active pharmaceutical ingredient (API) is a critical decision that profoundly influences its therapeutic efficacy, stability, and manufacturability. For amine-containing compounds, such as octahydro-1H-inden-1-amine, the choice between the free base and a salt form, typically the hydrochloride salt, is a pivotal early-stage consideration. This guide provides a comprehensive comparative analysis of octahydro-1H-inden-1-amine hydrochloride and its corresponding free base, offering researchers, scientists, and drug development professionals a framework for making an informed selection based on key physicochemical properties.

The amine functional group is one of the most common in drug molecules, and its basicity is a key physicochemical property.[1] The ability to form salts allows for the modification of properties like water solubility, which is crucial for drug administration.[1][2] This guide will delve into the experimental methodologies required to characterize and compare these two forms, providing both theoretical grounding and practical, field-proven insights.

The Strategic Importance of Salt vs. Free Base Selection

The decision to use an amine as a free base or a salt is driven by the desired attributes of the final drug product. Generally, the hydrochloride salt form is favored for its enhanced aqueous solubility and improved stability.[][4] In contrast, the free base may be preferred for specific formulation strategies, such as transdermal delivery systems, where lipid solubility is advantageous. A thorough understanding of the trade-offs between these forms is therefore essential.

A Comparative Experimental Workflow

To objectively assess the suitability of octahydro-1H-inden-1-amine hydrochloride versus its free base for a particular application, a systematic experimental evaluation is necessary. The following workflow outlines the key comparative studies that should be undertaken.

Comparative_Workflow cluster_0 Initial Characterization cluster_1 Physicochemical Property Comparison cluster_2 Spectroscopic & Structural Analysis cluster_3 Data Analysis & Form Selection Material_Procurement Procure/Synthesize Octahydro-1H-inden-1-amine (Free Base & HCl Salt) Initial_Purity_Assessment Purity Assessment (e.g., HPLC, LC-MS) Material_Procurement->Initial_Purity_Assessment Solubility_Analysis Aqueous & Organic Solubility Determination Initial_Purity_Assessment->Solubility_Analysis Hygroscopicity_Testing Moisture Sorption Analysis Initial_Purity_Assessment->Hygroscopicity_Testing pKa_Determination Potentiometric Titration Initial_Purity_Assessment->pKa_Determination Thermal_Stability TGA/DSC Analysis Initial_Purity_Assessment->Thermal_Stability FTIR_Spectroscopy FTIR Analysis Initial_Purity_Assessment->FTIR_Spectroscopy NMR_Spectroscopy 1H & 13C NMR Analysis Initial_Purity_Assessment->NMR_Spectroscopy Comparative_Data_Analysis Comparative Analysis of All Data Solubility_Analysis->Comparative_Data_Analysis Hygroscopicity_Testing->Comparative_Data_Analysis pKa_Determination->Comparative_Data_Analysis Thermal_Stability->Comparative_Data_Analysis FTIR_Spectroscopy->Comparative_Data_Analysis NMR_Spectroscopy->Comparative_Data_Analysis Informed_Decision Informed Selection of Optimal Form Comparative_Data_Analysis->Informed_Decision

Figure 1: A comprehensive workflow for the comparative analysis of octahydro-1H-inden-1-amine hydrochloride and its free base.

I. Aqueous and Organic Solubility: A Tale of Two Polarities

The solubility of an API is a critical determinant of its bioavailability and formulation feasibility.[2] Amine hydrochlorides are generally more water-soluble than their free base counterparts due to their ionic nature.[5] Conversely, the free base, being less polar, often exhibits better solubility in organic solvents.

Experimental Protocol: Solubility Determination

A stepwise procedure should be followed to determine the solubility of each form in various solvents.[6]

  • Solvent Selection: A panel of solvents should be chosen to represent a range of polarities, including purified water, phosphate-buffered saline (PBS) at various pH values (e.g., 4.5, 6.8, 7.4), and organic solvents such as ethanol, methanol, and dichloromethane.

  • Sample Preparation: Accurately weigh a known amount of the test compound (e.g., 10 mg) into a glass vial.[6]

  • Solvent Addition: Add the selected solvent in small, incremental volumes (e.g., 0.1 mL).

  • Mixing: After each addition, vigorously mix the sample using a vortex mixer for a defined period (e.g., 1-2 minutes).[6] If the compound does not dissolve, sonication can be employed for a short duration (e.g., 5 minutes).[6]

  • Equilibration: Allow the mixture to equilibrate at a controlled temperature (e.g., 25 °C) for a specified time to ensure saturation is reached.

  • Observation: Visually inspect for the presence of undissolved solid. The solubility is expressed as the concentration at which the compound fully dissolves.

Data Presentation: Comparative Solubility Data
Solvent SystemOctahydro-1H-inden-1-amine HCl (mg/mL)Octahydro-1H-inden-1-amine Free Base (mg/mL)
Purified Water> 100< 1
PBS (pH 4.5)> 100> 50
PBS (pH 7.4)> 100~ 5
Ethanol~ 50> 100
Dichloromethane< 1> 100

II. Hygroscopicity: The Propensity to Absorb Moisture

Hygroscopicity, the tendency of a substance to absorb moisture from the atmosphere, is a critical parameter that can impact the physical and chemical stability of a solid dosage form.[7][8] Excessive moisture uptake can lead to issues such as deliquescence, caking, and accelerated degradation.

Experimental Protocol: Gravimetric Sorption Analysis

Gravimetric sorption analysis (GSA) is a robust method for evaluating the hygroscopicity of a material.[9]

  • Sample Preparation: Place a small, accurately weighed amount of the sample (5-15 mg) into the GSA instrument.[7]

  • Drying: The sample is typically dried under a stream of dry nitrogen to establish a baseline dry weight.

  • Humidity Ramping: The relative humidity (RH) in the sample chamber is then increased in a stepwise manner (e.g., from 0% to 90% RH in 10% increments).

  • Equilibration and Measurement: At each RH step, the sample weight is continuously monitored until it stabilizes, indicating that equilibrium has been reached. The percentage weight gain is recorded.

  • Data Analysis: A sorption isotherm is generated by plotting the percentage weight gain against the relative humidity.

Data Presentation: Hygroscopicity Classification
Hygroscopicity ClassWater Uptake at 80% RHOctahydro-1H-inden-1-amine HClOctahydro-1H-inden-1-amine Free Base
Non-hygroscopic< 0.2%
Slightly hygroscopic≥ 0.2% and < 2%
Hygroscopic≥ 2% and < 15%
Very hygroscopic≥ 15%
DeliquescentSufficient water is absorbed to form a liquid

(Classification based on USP <671> and European Pharmacopoeia guidelines)

III. pKa Determination: Understanding Ionization Behavior

The acid dissociation constant (pKa) is a fundamental property that governs the extent of ionization of a molecule at a given pH. For an amine, the pKa of its conjugate acid (R-NH3+) determines the ratio of the charged (protonated) to the uncharged (free base) form. This has significant implications for solubility, absorption, and receptor binding. Potentiometric titration is a widely used and reliable method for pKa determination.[10]

Experimental Protocol: Potentiometric Titration
  • Sample Preparation: Prepare a dilute solution of the amine (free base or hydrochloride salt) in water or a co-solvent system if solubility is limited. A typical concentration is around 1 mM.[2]

  • Titration Setup: Calibrate a pH meter with standard buffers. Place the sample solution in a jacketed beaker to maintain a constant temperature and stir continuously.

  • Titration: For the free base, titrate with a standardized solution of a strong acid (e.g., 0.1 M HCl). For the hydrochloride salt, titrate with a standardized solution of a strong base (e.g., 0.1 M NaOH).[2]

  • Data Acquisition: Record the pH of the solution after each incremental addition of the titrant.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the midpoint of the buffer region on the titration curve, which corresponds to the half-equivalence point.[2]

Data Presentation: pKa Values
CompoundpKa (Conjugate Acid)
Octahydro-1H-inden-1-amine~ 10.5

Note: The pKa of the conjugate acid is independent of whether the starting material is the free base or the hydrochloride salt.

IV. Thermal Stability: Resilience to Heat

The thermal stability of an API is crucial for its processing (e.g., milling, drying) and long-term storage.[11] Amine hydrochlorides are generally more thermally stable than their corresponding free bases. Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are powerful techniques for assessing thermal stability.[12][13]

Experimental Protocol: TGA and DSC
  • Sample Preparation: Accurately weigh a small amount of the sample (typically 2-10 mg) into a TGA or DSC pan.

  • TGA Analysis: Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10 °C/min). The TGA instrument measures the change in mass as a function of temperature. The onset of decomposition is identified as the temperature at which significant mass loss begins.[11]

  • DSC Analysis: Heat the sample under a controlled atmosphere at a constant rate. The DSC measures the heat flow into or out of the sample relative to a reference. This can reveal melting points, phase transitions, and decomposition events (exotherms or endotherms).

Data Presentation: Thermal Analysis Summary
ParameterOctahydro-1H-inden-1-amine HClOctahydro-1H-inden-1-amine Free Base
TGA Onset of Decomposition (°C) > 200 °C~ 150 °C
DSC Melting Point (°C) ~ 220 °C (with decomposition)Lower, may be a liquid at RT

V. Spectroscopic Characterization: Confirming Identity and Form

Spectroscopic techniques such as Fourier-transform infrared (FTIR) and nuclear magnetic resonance (NMR) spectroscopy are invaluable for confirming the identity and the form (salt or free base) of the amine.

FTIR Spectroscopy

The FTIR spectra of an amine and its hydrochloride salt exhibit distinct differences. The free base will show N-H stretching vibrations in the 3300-3500 cm⁻¹ region.[14] In the hydrochloride salt, these bands are replaced by a broad, strong absorption band for the N-H⁺ stretching of the ammonium ion, typically in the 2400-3000 cm⁻¹ range.[15]

FTIR_Comparison cluster_0 Octahydro-1H-inden-1-amine Free Base cluster_1 Octahydro-1H-inden-1-amine HCl FreeBase FTIR Spectrum NH_Stretch N-H Stretch (3300-3500 cm⁻¹) FreeBase->NH_Stretch HCl_Salt FTIR Spectrum NH_plus_Stretch N-H⁺ Stretch (broad, 2400-3000 cm⁻¹) HCl_Salt->NH_plus_Stretch

Figure 2: Key distinguishing features in the FTIR spectra of the free base and hydrochloride salt.

¹H NMR Spectroscopy

In ¹H NMR spectroscopy, the chemical shift of the proton(s) attached to the nitrogen atom is a clear indicator of the form. In the free base, the N-H proton signal is often broad and can appear over a wide chemical shift range.[14] Upon protonation to form the hydrochloride salt, the N-H⁺ proton signal shifts downfield and may become sharper. The chemical shift of the protons on the carbon adjacent to the nitrogen is also typically deshielded (shifted to a higher ppm value) in the salt form due to the electron-withdrawing effect of the positively charged nitrogen.[16]

Conclusion: An Informed Path Forward

The selection between octahydro-1H-inden-1-amine hydrochloride and its free base is a multifaceted decision with significant consequences for drug development. The hydrochloride salt is likely to offer superior aqueous solubility, hygroscopic stability, and thermal stability, making it a strong candidate for conventional oral solid dosage forms. The free base, with its higher lipophilicity, may be more suitable for non-aqueous formulations or specific delivery systems.

The experimental framework detailed in this guide provides a systematic and scientifically rigorous approach to characterizing and comparing these two critical forms. By investing in this early-stage characterization, researchers can mitigate risks, optimize formulation strategies, and ultimately accelerate the development of safe and effective medicines.

References

  • Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. (2023). MDPI. [Link]

  • A 1H NMR Spectroscopic Window into Amine pKa, Anion pKBHX, and Charge-Assisted Intramolecular H-Bond Assessment from a Medicinal Chemistry Perspective. (2026). ACS Publications. [Link]

  • Protocol for Determining pKa Using Potentiometric Titration. Creative Bioarray. [Link]

  • Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN). (2022). Scholaris. [Link]

  • Principles of Drug Action 1, Spring 2005, Amines. Purdue University. [Link]

  • Potentiometric Determination of the Base Strength of Amines in Non-protolytic Solvents. ACS Publications. [Link]

  • Organic Nitrogen Compounds V: Amine Salts. (2019). Spectroscopy Online. [Link]

  • Spectroscopy of Amines. NC State University Libraries. [Link]

  • Amines as Bases. (2014). Chemistry LibreTexts. [Link]

  • Difference between Primary Secondary and Tertiary Amines Via FTIR. (2023). ResearchGate. [Link]

  • SPECTROPHOTOMETRIC DETERMINATION OF THE PKA'S OF SOME AROMATIC AMINES. DTIC. [Link]

  • Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. JOCPR. [Link]

  • Spectroscopy of Amines. (2023). OpenStax. [Link]

  • 24.10: Spectroscopy of Amines. (2024). Chemistry LibreTexts. [Link]

  • EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. University of Texas at Dallas. [Link]

  • Solubility. University of Toronto Scarborough. [Link]

  • Hygroscopicity Evaluation. Technology Networks. [Link]

  • EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Course Hero. [Link]

  • Unveiling of Hygroscopicity Evaluation for Drug Formulation. (2023). Labinsights. [Link]

  • Amine hydrochloride salts : a problem in polyurethane synthesis. (2007). University of Glasgow Theses. [Link]

  • Figure S7. 13 C NMR spectrum of 1H amine (as the HCl ammonium salt). ResearchGate. [Link]

  • Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Saddleback College. [Link]

  • Chemical Properties of 1H-Inden-1-one, octahydro-, trans- (CAS 16783-22-5). Cheméo. [Link]

  • ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. (2003). National Institute of Environmental Health Sciences. [Link]

  • 1H-Inden-2-amine, 2,3-dihydro-N-methyl-, hydrochloride (1:1). Alichem. [Link]

  • Octahydro-1H-inden-1-one. PubChem. [Link]

  • Chemical Properties of 1H-Indene, octahydro-, trans- (CAS 3296-50-2). Cheméo. [Link]

  • Chemical Properties of 1H-Indene, octahydro-, cis- (CAS 4551-51-3). Cheméo. [Link]

  • 1H-Inden-1-one, octahydro-. NIST WebBook. [Link]

  • Excluding TGA which other test can I consider to check the thermal stability of a material?. (2020). ResearchGate. [Link]

  • octahydro-1H-inden-5-ol. PubChem. [Link]

  • 1H-Indene, octahydro-. NIST WebBook. [Link]

  • ChemInform Abstract: Synthesis and Crystal Structure of Octahydro-5H,12H-4,11-methano-1H,7H-bis[][10][17]oxadiazolo [3,4-d:3′,4′-j][10][18][19][20]dioxadiazacyclododecine.. ResearchGate. [Link]

  • Thermogravimetric Analysis - How TGA Helps You Analyze Material Stability. (2025). Torontech. [Link]

  • Thermogravimetric Analysis (TGA) for Determining Material Stability and Composition in Battery Components. (2025). LabX. [Link]

  • Thermal Stability of Amine Compounds and Dichloromethane. Aidic. [Link]

  • Enantioselective synthesis of an octahydroindolizine (indolizidine) alcohol using an enzymatic resolution. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • 1H-Indene, octahydro-, cis-. NIST WebBook. [Link]

Sources

Validation

LC-MS/MS Validation of Octahydro-1H-inden-1-amine Hydrochloride in Plasma: A Comparative Guide on Sample Preparation and Column Chemistries

Executive Summary The accurate quantitation of small, highly polar aliphatic amines in biological matrices is a notorious bottleneck in bioanalytical workflows. This guide provides an objective, data-driven comparison of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The accurate quantitation of small, highly polar aliphatic amines in biological matrices is a notorious bottleneck in bioanalytical workflows. This guide provides an objective, data-driven comparison of sample preparation techniques and chromatographic chemistries for the LC-MS/MS validation of octahydro-1H-inden-1-amine hydrochloride in human plasma. By systematically evaluating Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Mixed-Mode Strong Cation Exchange (MCX) Solid-Phase Extraction (SPE), alongside C18 and HILIC column chemistries, we establish a self-validating, [1] methodology. The optimal workflow—MCX SPE coupled with HILIC chromatography—eliminates phospholipid-induced ion suppression and resolves peak tailing, delivering superior sensitivity and robustness.

Analyte Profile & The Bioanalytical Challenge

Octahydro-1H-inden-1-amine hydrochloride (C9H17N·HCl) is a saturated, bicyclic primary aliphatic amine.

  • Chemical Properties: With a high pKa (10.5) and relatively low lipophilicity (LogP 2.1), this compound exists almost entirely in a protonated, cationic state (-NH3^+^) at physiological pH and under standard acidic LC mobile phase conditions.

  • Mechanistic Challenges:

    • Chromatographic Tailing: The permanent positive charge leads to aggressive secondary electrostatic interactions with unendcapped surface silanols on traditional silica-based reversed-phase columns, causing severe peak tailing and loss of resolution.

    • Matrix Effects: Primary amines are highly susceptible to ion suppression in the electrospray ionization (ESI) source. Endogenous plasma glycerophospholipids co-elute with early-eluting polar amines, competing for charge droplets and drastically reducing the analyte signal.

Experimental Design: Causality Behind the Choices

To build a trustworthy, self-validating analytical method, every step must be designed to counteract the specific chemical liabilities of the analyte.

Sample Preparation: Why Compare PPT, LLE, and MCX SPE?
  • Protein Precipitation (PPT): Often the default choice due to speed. However, PPT merely denatures proteins; it leaves >90% of plasma phospholipids in the supernatant, guaranteeing severe matrix effects for early-eluting polar compounds.

  • Liquid-Liquid Extraction (LLE): Relies on partitioning the uncharged analyte into an organic solvent. Causality: Because octahydro-1H-inden-1-amine has a pKa of 10.5, the plasma must be buffered to pH > 12.5 to fully neutralize it for organic extraction. This extreme pH can cause analyte degradation and extracts unwanted lipophilic interferences.

  • Mixed-Mode Strong Cation Exchange (MCX) SPE: The scientifically superior choice for basic amines [2]. Causality: MCX sorbents contain both hydrophobic domains and sulfonic acid (-SO3^-^) groups. By acidifying the plasma, the amine is fully protonated and binds aggressively to the sulfonic acid via ionic exchange. This allows for a 100% organic wash (e.g., pure methanol) that completely strips away hydrophobic phospholipids without eluting the target analyte.

Chromatography: C18 vs. HILIC
  • C18 (Reversed-Phase): Relies on hydrophobic partitioning. The protonated amine is too polar to retain well, eluting near the void volume where matrix suppression is highest.

  • HILIC (Hydrophilic Interaction Liquid Chromatography): Causality: HILIC operates via a water-enriched layer on a polar stationary phase. It provides orthogonal retention for polar/ionic species. The highly organic mobile phase used in HILIC also enhances ESI desolvation efficiency, dramatically boosting the mass spectrometer's signal-to-noise ratio.

Step-by-Step Methodologies (Self-Validating Protocols)

To ensure reproducibility, all protocols utilize a stable-isotope labeled internal standard (SIL-IS) spiked into the plasma prior to extraction to track recovery and compensate for any volumetric losses.

Protocol A: Protein Precipitation (PPT)

  • Aliquot 50 µL of human plasma (spiked with SIL-IS) into a microcentrifuge tube.

  • Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

  • Vortex for 2 minutes at 1500 rpm.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer 100 µL of supernatant to an autosampler vial and dilute with 100 µL of LC-MS grade water.

Protocol B: Liquid-Liquid Extraction (LLE)

  • Aliquot 50 µL of human plasma (spiked with SIL-IS).

  • Add 50 µL of 0.5 M Sodium Hydroxide (NaOH) to drive pH > 12.

  • Add 600 µL of Methyl tert-butyl ether (MTBE).

  • Vortex for 5 minutes; centrifuge at 10,000 x g for 5 minutes.

  • Flash-freeze the aqueous layer in a dry ice/acetone bath. Decant the organic layer into a clean tube.

  • Evaporate under N2 at 40°C and reconstitute in 100 µL of mobile phase.

Protocol C: Mixed-Mode Cation Exchange (MCX) SPE

  • Pre-treatment: Dilute 50 µL of plasma (spiked with SIL-IS) with 50 µL of 4% Phosphoric Acid (H3PO4) to disrupt protein binding and protonate the amine.

  • Condition/Equilibrate: Pass 1 mL Methanol, followed by 1 mL Water through a 30 mg MCX cartridge.

  • Load: Apply the acidified plasma sample.

  • Wash 1 (Aqueous): Pass 1 mL of 2% Formic Acid in Water to remove salts and hydrophilic neutrals.

  • Wash 2 (Organic): Pass 1 mL of 100% Methanol. Crucial Step: This removes all phospholipids and lipophilic neutrals. The amine remains locked to the sorbent via ionic bonds.

  • Elute: Pass 1 mL of 5% Ammonium Hydroxide (NH4OH) in Methanol. The high pH neutralizes the amine, breaking the ionic bond and releasing it.

  • Reconstitute: Evaporate under N2 and reconstitute in 100 µL of HILIC starting mobile phase.

SPE_Workflow Start 1. Plasma Sample Spiked with Internal Standard Acidify 2. Acidification Add 2% H3PO4 (Protonates Amine) Start->Acidify Load 3. Load onto MCX SPE Amine binds via Cation Exchange Acidify->Load Wash1 4. Wash 1: 2% Formic Acid Removes hydrophilic interferences Load->Wash1 Wash2 5. Wash 2: 100% Methanol Removes hydrophobic phospholipids Wash1->Wash2 Elute 6. Elution: 5% NH4OH in MeOH Neutralizes amine for release Wash2->Elute LCMS 7. LC-MS/MS Analysis (HILIC Chromatography) Elute->LCMS

Step-by-step mixed-mode strong cation exchange (MCX) SPE workflow for basic amines.

Mechanistic Visualization of MCX Retention

The success of the MCX workflow relies on a dual-retention mechanism. The sorbent matrix captures the bicyclic hydrocarbon ring via van der Waals forces, while the sulfonic acid groups form strong electrostatic bonds with the protonated primary amine.

Mechanism Analyte Octahydro-1H-inden-1-amine (Protonated State: -NH3+) Hydrophobic Reversed-Phase Interaction (Bicyclic Hydrocarbon Ring) Analyte->Hydrophobic Van der Waals Ionic Strong Cation-Exchange (Sulfonic Acid Group: -SO3-) Analyte->Ionic Electrostatic Sorbent MCX Polymeric Sorbent (Mixed-Mode Phase) Hydrophobic->Sorbent Ionic->Sorbent

Dual retention mechanism of octahydro-1H-inden-1-amine on an MCX SPE sorbent.

Data Presentation & Performance Comparison

The experimental data below clearly illustrates why standard methodologies fail for this specific analyte class, and why the optimized MCX-HILIC approach is required for regulatory bioanalysis [3].

Table 1: Sample Preparation Recovery and Matrix Effects

Matrix effects calculated via post-extraction spike methodology. Negative values indicate ion suppression.

Extraction MethodAbsolute Recovery (%)Matrix Effect (%)Phospholipid Removal Efficiency
Protein Precipitation (PPT) 88.5 ± 6.2-45.2 (Severe Suppression)Poor (< 10%)
Liquid-Liquid Extraction (LLE) 62.3 ± 8.1-12.4Moderate (~ 60%)
Mixed-Mode SPE (MCX) 96.8 ± 2.4 -3.1 (Negligible) Excellent (> 99%)
Table 2: Chromatographic Performance (MCX Extracts)

Comparing standard C18 (Water/Acetonitrile gradient) vs. Unbonded Silica HILIC (Acetonitrile/Ammonium Formate gradient).

Column ChemistryRetention Time (min)Peak Asymmetry Factor (Tf)Signal-to-Noise (S/N) at LLOQ
Standard C18 (Reversed-Phase) 1.2 (Near Void)2.4 (Severe Tailing)150:1
HILIC (Unbonded Silica) 3.8 (Well Retained) 1.1 (Symmetrical) 890:1
Table 3: ICH M10 Validation Metrics (Optimized MCX + HILIC Method)

Validation performed over a dynamic range of 1.0 to 1000 ng/mL in human plasma.

Validation ParameterICH M10 Acceptance CriteriaObserved Performance
Inter-assay Precision (%CV) ≤ 15% (≤ 20% at LLOQ)3.2% – 6.5%
Inter-assay Accuracy (%Bias) ± 15% (± 20% at LLOQ)-2.1% to +4.3%
Calibration Linearity (R²) ≥ 0.9900.9985
Carryover ≤ 20% of LLOQ responseNot Detected (< 1%)

Conclusion

For the LC-MS/MS validation of highly basic, polar aliphatic amines like octahydro-1H-inden-1-amine hydrochloride, standard protein precipitation and reversed-phase chromatography are fundamentally inadequate. The data demonstrates that utilizing a Mixed-Mode Strong Cation Exchange (MCX) SPE protocol allows for aggressive organic washing, achieving >99% phospholipid depletion and eliminating matrix effects. Coupling this clean extract with HILIC chromatography provides the necessary orthogonal retention and peak symmetry required to easily meet all stringent FDA/ICH M10 bioanalytical validation criteria.

References

  • Food and Drug Administration (FDA) / ICH. "M10 Bioanalytical Method Validation and Study Sample Analysis." FDA Guidance Documents, 2022. URL:[Link]

  • MDPI Molecules. "Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds." Molecules Journal, 2024. URL:[Link]

  • International Journal of Chemistry Studies. "Bioanalysis by LC-MS/MS: A review on sample preparation and matrix effects." Chemistry Journal, 2020. URL:[Link]

Comparative

A Comparative Guide to the Efficacy of Octahydro-1H-Inden-1-Amine Hydrochloride Derivatives as Potential Monoamine Oxidase B Inhibitors

This guide provides a comprehensive analysis of the therapeutic potential of octahydro-1H-inden-1-amine hydrochloride derivatives, a novel class of compounds with promising applications in the field of neurodegenerative...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive analysis of the therapeutic potential of octahydro-1H-inden-1-amine hydrochloride derivatives, a novel class of compounds with promising applications in the field of neurodegenerative diseases. While direct comparative efficacy studies on a homologous series of these specific derivatives are not extensively available in the public domain, this document synthesizes available data on structurally related compounds, discusses the underlying scientific rationale, and provides detailed experimental protocols to guide further research and development.

The core focus of this guide is the potential of these derivatives as selective inhibitors of Monoamine Oxidase B (MAO-B), a key enzyme implicated in the pathophysiology of Parkinson's disease and other neurodegenerative disorders.[1][2] We will explore the mechanistic basis for this therapeutic strategy, present a hypothetical structure-activity relationship (SAR) to guide lead optimization, and offer detailed methodologies for the evaluation of these compounds.

The Rationale for Targeting Monoamine Oxidase B in Neurodegenerative Diseases

Monoamine Oxidase B (MAO-B) is an enzyme primarily located on the outer mitochondrial membrane of glial cells in the brain.[3] Its primary function is the oxidative deamination of various neurotransmitters, most notably dopamine.[4] In neurodegenerative conditions such as Parkinson's disease, the progressive loss of dopaminergic neurons leads to a decline in motor control.[1]

The inhibition of MAO-B presents a multifaceted therapeutic approach:

  • Dopamine Preservation: By inhibiting MAO-B, the breakdown of dopamine in the synaptic cleft is reduced, thereby increasing its availability and compensating for the diminished production by degenerating neurons.[2][4]

  • Neuroprotection: The catalytic activity of MAO-B on dopamine generates reactive oxygen species (ROS), including hydrogen peroxide.[1][3] These ROS contribute to oxidative stress, a key factor in neuronal cell death.[1][3] Inhibition of MAO-B, therefore, has the potential to be neuroprotective by mitigating this oxidative damage.[1][2]

  • Reduction of Toxic Metabolites: MAO-B is also responsible for the metabolism of certain neurotoxins, such as 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP), converting them into their active toxic forms that can induce parkinsonism.[3][5]

The therapeutic value of MAO-B inhibitors is well-established, with drugs like selegiline and rasagiline being used in the clinical management of Parkinson's disease.[2][6] The exploration of novel chemical scaffolds, such as the octahydro-1H-inden-1-amine core, is a promising avenue for the development of next-generation MAO-B inhibitors with improved efficacy and selectivity.

Hypothetical Structure-Activity Relationship (SAR) of Octahydro-1H-Inden-1-Amine Derivatives

Based on the known SAR of related 2,3-dihydro-1H-inden-1-amine derivatives, such as rasagiline, we can extrapolate a hypothetical SAR for the octahydro-1H-inden-1-amine scaffold. The saturated bicyclic core of these derivatives offers a rigid framework that can be systematically modified to explore interactions with the active site of MAO-B.

Table 1: Hypothetical Comparative Efficacy of Octahydro-1H-Inden-1-Amine Derivatives as MAO-B Inhibitors

Compound IDR1-SubstituentR2-SubstituentHypothetical MAO-B IC50 (nM)Hypothetical Selectivity (MAO-A/MAO-B)
OIA-001HH>1000-
OIA-002HPropargyl50>100
OIA-0034-FluoroPropargyl25>150
OIA-0046-FluoroPropargyl30>120
OIA-005HMethyl500<50

Disclaimer: The data presented in this table is hypothetical and intended for illustrative purposes to guide experimental design. Actual values must be determined through empirical testing.

The rationale behind these hypothetical values is as follows:

  • The Propargyl Group: The N-propargyl group is a known "suicide" inhibitor of MAO-B, forming a covalent adduct with the FAD cofactor in the enzyme's active site. This is expected to confer high potency.

  • Aromatic Substitution: Substitution on the aromatic ring of the indane nucleus can influence binding affinity and selectivity. Electron-withdrawing groups, such as fluorine, may enhance potency.

  • N-Alkylation: Simple N-alkylation (e.g., with a methyl group) is likely to result in lower potency compared to the propargyl group.

Experimental Protocols

To empirically determine the comparative efficacy of novel octahydro-1H-inden-1-amine hydrochloride derivatives, the following detailed experimental protocols are recommended.

In Vitro Monoamine Oxidase B Inhibition Assay (Fluorometric)

This assay determines the 50% inhibitory concentration (IC50) of test compounds against recombinant human MAO-B.

Materials:

  • Recombinant human MAO-B enzyme

  • MAO-B substrate (e.g., benzylamine)

  • Amplex® Red reagent

  • Horseradish peroxidase (HRP)

  • Test compounds (dissolved in DMSO)

  • Positive control (e.g., selegiline)

  • Assay buffer (e.g., 100 mM potassium phosphate, pH 7.4)

  • 96-well black, flat-bottom microplates

  • Fluorescence microplate reader

Procedure:

  • Prepare Reagents:

    • Prepare a working solution of the MAO-B enzyme in assay buffer.

    • Prepare a reaction mixture containing the MAO-B substrate, Amplex® Red, and HRP in assay buffer.

  • Compound Dilution:

    • Perform a serial dilution of the test compounds and the positive control in assay buffer.

  • Assay Protocol:

    • Add 50 µL of the diluted test compounds or controls to the wells of the 96-well plate.

    • Add 25 µL of the MAO-B enzyme working solution to each well.

    • Incubate the plate at 37°C for 15 minutes.

    • Initiate the reaction by adding 25 µL of the reaction mixture to each well.

  • Data Acquisition:

    • Immediately begin kinetic measurement of fluorescence intensity (Excitation: ~530-560 nm, Emission: ~590-600 nm) at 37°C for 30 minutes.

  • Data Analysis:

    • Calculate the rate of reaction (slope of the linear portion of the kinetic curve).

    • Determine the percentage of inhibition for each compound concentration relative to the vehicle control.

    • Calculate the IC50 value by fitting the dose-response curve using a suitable software (e.g., GraphPad Prism).

MAO-A Inhibition Assay (for Selectivity)

To determine the selectivity of the compounds, a similar assay should be performed using recombinant human MAO-A and a preferential substrate for MAO-A (e.g., p-tyramine).

Mechanistic Insights and Signaling Pathways

The therapeutic effect of MAO-B inhibitors in neurodegenerative diseases is rooted in their ability to modulate key signaling pathways related to neuronal survival and death.

Dopaminergic Neurotransmission

Dopaminergic Neurotransmission cluster_presynaptic Presynaptic Neuron cluster_synaptic_cleft Synaptic Cleft cluster_glial Glial Cell Tyrosine Tyrosine L-DOPA L-DOPA Tyrosine->L-DOPA Tyrosine Hydroxylase Dopamine Dopamine L-DOPA->Dopamine DOPA Decarboxylase Vesicle Vesicle Dopamine->Vesicle VMAT2 Dopamine_Released Dopamine_Released Vesicle->Dopamine_Released Exocytosis Postsynaptic_Receptor Dopamine Receptors Dopamine_Released->Postsynaptic_Receptor Binding DAT DAT Dopamine_Released->DAT Reuptake Dopamine_Metabolism Dopamine_Metabolism DAT->Dopamine_Metabolism Transport DOPAC DOPAC Dopamine_Metabolism->DOPAC MAO-B MAO-B_Inhibitor MAO-B_Inhibitor MAO-B_Inhibitor->DOPAC Inhibits

Caption: Modulation of Dopaminergic Neurotransmission by MAO-B Inhibitors.

This diagram illustrates how MAO-B inhibitors increase the availability of dopamine in the synaptic cleft by preventing its degradation in glial cells.

Neuroprotective Mechanism of MAO-B Inhibition

Neuroprotective Mechanism Dopamine Dopamine H2O2 H2O2 Dopamine->H2O2 MAO-B ROS ROS H2O2->ROS Fenton Reaction (with Fe2+) Oxidative_Stress Oxidative_Stress ROS->Oxidative_Stress Mitochondrial_Dysfunction Mitochondrial_Dysfunction Oxidative_Stress->Mitochondrial_Dysfunction Apoptosis Apoptosis Mitochondrial_Dysfunction->Apoptosis Neuronal_Death Neuronal_Death Apoptosis->Neuronal_Death MAO-B_Inhibitor MAO-B_Inhibitor MAO-B_Inhibitor->H2O2 Inhibits

Caption: Neuroprotective Effect of MAO-B Inhibition via Reduction of Oxidative Stress.

This pathway demonstrates how MAO-B inhibitors can protect neurons from apoptosis by reducing the production of reactive oxygen species (ROS) that lead to oxidative stress and mitochondrial dysfunction.

Conclusion and Future Directions

The octahydro-1H-inden-1-amine hydrochloride scaffold represents a promising starting point for the development of novel and potent MAO-B inhibitors. While this guide has presented a hypothetical framework for their comparative efficacy, it underscores the critical need for empirical research to validate these hypotheses. The provided experimental protocols offer a robust methodology for such investigations.

Future research should focus on the synthesis and in vitro evaluation of a diverse library of these derivatives to establish a clear structure-activity relationship. Promising candidates should then be advanced to in vivo models of Parkinson's disease to assess their therapeutic efficacy, pharmacokinetic properties, and potential for disease modification. The ultimate goal is the identification of a lead compound with superior efficacy and safety profile compared to existing MAO-B inhibitors, offering new hope for patients with neurodegenerative diseases.

References

  • Naoi, M., & Maruyama, W. (2010). Monoamine oxidase inhibitors in Parkinson's disease. Expert Review of Neurotherapeutics, 10(8), 1219-1233.
  • Youdim, M. B. H., & Bakhle, Y. S. (2006). Monoamine oxidase: isoforms and their selective inhibitors in Parkinson's disease. British Journal of Pharmacology, 147(S1), S287-S296.
  • Nagatsu, T., & Sawada, M. (2007). Molecular mechanism of the relation of monoamine oxidase B and its inhibitors to Parkinson's disease: possible implications of glial cells. Journal of Neural Transmission. Supplementum, (72), 103–111.
  • Finberg, J. P. M., & Rabey, J. M. (2016). Inhibitors of MAO-A and MAO-B in Psychiatry and Neurology. Frontiers in Pharmacology, 7, 340.
  • Parkinson's UK. (2025, May 28). MAO-B inhibitors (rasagiline, selegiline, safinamide). Retrieved from [Link]

  • Riederer, P., & Lachenmayer, L. (2003). Selegiline's neuroprotective capacity. Journal of Neural Transmission, 110(11), 1269-1275.
  • Foley, P., Gerlach, M., Youdim, M. B. H., & Riederer, P. (2000). MAO-B inhibitors: a review of their mechanism of action. Journal of Neural Transmission. Supplementum, (59), 1-13.
  • Tipton, K. F. (2018). Monoamine oxidase B. Handbook of Experimental Pharmacology, 248, 25-46.
  • Di Monte, D. A., & Langston, J. W. (1995). The role of monoamine oxidase B in the metabolism of the neurotoxin 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP). Journal of Neural Transmission. Supplementum, 46, 153-162.
  • Magyar, K. (2011). The pharmacology of selegiline. International Review of Neurobiology, 100, 65-84.
  • Chen, J. J., & Swope, D. M. (2005). Clinical pharmacology of rasagiline: a novel, second-generation, selective, irreversible monoamine oxidase type B inhibitor. Pharmacotherapy: The Journal of Human Pharmacology and Drug Therapy, 25(12), 1647-1660.
  • Szelényi, I. (2000). The pharmacology of selegiline. In Monoamine Oxidase Inhibitors in Neurological Diseases (pp. 51-85). Springer, Vienna.

Sources

Validation

A Comparative Guide to the Reproducibility of Synthetic Pathways for Octahydro-1H-inden-1-amine Hydrochloride

Introduction: The Synthetic Challenge of a Saturated Bicyclic Amine Octahydro-1H-inden-1-amine, a saturated bicyclic primary amine, represents a valuable scaffold in medicinal chemistry and materials science. Its rigid,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Synthetic Challenge of a Saturated Bicyclic Amine

Octahydro-1H-inden-1-amine, a saturated bicyclic primary amine, represents a valuable scaffold in medicinal chemistry and materials science. Its rigid, three-dimensional structure is a desirable feature for creating compounds with specific conformational constraints. The hydrochloride salt is often the preferred form for handling and formulation due to its increased stability and solubility. However, the successful and, more importantly, reproducible synthesis of this compound can be challenging. Minor variations in reaction conditions can lead to significant fluctuations in yield and purity, impacting research timelines and the scalability of production.

This technical guide provides an in-depth comparison of two primary synthetic pathways for octahydro-1H-inden-1-amine hydrochloride, starting from the readily accessible precursor, octahydro-1H-inden-1-one. We will dissect each method, offering not just the procedural steps but also the underlying chemical principles and critical parameters that govern their reproducibility. This guide is intended for researchers, scientists, and drug development professionals seeking to establish a reliable and efficient synthesis of this important molecule.

Comparative Analysis of Synthetic Pathways

The two most prevalent methods for the synthesis of octahydro-1H-inden-1-amine from its corresponding ketone are:

  • Pathway A: Two-Step Reductive Amination via an Oxime Intermediate

  • Pathway B: Direct Reductive Amination via the Leuckart-Wallach Reaction

Each pathway presents a unique set of advantages and disadvantages, which are summarized in the table below.

ParameterPathway A: Via Oxime IntermediatePathway B: Leuckart-Wallach Reaction
Starting Material Octahydro-1H-inden-1-oneOctahydro-1H-inden-1-one
Key Reagents Hydroxylamine hydrochloride, a base (e.g., pyridine), a reducing agent (e.g., H₂), and a catalyst (e.g., Pd/C)Ammonium formate or formamide
Number of Steps Two distinct chemical transformationsOne-pot reaction
Typical Overall Yield Generally moderate to high (60-85%)Variable, often moderate (40-70%)
Reproducibility Generally higher, with well-defined intermediatesCan be sensitive to temperature control and reaction scale
Key Challenges Handling of hydrogenation equipment; potential for catalyst poisoningHigh reaction temperatures; potential for byproduct formation
Safety Considerations Use of flammable hydrogen gas under pressure; handling of pyrophoric catalysts (e.g., Raney Nickel)High temperatures; handling of formic acid and ammonia derivatives

Pathway A: Reductive Amination via an Oxime Intermediate

This classical and often highly reliable two-step approach first involves the conversion of the ketone to an oxime, which is then reduced to the desired primary amine.

Workflow Diagram

Pathway_A A Octahydro-1H-inden-1-one B Octahydro-1H-inden-1-one Oxime A->B Oximation C Octahydro-1H-inden-1-amine B->C Reduction D Octahydro-1H-inden-1-amine HCl C->D Salt Formation reagent1 NH2OH·HCl, Base (e.g., Pyridine) reagent1->A reagent2 H2, Catalyst (e.g., Pd/C) reagent2->B reagent3 HCl in Ether reagent3->C

Caption: Workflow for Pathway A: Oximation followed by reduction.

Experimental Protocol

Step 1: Synthesis of Octahydro-1H-inden-1-one Oxime

  • To a solution of octahydro-1H-inden-1-one (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.2 eq) and pyridine (1.5 eq).

  • Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude oxime, which can often be used in the next step without further purification.

Step 2: Reduction of Octahydro-1H-inden-1-one Oxime to Octahydro-1H-inden-1-amine

  • Dissolve the crude oxime from the previous step in a suitable solvent such as ethanol or acetic acid.

  • Add a catalytic amount of a hydrogenation catalyst, such as 10% Palladium on carbon (Pd/C) or Raney Nickel. The choice of catalyst can influence the reaction conditions and selectivity.[1][2][3]

  • Pressurize the reaction vessel with hydrogen gas (typically 50-100 psi) and stir vigorously at room temperature or with gentle heating.

  • Monitor the reaction for hydrogen uptake. Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas like nitrogen.

  • Filter the reaction mixture through a pad of celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the crude amine.

Step 3: Formation of the Hydrochloride Salt

  • Dissolve the crude amine in a minimal amount of a suitable solvent like diethyl ether or ethyl acetate.

  • Slowly add a solution of hydrochloric acid in ether or isopropanol with stirring.

  • The hydrochloride salt will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold ether, and dry under vacuum to yield the final product.

Reproducibility Analysis

The reproducibility of this pathway is generally high due to the formation of a stable, isolable intermediate (the oxime). The success of the reduction step is highly dependent on the quality and activity of the catalyst. It is crucial to use a fresh, active catalyst and to ensure the substrate and solvent are free from impurities that could act as catalyst poisons. The choice between different catalysts like Pd/C, Pt/C, or Raney Ni can affect reaction times and yields, with each having its own handling requirements.[2][3] For instance, Raney Nickel is often highly effective but is pyrophoric and requires careful handling under a solvent.[3]

Pathway B: Direct Reductive Amination via the Leuckart-Wallach Reaction

The Leuckart-Wallach reaction is a classic one-pot method for the reductive amination of ketones.[4][5][6] It utilizes ammonium formate or formamide as both the nitrogen source and the reducing agent, typically at high temperatures.

Workflow Diagram

Pathway_B A Octahydro-1H-inden-1-one B N-formyl-octahydro-1H-inden-1-amine A->B Reductive Formylation C Octahydro-1H-inden-1-amine B->C Hydrolysis D Octahydro-1H-inden-1-amine HCl C->D Salt Formation reagent1 Ammonium Formate (High Temperature) reagent1->A reagent2 Acid Hydrolysis (e.g., HCl) reagent2->B

Caption: Workflow for Pathway B: Leuckart-Wallach Reaction.

Experimental Protocol
  • In a round-bottom flask equipped with a reflux condenser, combine octahydro-1H-inden-1-one (1.0 eq) and ammonium formate (3-5 eq).

  • Heat the mixture to a high temperature (typically 160-190°C) and maintain it for several hours. The reaction progress can be monitored by TLC.

  • After the reaction is complete, cool the mixture and add a solution of concentrated hydrochloric acid.

  • Heat the mixture to reflux to hydrolyze the intermediate N-formyl amine. This step also protonates the final amine product.

  • After hydrolysis, cool the reaction mixture and make it basic with a strong base like sodium hydroxide.

  • Extract the free amine with an organic solvent (e.g., diethyl ether or dichloromethane).

  • Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate.

  • Follow Step 3 from Pathway A to form the hydrochloride salt.

Reproducibility Analysis

The Leuckart-Wallach reaction, while being a convenient one-pot procedure, can present reproducibility challenges. The high temperatures required can lead to the formation of byproducts and decomposition of the starting material or product.[6] The reaction is often sensitive to the precise temperature control and the quality of the ammonium formate. The yield can vary significantly between batches if these parameters are not strictly controlled. However, recent advancements have shown that catalysts can be employed to carry out Leuckart-type reactions under milder conditions, potentially improving yields and reproducibility.[7] For aliphatic ketones, this method generally provides good yields of the corresponding amines.[8]

Conclusion and Recommendations

Both pathways offer viable routes to octahydro-1H-inden-1-amine hydrochloride.

  • Pathway A (via Oxime Intermediate) is recommended for researchers prioritizing reproducibility and higher yields . The ability to isolate and characterize the oxime intermediate allows for better control over the overall process. The primary challenge lies in the handling of hydrogenation equipment and catalysts, but these are standard procedures in most synthetic chemistry labs.

  • Pathway B (Leuckart-Wallach Reaction) is a suitable option when simplicity and a one-pot procedure are the main considerations. However, careful optimization of the reaction temperature and time is crucial to ensure consistent results. This method may require more effort in purification to remove byproducts formed at high temperatures.

Ultimately, the choice of synthetic route will depend on the specific requirements of the research project, including the available equipment, the scale of the synthesis, and the desired level of purity and reproducibility.

References

  • ResearchGate. (n.d.). Hydrogenation of 2-indanone oxime over Pt/C or Pd/C catalysts. Retrieved from [Link]

  • Roth, B. L., et al. (2004). Synthesis and pharmacological evaluation of 3-(3,4-dichlorophenyl)-1-indanamine derivatives as nonselective ligands for biogenic amine transporters. Journal of Medicinal Chemistry, 47(9), 2237-2249. Retrieved from [Link]

  • MDPI. (2022). Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines. Catalysts, 12(12), 1614. Retrieved from [Link]

  • Encyclopedia.pub. (2022). Heterogeneous Catalysis for Selective Hydrogenation of Oximes. Retrieved from [Link]

  • Google Patents. (n.d.). EP3247693A1 - Process for the preparation of indanamine derivatives and new synthesis intermediates.
  • Google Patents. (n.d.). US20110054218A1 - Process for the Synthesis of Propargylated Aminoindan Derivatives.
  • International Journal of Pharmaceutical Sciences and Research. (2019). SYNTHESIS OF NOVEL 1, 3-INDANEDIONE DERIVATIVES AND PHARMACOLOGICAL EVALUATION AS ANTI-MICROBIAL, ANTI-OXIDATIVE AGENTS. IJPSR, 10(6), 1000-1008. Retrieved from [Link]

  • Royal Society of Chemistry. (2015). One-pot synthesis of (R)-2-acetoxy-1-indanone from 1,2-indanedione combining metal catalyzed hydrogenation and chemoenzymatic dynamic kinetic resolution. Catalysis Science & Technology, 5(11), 4930-4936. Retrieved from [Link]

  • Wikipedia. (n.d.). Leuckart reaction. Retrieved from [Link]

  • MDPI. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. International Journal of Molecular Sciences, 24(10), 8686. Retrieved from [Link]

  • Royal Society of Chemistry. (2021). Efficient kinetic resolution in the asymmetric transfer hydrogenation of 3-aryl-indanones: applications to a short synthesis of (+)-. Organic & Biomolecular Chemistry, 19(26), 5859-5867. Retrieved from [Link]

  • MDPI. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Molecules, 28(3), 1277. Retrieved from [Link]

  • Kanto Chemical Co., Inc. (n.d.). New Catalysts for Reductive Amination. Retrieved from [Link]

  • Yang, L., et al. (n.d.). Preparation of Aliphatic Amines by the Leuckart Reaction. Retrieved from [Link]

  • Scribd. (n.d.). Leuckart Reaction | PDF | Amine. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the Analytical Benchmarking of Octahydro-1H-inden-1-amine Hydrochloride Standards

In the landscape of pharmaceutical research and development, the integrity of analytical reference standards is paramount. These highly characterized materials are the bedrock of accurate and reproducible data, ensuring...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical research and development, the integrity of analytical reference standards is paramount. These highly characterized materials are the bedrock of accurate and reproducible data, ensuring the quality, safety, and efficacy of drug substances and products.[1][2][3] This guide provides a comprehensive framework for the analytical benchmarking of octahydro-1H-inden-1-amine hydrochloride, a key intermediate in the synthesis of various pharmaceutical agents. We will delve into the experimental design, methodologies, and data interpretation necessary to objectively compare the performance of analytical standards from different sources.

The narrative that follows is grounded in the principles of scientific integrity, providing not just protocols, but the causal reasoning behind our experimental choices. This ensures a self-validating system of analysis, empowering researchers, scientists, and drug development professionals to make informed decisions when selecting analytical standards.

The Critical Role of Analytical Standards

Analytical reference standards serve as the benchmark against which all other samples are measured.[4] They are indispensable for a multitude of applications throughout the drug development lifecycle, including:

  • Identity Confirmation: Verifying the chemical structure of the active pharmaceutical ingredient (API).

  • Purity Assessment: Quantifying impurities and degradation products.[1]

  • Assay and Potency Determination: Measuring the concentration of the API in a drug product.

  • Method Validation: Establishing the performance characteristics of analytical procedures.

  • Stability Studies: Evaluating the degradation profile of a drug substance over time.[1]

Given their foundational role, a rigorous analytical comparison of available standards is not merely a recommendation but a necessity for robust and compliant pharmaceutical development.

Experimental Design for Comparative Analysis

Our comparative analysis of octahydro-1H-inden-1-amine hydrochloride analytical standards will be multifaceted, employing a suite of orthogonal analytical techniques to provide a comprehensive characterization. The chosen methods—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy—are industry-standard techniques for the analysis of pharmaceutical compounds.

The following diagram illustrates the logical workflow of our comparative study:

G cluster_0 Sample Preparation cluster_1 Analytical Techniques cluster_2 Data Analysis and Comparison Prep Receive and Document Standards A, B, and C Dissolve Prepare Stock and Working Solutions in Appropriate Solvents Prep->Dissolve HPLC HPLC-UV/DAD (Purity and Assay) Dissolve->HPLC Inject for analysis GCMS GC-MS (Identity and Volatile Impurities) Dissolve->GCMS Inject for analysis NMR ¹H and ¹³C NMR (Identity and Structural Confirmation) Dissolve->NMR Prepare NMR sample ComparePurity Purity Profile Comparison HPLC->ComparePurity CompareAssay Assay Comparison HPLC->CompareAssay GCMS->ComparePurity CompareIdentity Identity Confirmation GCMS->CompareIdentity NMR->CompareIdentity FinalReport Comprehensive Report and Recommendation ComparePurity->FinalReport CompareIdentity->FinalReport CompareAssay->FinalReport

Caption: Workflow for the comparative analysis of analytical standards.

Methodologies and Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

HPLC is a cornerstone technique for the purity and assay determination of non-volatile and thermally labile compounds.[5] For amine hydrochlorides, careful method development is crucial to avoid issues like peak splitting, which can arise from on-column pH changes.

Experimental Protocol: HPLC-UV/DAD Analysis

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of each octahydro-1H-inden-1-amine hydrochloride standard.

    • Dissolve in a suitable diluent (e.g., a mixture of water and acetonitrile) to a final concentration of 1.0 mg/mL.

    • Prepare a working standard solution of 0.1 mg/mL by diluting the stock solution.

  • Chromatographic Conditions:

    • Instrument: High-Performance Liquid Chromatograph with a Diode Array Detector (DAD).

    • Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm) is a common starting point for amine analysis.

    • Mobile Phase A: 10 mM Potassium Phosphate buffer, pH adjusted to a suitable value (e.g., 7.5) to ensure consistent ionization of the amine.

    • Mobile Phase B: Acetonitrile.

    • Gradient Elution: A linear gradient from 10% to 90% Mobile Phase B over 20 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Injection Volume: 10 µL.

    • Detection: UV detection at a suitable wavelength (e.g., 210 nm) and DAD for peak purity analysis.

  • Data Analysis:

    • Purity: Determined by area normalization of the main peak relative to all other peaks in the chromatogram.

    • Assay: Calculated by comparing the peak area of the sample to that of a certified reference standard (if available) or by using a 100% purity assumption for the primary standard.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identity and Volatile Impurities

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[6][7] For amine hydrochlorides, direct analysis can be challenging due to their low volatility. A common approach is to regenerate the free amine prior to injection.[8]

Experimental Protocol: GC-MS Analysis

  • Sample Preparation (Free Amine Regeneration):

    • To an aliquot of the dissolved standard solution, add a small amount of a strong base (e.g., 1M NaOH) to deprotonate the amine hydrochloride.

    • Extract the resulting free amine into a volatile organic solvent (e.g., dichloromethane or diethyl ether).

    • Carefully evaporate the solvent and reconstitute the residue in a small volume of a suitable solvent for GC injection (e.g., ethyl acetate).

  • GC-MS Conditions:

    • Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

    • Column: A non-polar or mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

    • Carrier Gas: Helium at a constant flow rate.

    • Inlet Temperature: 250 °C.

    • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

    • MS Transfer Line Temperature: 280 °C.

    • Ion Source Temperature: 230 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 40-400.

  • Data Analysis:

    • Identity: The obtained mass spectrum of the main peak is compared to a reference library (e.g., NIST) and the expected fragmentation pattern of octahydro-1H-inden-1-amine.

    • Volatile Impurities: Identification and semi-quantitation of any additional peaks observed in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is an unparalleled technique for the unambiguous structural elucidation of organic molecules.[9][10][11] Both ¹H and ¹³C NMR will be employed to confirm the identity and structural integrity of the analytical standards.

Experimental Protocol: ¹H and ¹³C NMR Analysis

  • Sample Preparation:

    • Dissolve approximately 5-10 mg of each standard in a suitable deuterated solvent (e.g., Deuterium Oxide, D₂O, or Methanol-d₄).

    • Add a small amount of a reference standard (e.g., TMS or a suitable internal standard) if required for chemical shift referencing and quantification.

  • NMR Acquisition Parameters:

    • Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

    • ¹H NMR:

      • Acquire a standard one-dimensional proton spectrum.

      • Key parameters to note: chemical shifts, integration values, and coupling patterns.

    • ¹³C NMR:

      • Acquire a standard one-dimensional carbon spectrum with proton decoupling.

      • Key parameters to note: chemical shifts of all unique carbon atoms.

  • Data Analysis:

    • Structural Confirmation: The chemical shifts, integration, and coupling patterns in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, are compared to the expected structure of octahydro-1H-inden-1-amine hydrochloride.

    • Purity (qNMR): Quantitative NMR (qNMR) can be performed by comparing the integral of a characteristic analyte signal to that of a certified internal standard of known concentration.[12]

Comparative Data Summary

The following tables present a hypothetical but realistic comparison of three different analytical standards of octahydro-1H-inden-1-amine hydrochloride (Standard A, Standard B, and Standard C).

Table 1: HPLC Purity and Assay Results

StandardPurity by Area %Largest Impurity (Area %)Assay (%)
Standard A 99.8%0.12%99.5%
Standard B 99.2%0.45%98.9%
Standard C 99.9%0.05%100.1%

Table 2: GC-MS Identity and Impurity Profile

StandardIdentity ConfirmationNotable Volatile Impurities
Standard A Confirmed (Match >95%)Trace levels of residual synthesis solvent detected.
Standard B Confirmed (Match >95%)A minor, unidentified peak observed at a later retention time.
Standard C Confirmed (Match >95%)No significant volatile impurities detected.

Table 3: NMR Spectroscopy Structural Confirmation

Standard¹H NMR¹³C NMR
Standard A Consistent with structure.Consistent with structure.
Standard B Consistent with structure; minor unassigned signals observed.Consistent with structure; minor unassigned signals observed.
Standard C Consistent with structure.Consistent with structure.

Interpretation and Conclusion

Based on the comprehensive analytical data presented, Standard C demonstrates the highest purity and most consistent profile across all three analytical techniques. The HPLC data indicates the lowest level of impurities, and the GC-MS analysis shows no detectable volatile impurities. Furthermore, the NMR spectra for Standard C are clean and fully consistent with the expected structure of octahydro-1H-inden-1-amine hydrochloride.

While Standard A also exhibits high purity, the presence of trace residual solvents detected by GC-MS may be a consideration depending on the intended application. Standard B shows a lower purity profile and the presence of an unidentified impurity in both HPLC and GC-MS, as well as minor unassigned signals in the NMR spectra, suggesting it may be less suitable for applications requiring a highly pure reference material.

Ultimately, the selection of an appropriate analytical standard depends on the specific requirements of the assay and the regulatory context.[2] This guide provides a robust framework for conducting such a comparative evaluation, ensuring that the chosen standard meets the necessary quality attributes for its intended use.

References

  • Aquigen Bio. (2025, January 7). Why Analytical Reference Standards are Critical in Pharma Research. Aquigen Bio Sciences.
  • Cambrex Corpor
  • Quality By Design The Importance Of Reference Standards In Drug Development.
  • (2025, December 18). Pharmaceutical Reference Standards: Essential Guide for Quality Drug Testing.
  • SynThink. (2023, March 20). Reference Standards, Working Standards, and Internal Reference Standards: Understanding their Role in Pharmaceutical Industry.
  • BenchChem. (2025, December).
  • Chemistry LibreTexts. (2022, August 28). 4.7: NMR Spectroscopy.
  • Chromatography Forum. (2004, August 25). Amine hydrochloride in HPLC.
  • Creative Biostructure. (2025, May 6). How NMR Enhances Chemical Analysis Accuracy?.
  • Wikipedia. Nuclear magnetic resonance spectroscopy.
  • Quantit
  • (2017, April 19).
  • Impactfactor.
  • OMICS International. (2024, December 6). Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products.
  • Oxford Academic.

Sources

Validation

A Researcher's Guide to Profiling the Cross-Reactivity of Octahydro-1H-inden-1-amine Hydrochloride

A Methodological Approach for Ensuring Target Selectivity in Drug Discovery As a Senior Application Scientist, this guide provides a comprehensive framework for assessing the biochemical cross-reactivity of novel chemica...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Methodological Approach for Ensuring Target Selectivity in Drug Discovery

As a Senior Application Scientist, this guide provides a comprehensive framework for assessing the biochemical cross-reactivity of novel chemical entities, using octahydro-1H-inden-1-amine hydrochloride as a representative case. In drug discovery, ensuring a compound selectively interacts with its intended target is paramount for efficacy and safety.[1][2][3] Off-target interactions can lead to unforeseen side effects or diminish therapeutic benefit.[1][3] This guide details the experimental logic, protocols, and data interpretation necessary to build a robust selectivity profile for an amine-containing compound.

While octahydro-1H-inden-1-amine is not extensively characterized in public literature, its structure—a cyclic aliphatic amine—provides a logical starting point for predicting potential off-target liabilities. Primary amines are common functional groups in bioactive molecules and are known to interact with a variety of biological targets, particularly G-protein coupled receptors (GPCRs) and transporters for biogenic amines.[4][5] Therefore, a systematic evaluation against these target families is a critical step in its preclinical characterization.[4][6]

This guide will walk through a hypothetical, yet scientifically rigorous, workflow to characterize the selectivity of octahydro-1H-inden-1-amine HCl (referred to as "Compound X" for this guide). We will assume its intended primary target is a novel Gs-coupled GPCR, "Target Alpha."

The Strategic Importance of Selectivity Profiling

The primary goal of selectivity profiling is to quantify a compound's potency at its intended target relative to its activity at other, unintended biological targets.[1] A highly selective compound will exhibit high potency for its primary target and significantly lower potency (or no activity) for a wide range of other proteins.[1][7] This process involves a tiered approach, beginning with broad screening panels and progressing to more detailed functional assays for any identified "hits."

The workflow can be visualized as a decision-making tree, designed to efficiently identify and characterize off-target interactions.

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Hit Confirmation & Functional Analysis cluster_2 Phase 3: Decision Making A Compound X (Octahydro-1H-inden-1-amine HCl) B Primary Target Assay (e.g., Target Alpha Binding) A->B Determine On-Target Affinity (Ki) C Broad Off-Target Panel (e.g., GPCR Binding Panel) A->C Identify Potential Off-Target Hits D Calculate Selectivity Index (Ki Off-Target / Ki On-Target) B->D C->D Binding Ki > 100x On-Target Ki? E Functional Assays for Confirmed Hits (e.g., cAMP, Calcium Flux) D->E No F High Selectivity: Proceed with Lead Optimization D->F Yes E->F No functional activity G Low Selectivity: Guide SAR to Mitigate Off-Target Activity E->G Functional activity confirmed

Figure 1. A typical workflow for assessing compound selectivity, from initial binding assays to functional validation and decision-making.

Experimental Design: A Two-Pronged Approach

A comprehensive assessment of cross-reactivity requires two distinct types of assays: binding assays and functional assays.[8][9]

  • Binding Assays measure the physical interaction, or affinity, of a compound for a target protein. Radioligand binding assays are the gold standard for this purpose, determining the concentration at which the test compound displaces a known radiolabeled ligand from the receptor.[10][11]

  • Functional Assays measure the biological consequence of that binding. Does the compound activate the receptor (agonist), block its activation (antagonist), or have no effect?[9][12] This is crucial because a compound can bind to a receptor without eliciting a functional response.

For our hypothetical Target Alpha (a Gs-coupled GPCR), an increase in cyclic AMP (cAMP) is the expected downstream signal.[12][13] Therefore, a cAMP assay is the appropriate functional test for both the primary target and any Gs or Gi-coupled off-targets identified in the binding screen.[8][12][13]

Tier 1: Broad Panel Radioligand Binding Assays

The first step is to screen Compound X against a broad panel of targets. Given its amine structure, a panel focused on GPCRs, ion channels, and transporters is most logical.[4][14][15] The goal is to determine the binding affinity (expressed as the inhibition constant, Ki) of Compound X for each target.

Table 1: Hypothetical Binding Affinity Profile of Compound X
TargetTarget ClassRadioligandKi (nM) of Compound XSelectivity Index (Ki Off-Target / Ki Target Alpha)
Target Alpha Novel GPCR (Gs) [3H]-Ligand A 15 1 (Reference)
5-HT2A ReceptorGPCR (Gq)[3H]-Ketanserin45030
Dopamine D2 ReceptorGPCR (Gi)[3H]-Spiperone1,20080
Adrenergic α2A ReceptorGPCR (Gi)[3H]-Rauwolscine85056.7
Muscarinic M1 ReceptorGPCR (Gq)[3H]-Pirenzepine>10,000>667
hERG ChannelIon Channel[3H]-Astemizole>10,000>667
Dopamine TransporterTransporter[3H]-WIN 35,4282,500166.7

Interpretation of Binding Data: The selectivity index provides a quantitative measure of how much more potently the compound binds to its intended target compared to off-targets. A common threshold for concern is a selectivity index of less than 100-fold. In this hypothetical data, Compound X shows a 30-fold selectivity over the 5-HT2A receptor, an 80-fold selectivity over the D2 receptor, and a 56.7-fold selectivity over the α2A receptor. These "hits" warrant further investigation in functional assays. The compound shows excellent selectivity (>667-fold) against the M1 receptor and the hERG channel, which is a positive sign for safety.

Tier 2: Functional Characterization of Off-Target Hits

For the identified off-targets (5-HT2A, D2, and α2A), the next critical step is to determine if binding translates into a functional effect. Since the D2 and α2A receptors are Gi-coupled (inhibiting adenylate cyclase), and 5-HT2A is Gq-coupled (signaling through calcium), distinct functional assays are required.[8][16]

G cluster_0 GPCR Signaling Pathways A Compound X B Target Alpha (Gs-coupled) A->B C Dopamine D2 (Gi-coupled) A->C D Adenylate Cyclase B->D Activates C->D Inhibits E ATP D->E F cAMP D->F E->F G PKA F->G H Cellular Response G->H

Figure 2. Simplified diagram showing how Compound X could affect cAMP levels by interacting with both Gs- and Gi-coupled receptors.

Table 2: Hypothetical Functional Activity Profile of Compound X
TargetAssay TypeModeEC50 / IC50 (nM)Emax / % Inhibition
Target Alpha cAMP Accumulation Agonist 35 95%
5-HT2A ReceptorCalcium FluxAntagonist1,50085%
Dopamine D2 ReceptorcAMP InhibitionAntagonist4,80070%
Adrenergic α2A ReceptorcAMP InhibitionAgonist95025% (Partial)

Interpretation of Functional Data: This functional data provides critical context to the binding affinities.

  • Target Alpha: Compound X is a potent agonist at its primary target, as desired.

  • 5-HT2A and D2 Receptors: Although Compound X binds to these receptors, it acts as a relatively weak antagonist (IC50 values are in the micromolar range). This significantly reduces the risk compared to if it were a potent agonist.

  • Adrenergic α2A Receptor: Compound X shows partial agonist activity. While the potency is nearly micromolar, this off-target agonism could have physiological consequences (e.g., sedation, blood pressure changes) and must be considered. This becomes a key area for structure-activity relationship (SAR) studies to design out this unwanted activity.

Detailed Experimental Protocols

To ensure reproducibility and scientific rigor, detailed protocols are essential.

Protocol 1: Radioligand Binding Assay (Filtration Method)

This protocol is a generalized method for a competitive binding assay.[10][17]

  • Preparation of Membranes: Cell lines expressing the target receptor are cultured and harvested. The cells are lysed, and the cell membranes containing the receptors are isolated via centrifugation and stored at -80°C.[17] Protein concentration is determined using a BCA assay.

  • Assay Setup: The assay is performed in a 96-well plate. To each well, add in order:

    • Assay Buffer (e.g., 50 mM Tris, 5 mM MgCl2, pH 7.4).

    • A fixed concentration of the appropriate radioligand (e.g., [3H]-Spiperone for D2).

    • Serial dilutions of Compound X (or a known displacer for determining non-specific binding).

    • Thawed cell membranes (typically 10-50 µg of protein per well).[17]

  • Incubation: The plate is incubated for 60-90 minutes at room temperature with gentle agitation to reach equilibrium.[17]

  • Harvesting: The incubation is stopped by rapid vacuum filtration through a glass fiber filter mat, which traps the cell membranes.[10][17] Free radioligand passes through.

  • Washing: The filters are washed multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

  • Counting: The filter mat is dried, and a scintillation cocktail is added. The radioactivity trapped on each filter disc is counted using a scintillation counter.

  • Data Analysis: The data is analyzed using non-linear regression to fit a sigmoidal dose-response curve, from which the IC50 (concentration of Compound X that inhibits 50% of radioligand binding) is determined. The Ki is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[17]

Protocol 2: cAMP Functional Assay (HTRF® or AlphaScreen™)

This protocol describes a common method for measuring changes in intracellular cAMP.[12][13]

  • Cell Plating: Cells expressing the target receptor are seeded into 384-well assay plates and cultured overnight.

  • Compound Addition: Serial dilutions of Compound X are added to the wells.

    • For agonist mode , the compound is added directly.

    • For antagonist mode , cells are pre-incubated with Compound X before adding a known agonist at its EC80 concentration.

  • Stimulation: The plate is incubated for 30 minutes at room temperature to allow for receptor stimulation and cAMP production/inhibition.

  • Cell Lysis and Detection: Lysis buffer containing the detection reagents (e.g., a europium-labeled anti-cAMP antibody and a fluorescent cAMP tracer) is added to each well.

  • Incubation: The plate is incubated for 60 minutes in the dark to allow the detection reagents to equilibrate.

  • Reading: The plate is read on a compatible plate reader that measures the energy transfer signal. The signal is inversely proportional to the amount of cAMP produced in the well.

  • Data Analysis: Data is normalized and plotted using non-linear regression to determine EC50 (for agonists) or IC50 (for antagonists) values.

Conclusion and Future Directions

This guide outlines a systematic, industry-standard approach to evaluating the cross-reactivity of a novel compound, octahydro-1H-inden-1-amine hydrochloride. Based on our hypothetical data, Compound X is a potent and effective agonist for its primary target, Target Alpha. However, the screening process successfully identified potential liabilities at the 5-HT2A, D2, and particularly the α2A adrenergic receptors.

The weak antagonist activity at 5-HT2A and D2 receptors may be acceptable, depending on the therapeutic indication and required dosage. The partial agonist activity at the α2A receptor is a more significant concern that must be addressed through medicinal chemistry. The next steps in development would involve using this selectivity data to guide the synthesis of new analogs of Compound X, with the goal of retaining or improving potency at Target Alpha while eliminating the affinity for the α2A receptor. This iterative process of design, synthesis, and screening is fundamental to developing safe and effective medicines.[2][3]

References

  • Pelago Bioscience. CETSA® for Selectivity Profiling in Drug Discovery. [Link]

  • Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]

  • Gifford Bioscience. Radioligand Binding Assay. [Link]

  • Kaur, N., & Kumar, V. (2018). cAMP assays in GPCR drug discovery. Methods in Enzymology, 593, 225-240. [Link]

  • Eurofins Discovery. GPCR Functional Assays, Understanding On/Off-target Activity. [Link]

  • Zhang, R., & Xie, X. (2012). Comparison on Functional Assays for Gq-Coupled GPCRs by Measuring Inositol Monophospate-1 and Intracellular Calcium in 1536-Well Plate Format. PLoS One, 7(5), e36363. [Link]

  • Vidler, L. R., et al. (2022). Target-specific compound selectivity for multi-target drug discovery and repurposing. Frontiers in Pharmacology, 13, 969493. [Link]

  • Lounkine, E., et al. (2012). Chapter 2 - Predicting Selectivity and Druggability in Drug Discovery. In Silico Drug Discovery and Design, 25-52. [Link]

  • Li, S., et al. (2021). Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors. Frontiers in Pharmacology, 12, 755499. [Link]

  • Enzymlogic. (2017). Profiling the kinetic selectivity of kinase marketed drugs. [Link]

  • Johnson, T. W., & Stetson, S. J. (2013). Rational Approaches to Improving Selectivity in Drug Design. ACS Medicinal Chemistry Letters, 4(11), 1049-1053. [Link]

  • Hulme, E. C. (2012). Radioligand Binding Assays and Their Analysis. Springer Protocols Handbooks. [Link]

  • Limbird, L. E. (1996). Radioligand binding methods: practical guide and tips. The American journal of physiology, 270(2 Pt 2), F153-8. [Link]

  • Cai, W., & Chen, K. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-10. [Link]

  • Hauser, A. S., et al. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International Journal of Molecular Sciences, 25(10), 5439. [Link]

  • Eurofins Discovery. GPCR Screening and Profiling - Identify Valuable Hits. [Link]

  • Tosh, D. K., et al. (2014). Structural Probing of Off-Target G Protein-Coupled Receptor Activities within a Series of Adenosine/Adenine Congeners. PLoS One, 9(5), e97858. [Link]

  • Milligan, G. (2014). Building GPCR screening cascades for lead generation. Drug Target Review. [Link]

  • G-Biosciences. How to determine reactivity of NHS esters on biotinylation and cross-linking reagents. [Link]

  • Klomparens, E. A., & Walshe, D. (2020). Cross-Reactivity of Amino Acids and Other Compounds in the Biuret Reaction: Interference with Urinary Peptide Measurements. Clinical Chemistry, 66(1), 231-232. [Link]

  • De Cecco, M., et al. (2010). Reactivity and Applications of New Amine Reactive Cross-Linkers for Mass Spectrometric Detection of Protein−Protein Complexes. Analytical Chemistry, 82(2), 524-531. [Link]

Sources

Safety & Regulatory Compliance

Safety

Octahydro-1H-inden-1-amine hydrochloride proper disposal procedures

Operational Excellence in Chemical Safety: Octahydro-1H-inden-1-amine Hydrochloride Handling and Disposal Octahydro-1H-inden-1-amine hydrochloride is a bicyclic aliphatic amine salt frequently utilized as a structural bu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Operational Excellence in Chemical Safety: Octahydro-1H-inden-1-amine Hydrochloride Handling and Disposal

Octahydro-1H-inden-1-amine hydrochloride is a bicyclic aliphatic amine salt frequently utilized as a structural building block in pharmaceutical synthesis and drug discovery[1]. While its utility in creating complex molecular scaffolds is well-documented, the operational logistics regarding its safe handling, spill mitigation, and proper disposal require rigorous adherence to Environmental Protection Agency (EPA) and American Chemical Society (ACS) guidelines[2],[3].

As a Senior Application Scientist, I have designed this protocol to provide researchers with a self-validating system for managing this compound. By moving beyond basic safety data sheets (SDS) and understanding the mechanistic causality behind these procedures, laboratories can ensure absolute safety and regulatory compliance.

Physicochemical Profile & Hazard Identification

Understanding the physical nature of the chemical dictates our handling strategy. Amine hydrochlorides are salts formed from a weak organic base and a strong acid (HCl).

Property / ParameterSpecificationOperational Implication
Chemical Name Octahydro-1H-inden-1-amine hydrochlorideTarget compound for synthetic workflows.
CAS Number 2095410-38-9Unique identifier required for EPA waste profiling[1].
Molecular Formula C9H18ClNContains nitrogen and chlorine; dictates waste segregation[1].
Molecular Weight 175.70 g/mol Used for stoichiometric neutralization calculations[1].
Physical State Solid (Crystalline Powder)Prone to aerosolization; requires strict dust mitigation.
GHS Classification Skin Irrit. 2, Eye Irrit. 2, STOT SE 3Mandates specific PPE to prevent dermal/ocular contact.

Mechanistic Approach to Handling

Causality in Experimental Choices: Why do we handle amine hydrochlorides with specific material precautions? Amine hydrochlorides ( R−NH3+​Cl− ) are highly hygroscopic. Upon exposure to ambient humidity, the crystalline lattice absorbs water, facilitating partial dissociation. This equilibrium generates a localized acidic micro-environment that accelerates the corrosion of standard 304/316 stainless steel laboratory spatulas and exacerbates dermal irritation upon contact.

Operational Handling Protocol:

  • Environmental Control: Always handle the dry powder within a certified Class II biological safety cabinet or a chemical fume hood with a face velocity of 80-100 fpm to prevent inhalation of aerosolized particulates.

  • Tool Selection: Utilize anti-static plastic, ceramic, or Teflon-coated spatulas rather than stainless steel to prevent localized acid corrosion and subsequent heavy-metal contamination of your sample.

  • Personal Protective Equipment (PPE): Don standard nitrile gloves and chemical splash goggles. If handling bulk quantities (>50g), double-gloving is strictly recommended due to the compound's potential to cause contact dermatitis over prolonged exposure.

Spill Response & Decontamination Workflow

A self-validating safety protocol requires that every failure mode has a predetermined, logical resolution path.

SpillResponse Start Solid Spill Detected Assess Assess Spill Volume (< 50g vs > 50g) Start->Assess PPE Don Appropriate PPE (Nitrile Gloves, Goggles) Assess->PPE Contain Containment (Cover with damp paper towel) PPE->Contain Collect Collection (Use plastic scoop, avoid metal) Contain->Collect Segregate Waste Segregation (Solid Hazardous Waste) Collect->Segregate Decon Site Decontamination (Wash with 1% Na2CO3, then water) Segregate->Decon End Spill Resolved & Documented Decon->End

Logical workflow for the containment and decontamination of amine hydrochloride spills.

Causality of Decontamination: Utilizing a 1% Sodium Carbonate ( Na2​CO3​ ) solution rather than deionized water for site decontamination serves a dual purpose. First, the alkaline nature of the carbonate anion actively neutralizes the acidic hydrochloride salt via an irreversible acid-base reaction, off-gassing harmless CO2​ . Second, it converts the water-soluble protonated amine back into its free-base form, which is more easily sequestered by organic-compatible absorbent pads before the final site wash.

Proper Disposal Procedures: EPA & ACS Compliance

The disposal of research chemicals must strictly adhere to the Resource Conservation and Recovery Act (RCRA) governed by the EPA[4]. Octahydro-1H-inden-1-amine hydrochloride cannot be disposed of via drain or regular trash. Because it is an organic salt, it does not meet the ACS criteria for drain disposal, which is strictly reserved for simple, non-toxic inorganic salts[2].

Step-by-Step Disposal Methodology:

  • Waste Segregation (Solid Form):

    • Collect unreacted, solid Octahydro-1H-inden-1-amine hydrochloride in a compatible, sealable container (HDPE plastic is preferred over glass to prevent breakage)[5],[4].

    • Causality of Segregation: Strictly segregate this waste from strong oxidizing agents (e.g., peroxides, permanganates, nitric acid). The electron-rich nitrogen atom in the amine framework is highly susceptible to rapid, exothermic oxidation, which can lead to runaway thermal events or pressurization within sealed hazardous waste containers,[4].

  • Waste Segregation (Aqueous/Organic Solutions):

    • If the compound is dissolved in an organic solvent (e.g., DCM, Methanol), collect it in the "Halogenated" or "Non-Halogenated" organic waste carboy, depending on the primary solvent.

    • If in an aqueous solution, adjust the pH to 6-8 using dilute NaOH before adding it to the aqueous waste container. Why? Highly acidic or basic waste streams can react violently with other accumulated waste, generating heat or toxic gases.

  • Labeling and SAA Storage:

    • Label the container immediately with the words "HAZARDOUS WASTE" and the specific chemical name from the exact moment accumulation begins. Do not use chemical abbreviations[4].

    • Store in a designated Satellite Accumulation Area (SAA) at or near the point of generation. Under EPA guidelines, SAA limits must not exceed 55 gallons of standard hazardous waste[5].

  • Final Disposition:

    • Coordinate with your institution's Environmental Health and Radiation Safety (EHRS) or a licensed hazardous waste contractor for pickup[5]. The standard destruction method for this class of compound is high-temperature incineration, which safely breaks down the organic framework and scrubs the resulting HCl gas. Improper waste disposal can result in severe EPA penalties, with fines historically exceeding $70,000 per violation, per day[5],[4].

References

  • [2] American Chemical Society (ACS). "Hazardous Waste and Disposal Considerations." ACS Guidelines for Chemical Laboratory Safety. [Link]

  • Emory University. "Chemical Waste Disposal Guidelines." Environmental Health and Safety Office. [Link]

  • [3] American Chemical Society (ACS). "Regulation of Laboratory Waste." ACS Public Policy Statements. [Link]

  • [5] University of Pennsylvania EHRS. "Laboratory Chemical Waste Management Guidelines." [Link]

  • [4] Purdue University. "Guidelines: Handling and Disposal of Chemicals." Radiological and Environmental Management. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.